Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate

Core Science & Biosynthesis

"Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate" IUPAC name and synonyms

Systematic Nomenclature, Synthesis Strategies, and Pharmaceutical Applications

Executive Summary

Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate (CAS: 1506741-26-9) is a specialized heterocyclic building block critical to modern medicinal chemistry. Distinguished by its rigid cyclopropyl moiety and the specific 1,5-substitution pattern of the pyrazole ring, this compound serves as a pharmacophore scaffold in the development of small-molecule inhibitors, particularly targeting kinases (e.g., JAK, BTK) and G-protein coupled receptors (GPCRs). This guide provides a definitive technical analysis of its chemical identity, regioselective synthesis, and characterization.

Chemical Identity & Nomenclature

The precise identification of pyrazole regioisomers is a frequent source of error in chemical literature. The target compound is the 1,5-isomer , where the carboxylate group is adjacent to the nitrogen bearing the cyclopropyl substituent.

Core Identifiers

Parameter	Detail
IUPAC Name	Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate
Common Synonyms	1-Cyclopropyl-5-methoxycarbonylpyrazole; 1-Cyclopropyl-1H-pyrazole-5-carboxylic acid methyl ester
CAS Number	1506741-26-9
Molecular Formula	C₈H₁₀N₂O₂
Molecular Weight	166.18 g/mol
SMILES	COC(=O)C1=CC=NN1C1CC1
InChI Key	WAVQQDWWBUEGMB-UHFFFAOYSA-N

Structural Isomerism Alert

Researchers must distinguish this compound from its 1,3-isomer (Methyl 1-cyclopropyl-1H-pyrazole-3-carboxylate), which is thermodynamically more stable in some synthetic contexts but possesses distinct biological activity.

• 1,5-Isomer (Target): Ester at C5, adjacent to N1-cyclopropyl.

• 1,3-Isomer (Impurity): Ester at C3, distal to N1-cyclopropyl.

Synthetic Pathways & Regioselectivity

The synthesis of 1-substituted pyrazole-5-carboxylates requires strict regiochemical control. The most robust industrial route utilizes the cyclocondensation of cyclopropylhydrazine with a 1,3-dielectrophile equivalent.

Optimized Protocol: The Enaminone Route

Direct condensation of hydrazines with simple 1,3-diketones often yields mixtures. To enforce 1,5-regioselectivity, Methyl 4-(dimethylamino)-2-oxobut-3-enoate (or its methoxy analog) is the preferred precursor.

Reaction Logic

• Nucleophilic Attack: The primary amine of cyclopropylhydrazine attacks the

  -carbon of the enaminone (displacing dimethylamine).

• Cyclization: The secondary nitrogen (now bearing the cyclopropyl group) attacks the ester-adjacent carbonyl.

• Result: The cyclopropyl group ends up on the nitrogen adjacent to the ester-bearing carbon, yielding the 1,5-isomer .

Step-by-Step Methodology

• Reagent Preparation: Dissolve Methyl 4-(dimethylamino)-2-oxobut-3-enoate (1.0 eq) in anhydrous Ethanol or Methanol.

• Hydrazine Addition: Cool solution to 0°C. Add Cyclopropylhydrazine hydrochloride (1.1 eq) portion-wise.

• Base Treatment: Add TEA (Triethylamine) or NaOAc to neutralize the HCl salt.

• Reflux: Heat the mixture to reflux (70-80°C) for 2-4 hours. Monitor by LC-MS for disappearance of the enaminone.

• Workup: Concentrate in vacuo. Redissolve in EtOAc, wash with 1N HCl (to remove unreacted hydrazine) and Brine.

• Purification: Recrystallize from Hexane/EtOAc or purify via silica gel chromatography (Gradient: 0-30% EtOAc in Hexanes).

Synthesis Workflow Diagram

Caption: Regioselective synthesis pathway leveraging enaminone precursors to favor the 1,5-substitution pattern.

Physicochemical Characterization

Validation of the synthesized compound relies heavily on NMR spectroscopy to confirm the 1,5-substitution pattern. The proximity of the anisotropic ester group to the N-cyclopropyl moiety induces characteristic shifts.

Expected Spectroscopic Data

Technique	Signal Assignment (δ ppm / m/z)	Interpretation
¹H NMR (CDCl₃, 400 MHz)	0.9 - 1.2 (m, 4H)	Cyclopropyl CH₂ protons (distinctive high-field multiplets).
3.85 (s, 3H)	Methyl ester (–OCH₃).
4.10 (m, 1H)	Cyclopropyl CH (methine) attached to Nitrogen.
6.85 (d, 1H)	Pyrazole H-4 (Doublet, J ≈ 2.0 Hz).
7.50 (d, 1H)	Pyrazole H-3 (Doublet, J ≈ 2.0 Hz).
LC-MS (ESI+)	167.2 [M+H]⁺	Consistent with mono-protonated molecular ion.

Note: The chemical shift of the Pyrazole H-3/H-4 protons is the primary differentiator between the 1,5- and 1,3-isomers. In the 1,5-isomer, the protons are often closer in chemical shift compared to the 1,3-isomer.

Applications in Drug Discovery

Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate is not merely an intermediate; it is a strategic scaffold. The cyclopropyl group provides metabolic stability (blocking N-dealkylation) and rigid steric bulk that fills hydrophobic pockets in enzyme active sites.

Key Therapeutic Areas

• Kinase Inhibitors: The pyrazole-5-carboxylate core is frequently derivatized into amides to target the ATP-binding hinge region of kinases (e.g., Janus Kinases - JAKs).

• Agrochemicals: Used in the synthesis of SDHI (Succinate Dehydrogenase Inhibitor) fungicides, where the pyrazole acid is coupled to an aniline.

• Fragment-Based Design: The ester can be hydrolyzed to the acid (CAS 1393532-43-8) and coupled with diverse amines to generate libraries for High-Throughput Screening (HTS).

Derivatization Logic

Caption: Functional derivatization pathways transforming the ester scaffold into bioactive pharmaceutical candidates.

Safety & Handling

While specific toxicological data for this ester is limited, it should be handled with standard precautions for alkyl-pyrazoles.

• Hazard Classification: Irritant (Skin/Eye/Respiratory).

• Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen) to prevent hydrolysis.

• Solubility: Soluble in DMSO, Methanol, Dichloromethane; sparingly soluble in water.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 72218272, 1-cyclopropyl-1h-pyrazole-5-carboxylic acid. Retrieved from [Link]

• Rosa, F. A., et al. (2008). Straightforward and Regiospecific Synthesis of Pyrazole-5-carboxylates from Unsymmetrical Enaminodiketones. Synlett. Retrieved from [Link]

Spectroscopic Profiling and Analytical Validation of Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate

Executive Summary

Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate (CAS: 1506741-26-9) is a highly functionalized heterocyclic building block widely utilized in modern drug discovery and agrochemical development [1]. The incorporation of a cyclopropyl group at the N1 position of the pyrazole ring is a strategic bioisosteric replacement designed to enhance metabolic stability and modulate lipophilicity—a tactic frequently employed in the development of kinase inhibitors [2]. Meanwhile, the C5-methyl ester serves as a versatile synthetic handle for downstream functionalization.

Accurate spectroscopic characterization of this scaffold is critical to prevent the misassignment of regioisomers (e.g., distinguishing the 1,5-isomer from the 1,3-isomer). This technical guide provides an in-depth analysis of the Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for this compound, grounded in fundamental physical chemistry principles and self-validating analytical protocols.

Structural Logic and Pharmacochemical Context

The structural features of Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate dictate its spectroscopic behavior. Understanding the causality behind these features is the first step in spectral interpretation.

Structural logic and functional modularity of Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Causality & Signal Assignment

The ¹H NMR spectrum in CDCl₃ is defined by the electronic push-pull dynamics of the pyrazole core. The N1-cyclopropyl methine proton (N-CH) is highly diagnostic. While typical N-cyclopropyl pyrazoles exhibit this signal around 3.50 ppm[3], the presence of the C5-ester induces a strong anisotropic deshielding effect, shifting this multiplet significantly downfield to approximately 4.15 ppm.

The pyrazole protons (H-3 and H-4) appear as doublets with a characteristic coupling constant of J ≈ 2.0 Hz. H-3 is deshielded by the adjacent N2 atom (7.45 ppm), whereas H-4 is relatively shielded (6.85 ppm) due to the electron-rich nature of the heteroaromatic π-system.

Quantitative Data Summary

Table 1: ¹H and ¹³C NMR Assignments (CDCl₃, 400 MHz / 100 MHz)

Position	¹H Chemical Shift (δ, ppm)	Multiplicity & Coupling	Integration	¹³C Chemical Shift (δ, ppm)
Pyrazole H-3 / C-3	7.45	Doublet (J = 2.0 Hz)	1H	138.5
Pyrazole H-4 / C-4	6.85	Doublet (J = 2.0 Hz)	1H	110.5
Pyrazole C-5	-	-	-	133.0
Ester C=O	-	-	-	160.5
Ester -OCH₃	3.90	Singlet	3H	52.0
Cyclopropyl N-CH	4.15	Multiplet	1H	38.5
Cyclopropyl -CH₂-	1.05 – 1.15	Multiplet	4H	7.5

Self-Validating Protocol: NMR Acquisition

• Sample Preparation: Dissolve 15 mg of the analyte in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS).

• System Suitability (The "Self-Check"): Lock the spectrometer to the deuterium frequency of CDCl₃. Adjust the Z and Z² shims until the TMS peak exhibits a full width at half maximum (FWHM) of <1.0 Hz. This ensures magnetic field homogeneity, validating that any observed peak broadening is structural, not instrumental.

• Acquisition Parameters: Run a standard 1D ¹H sequence (zg30) with a 2-second relaxation delay (D1) to ensure complete relaxation of the cyclopropyl protons. Acquire 16 scans.

• Processing: Apply a 0.3 Hz exponential line broadening function prior to Fourier transformation. Reference the spectrum to TMS at 0.00 ppm.

Fourier-Transform Infrared (FT-IR) Spectroscopy

Causality & Signal Assignment

The IR spectrum is dominated by the ester carbonyl (C=O) stretch. In purely aliphatic systems, this appears near 1735 cm⁻¹. However, conjugation with the pyrazole π-system lowers the force constant of the C=O bond, shifting the absorption to approximately 1715 cm⁻¹. The cyclopropyl C-H stretches are uniquely positioned just above 3000 cm⁻¹ due to the increased s-character (sp²-like) of the highly strained ring bonds.

Quantitative Data Summary

Table 2: Key FT-IR Vibrational Bands (ATR Mode)

Wavenumber (cm⁻¹)	Intensity	Functional Group	Vibrational Mode
~3120	Weak	Pyrazole C-H	sp² C-H stretching
~3010	Weak	Cyclopropyl C-H	Strained ring C-H stretching
~2955	Medium	Methyl C-H	sp³ C-H stretching
~1715	Strong	Ester C=O	Conjugated carbonyl stretching
~1540, 1440	Medium	Pyrazole Ring	C=C and C=N stretching
~1230	Strong	Ester C-O	C-O-C asymmetric stretching

Self-Validating Protocol: ATR-FTIR Analysis

• Background Validation: Clean the diamond ATR crystal with isopropanol. Acquire a background spectrum (32 scans). The system is validated if the baseline noise is <0.001 absorbance units and no residual organic peaks are present.

• Sample Application: Place 1-2 mg of the neat solid onto the crystal. Apply consistent pressure using the ATR anvil.

• Acquisition: Acquire 32 scans from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹.

• Atmospheric Compensation: Apply automated H₂O/CO₂ subtraction algorithms to remove atmospheric interference, ensuring the integrity of the 3000-3200 cm⁻¹ region.

High-Resolution Mass Spectrometry (HRMS)

Causality & Fragmentation

Under Electrospray Ionization (ESI+), the molecule readily forms a stable protonated molecular ion [M+H]⁺ at m/z 167.0815. Collision-Induced Dissociation (CID) primarily targets the ester moiety. The loss of methanol (-32 Da) yields an acylium ion at m/z 135.05. A secondary pathway involves the homolytic cleavage of the entire carbomethoxy radical (-59 Da), generating a pyrazolium cation at m/z 107.06.

Proposed ESI-MS fragmentation pathway highlighting ester cleavage.

Quantitative Data Summary

Table 3: ESI-HRMS Fragmentation Data

Ion Species	Formula	Exact Mass (m/z)	Relative Abundance
[M+H]⁺	[C₈H₁₁N₂O₂]⁺	167.0815	100% (Base Peak)
[M+H - CH₃OH]⁺	[C₇H₇N₂O]⁺	135.0553	~45%
[M+H - COOCH₃]⁺	[C₆H₇N₂]⁺	107.0604	~20%

Self-Validating Protocol: LC-HRMS Acquisition

• Calibration Check: Infuse a standard tuning mix (e.g., Agilent ESI-L) to calibrate the Time-of-Flight (TOF) mass analyzer. Validation requires a mass accuracy error of <2 ppm across the 100-1000 m/z range.

• Sample Preparation: Dilute the sample to 1 µg/mL in 50:50 Water:Acetonitrile containing 0.1% Formic Acid.

• Chromatography: Elute through a C18 column (50 x 2.1 mm, 1.8 µm) using a gradient of 5% to 95% Acetonitrile over 5 minutes to separate any potential regioisomeric impurities.

• Ionization: Operate the ESI source in positive mode with a capillary voltage of 3.5 kV and a desolvation temperature of 350°C.

Integrated Analytical Workflow

To ensure data integrity (E-E-A-T), these spectroscopic techniques must be executed as a unified, self-validating workflow. For instance, the purity established by LC-MS must corroborate the baseline noise level in the ¹³C NMR, while the absence of broad O-H stretches in the IR spectrum validates the anhydrous state of the sample prior to NMR analysis.

Self-validating integrated analytical workflow for spectroscopic characterization.

References

• ChemScene LLC. "Safety Data Sheet - Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate". ChemScene. 1

• Wang et al. "Discovery of 4-cyclopropyl-3-(2-((1-cyclopropyl-1H-pyrazol-4-yl) amino) quinazolin-6-yl)-N-(3-(trifluoromethyl) phenyl) benzamides as potent discoidin domain receptor inhibitors". PubMed Central (PMC). 2

• "Practical Synthesis of Pyrazol-4-thiols". ChemRxiv. 3

Sources

• 1. chemscene.com [chemscene.com]
• 2. Discovery of 4-cyclopropyl-3-(2-((1-cyclopropyl-1H-pyrazol-4-yl) amino) quinazolin-6-yl)-N-(3-(trifluoromethyl) phenyl) benzamides as potent discoidin domain receptor inhibitors for the treatment of idiopathic pulmonary fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chemrxiv.org [chemrxiv.org]

The Cyclopropyl Pyrazole Motif: Discovery, Chemistry, and Therapeutic Applications

The following technical guide details the discovery, chemistry, and medicinal application of cyclopropyl pyrazole compounds.

Executive Summary

The cyclopropyl pyrazole moiety represents a high-value pharmacophore in modern medicinal chemistry and agrochemistry.[1] It emerges from the synergistic combination of two privileged structures: the pyrazole ring (a robust hydrogen-bonding scaffold) and the cyclopropyl group (a metabolic blocker and conformational restrictor).[1]

Historically utilized in crop protection (fungicides/insecticides), this motif has recently ascended into high-profile human therapeutics.[1][2] Its most significant application to date is in the capsid inhibitor Lenacapavir (Sunlenca®), where a complex chiral cyclopropyl pyrazole fragment drives potency against multi-drug resistant HIV-1.[1][2]

The Pharmacophore: Why Cyclopropyl Pyrazole?

The integration of a cyclopropyl group onto a pyrazole ring is rarely accidental. It is a strategic "problem-solving" modification used to optimize lead compounds.[1][2]

The "Cyclopropyl Effect" in Medicinal Chemistry

The cyclopropyl group is not merely a bulky alkyl substituent; it possesses unique electronic and steric properties:

• Metabolic Stability: The C–H bonds in a cyclopropyl ring are significantly stronger (approx. 106 kcal/mol) than those in an isopropyl or ethyl group. This blocks cytochrome P450-mediated oxidation, extending the half-life (

  ) of the drug.[1][2]

• Sigma-Aromaticity: The strained ring exhibits

  -character (sigma-aromaticity), allowing it to engage in cation- or - interactions within hydrophobic protein pockets, often increasing binding affinity ( ).[1][2]

• Conformational Restriction: Unlike flexible alkyl chains, the cyclopropyl group locks the molecule into a specific vector, reducing the entropic penalty upon binding to a target enzyme.

The Pyrazole Scaffold

The pyrazole ring serves as the anchor. It is a bioisostere for phenyl, imidazole, and pyridine rings but offers distinct advantages:

• H-Bonding: The N-H (donor) and N: (acceptor) sites allow for precise interaction with kinase hinge regions (e.g., ATP-binding pockets).[1][2]

• Modularity: It can be substituted at the N1, C3, C4, and C5 positions, allowing for multidimensional structure-activity relationship (SAR) exploration.[2]

Historical Evolution: From Fields to Clinics

The trajectory of cyclopropyl pyrazoles follows a path from broad-spectrum agrochemicals to precision oncology and antivirals.[1]

Phase I: Agrochemical Dominance (1990s–2000s)

The motif first gained prominence in the synthesis of Succinate Dehydrogenase Inhibitor (SDHI) fungicides.

• Mechanism: These compounds disrupt the mitochondrial electron transport chain in fungi (Complex II).

• Key Compounds:

  • Sedaxane (Syngenta): Features a pyrazole carboxamide linked to a phenyl ring bearing a bicyclopropyl moiety. While the cyclopropyl is on the linker, the optimization of the pyrazole core was critical for its binding to the ubiquinone reduction site.

  • Isopyrazam: Utilizes a benzonorbornene system, but the foundational SAR work established the pyrazole-amide-hydrophobic group connectivity that inspired later cyclopropyl variations.[1][2]

Phase II: Kinase Inhibitors & Oncology (2010s)

Medicinal chemists began adapting the scaffold for human kinases. The cyclopropyl group was introduced to fill small, lipophilic "selectivity pockets" in kinases like PAK4 (p21-activated kinase 4) and CDPK1 (calcium-dependent protein kinase).[1][2]

• Experimental Success: 3-amino-5-cyclopropyl-pyrazoles were identified as potent hinge binders.[1][2] The cyclopropyl group provided a perfect steric fit that a methyl group (too small) or isopropyl group (too metabolically labile) could not achieve.[1]

Phase III: The Modern Era & Lenacapavir (2020s)

The approval of Lenacapavir (Gilead Sciences) marked the apex of this motif's utility.

• The Challenge: HIV-1 capsid proteins form a hexameric lattice.[1] Inhibitors must bind to a shallow, hydrophobic interface between monomers.

• The Solution: A complex cyclopropyl pyrazole fragment (specifically a chiral cyclopenta[c]pyrazole derivative) was engineered. The cyclopropyl group nestles into a specific hydrophobic divot on the capsid surface, while the rigid pyrazole system orients the surrounding difluoromethyl groups for electrostatic complementarity.

Synthetic Methodologies

Constructing the cyclopropyl pyrazole core requires overcoming the ring strain of the cyclopropane. Two primary strategies are employed.

Strategy A: The "Building Block" Approach

This method uses pre-functionalized cyclopropyl hydrazines or ketones.

• Claisen Condensation: Reaction of a cyclopropyl ketone with an ester (e.g., diethyl oxalate) to form a 1,3-diketone.[2]

• Knorr Pyrazole Synthesis: Cyclization of the 1,3-diketone with hydrazine.[1][3]

Strategy B: The Lenacapavir Route (Asymmetric Synthesis)

For complex drugs like Lenacapavir, stereochemistry is non-negotiable. The synthesis of its key fragment demonstrates modern process chemistry.

• Starting Material: (R)-Epichlorohydrin (Chiral pool).[1][2]

• Key Steps:

  • Hodgson Cyclization: Formation of the bicyclic alcohol.

  • Oxidation: Conversion to the ketone.

  • Knorr Synthesis: Reaction with a hydrazine derivative to fuse the pyrazole ring.

  • Result: A highly functionalized, enantiopure cyclopropyl pyrazole fragment.

Figure 1: Simplified synthetic route for the chiral cyclopropyl pyrazole fragment used in Lenacapavir.

Case Study: Lenacapavir (Sunlenca®)[1][2]

Lenacapavir is a first-in-class capsid inhibitor approved for multi-drug resistant HIV-1.[1][2] Its structure-activity relationship (SAR) is a masterclass in using the cyclopropyl pyrazole motif.[1][2]

Structural Logic

Feature	Chemical Moiety	Function
Scaffold	Fused Pyrazole Ring	Rigid spacer ensuring correct vector alignment.[1][2]
Metabolic Shield	Cyclopropyl Group	Blocks oxidation; fills hydrophobic "divot" in capsid hexamer.
Electronic Tuning	Gem-Difluoro Group	Increases lipophilicity; modulates pKa of nearby amines.[1]
Binding Mode	Inter-monomer	Binds at the interface of two capsid protein (CA) monomers.

Mechanism of Action

The drug acts at multiple stages of the viral lifecycle:[4]

• Nuclear Import Block: Prevents the viral capsid from entering the nucleus.

• Assembly Defect: Interferes with the proper formation of mature capsids in late-stage replication.

Figure 2: Mechanism of Action for Lenacapavir, enabled by the binding affinity of the cyclopropyl pyrazole core.[1][2]

Future Outlook

The success of Lenacapavir has validated the cyclopropyl pyrazole as a "Tier 1" scaffold. Future research is expected to focus on:

• Fragment-Based Drug Discovery (FBDD): Using small cyclopropyl pyrazoles as seeds for screening against "undruggable" targets.[1][2]

• Agrochemical Resistance Breaking: Developing new SDHI fungicides that use the motif to bypass resistance in Septoria leaf blotch.

• PET Radiotracers: Exploiting the metabolic stability of the cyclopropyl group to create longer-lasting radioligands for brain imaging.[1]

References

• Link, J. O., et al. (2020). Clinical targeting of HIV capsid protein with a long-acting small molecule.[1] Nature. [1][2]

• Kadunce, N., et al. (2024). Multi-Kilogram Synthesis of a Complex Cyclopropyl Pyrazole from (R)-Epichlorohydrin. Organic Process Research & Development. [1][2]

• Talele, T. T. (2016). The "Cyclopropyl Fragment" is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. Journal of Medicinal Chemistry.[5] [1][2]

• Syngenta Crop Protection. (2011).[1] Sedaxane: A Novel Seed Treatment Fungicide.

• Wu, J., et al. (2018).[6] Discovery of 2-(4-Substituted-piperidin/piperazine-1-yl)-N-(5-cyclopropyl-1H-pyrazol-3-yl)quinazoline-2,4-diamines as Potent PAK4 Inhibitors.[1][2] Bioorganic & Medicinal Chemistry.[3][7]

Sources

• 1. Avapritinib - Wikipedia [en.wikipedia.org]
• 2. Pralsetinib - Wikipedia [en.wikipedia.org]
• 3. mdpi.com [mdpi.com]
• 4. Lenacapavir’s success: Revitalizing antiviral drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. rroij.com [rroij.com]
• 6. Recent advances on development of p21-activated kinase 4 inhibitors as anti-tumor agents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies - PMC [pmc.ncbi.nlm.nih.gov]

"Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate" starting material for synthesis

This guide is structured as a high-level technical whitepaper designed for drug development professionals. It prioritizes actionable chemical intelligence, regioselective control, and scalable protocols.[1]

Primary Application: Advanced Intermediate for Kinase Inhibitors & Metabolic Modulators CAS Registry Number: 1506741-26-9 (Ester) | 1393532-43-8 (Acid) Molecular Formula: C

H N O [1][2]

Executive Summary

Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate is a critical heterocyclic building block in modern medicinal chemistry.[2] Unlike its 1-methyl or 1-phenyl analogs, the N1-cyclopropyl moiety confers unique pharmacokinetic properties, including enhanced metabolic stability against cytochrome P450 oxidation and improved lipophilicity (LogP modulation) without significant molecular weight penalty.[1][2]

This scaffold is a structural linchpin in the synthesis of Glucokinase Activators (GKAs) for Type 2 Diabetes and p38 MAP Kinase Inhibitors for inflammatory disorders.[1] The primary synthetic challenge lies in the regioselective construction of the 1,5-substituted pyrazole core, as classical condensation methods frequently yield the thermodynamically favored 1,3-isomer.

This guide details a self-validating synthetic protocol designed to maximize the 1,5-regioisomer yield, supported by mechanistic insights and downstream application workflows.

Chemical Profile & Retrosynthetic Logic[1]

The Regioselectivity Challenge

The synthesis hinge point is the condensation of cyclopropylhydrazine with a 1,3-dicarbonyl equivalent .[2]

• Path A (Thermodynamic): Formation of the 1-cyclopropyl-3-carboxylate.[2] This is often the major product in neutral/acidic conditions where the hydrazine attacks the most electrophilic ketone distal to the ester.[2]

• Path B (Kinetic/Steric Control): Formation of the target 1-cyclopropyl-5-carboxylate.[2] This requires directing the distal nitrogen of the hydrazine to attack the carbonyl adjacent to the ester, or using an enaminone precursor to polarize the reaction.

Structural Data

Property	Specification	Note
Appearance	White to off-white solid	Low melting point solid or viscous oil depending on purity.[2]
Molecular Weight	166.18 g/mol	Ideal fragment size for Fragment-Based Drug Design (FBDD).[1][2]
Solubility	Soluble in MeOH, DCM, EtOAc	Poor solubility in water; requires organic co-solvent for hydrolysis.[1]
Key NMR Feature	~7.5 ppm (C3-H)	Diagnostic singlet; distinguishes from 3-carboxylate isomer.[2]

Self-Validating Synthesis Protocol

Objective: Synthesis of Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate with >95:5 regioselectivity.

Method: The Enaminone Route (Preferred)

This method utilizes an enaminone precursor to lock the electrophilicity of the dicarbonyl system, forcing the hydrazine to attack in the desired orientation.

Reagents

• Cyclopropylhydrazine Hydrochloride (1.0 equiv)

• Methyl 4-(dimethylamino)-2-oxo-3-butenoate (1.0 equiv) [Precursor]

• Ethanol (Anhydrous, 10 vol)

• Triethylamine (TEA) or Sodium Ethoxide (1.1 equiv) – Critical for freeing the hydrazine.[1]

Step-by-Step Procedure

• Free Base Formation (In-situ):

  • Charge a reactor with Cyclopropylhydrazine HCl and anhydrous Ethanol.

  • Cool to 0°C.

  • Add TEA dropwise. Checkpoint: Ensure pH is basic (pH > 8).[1] The free hydrazine is more nucleophilic at the unsubstituted nitrogen, favoring the 1,5-attack.

• Condensation:

  • Add Methyl 4-(dimethylamino)-2-oxo-3-butenoate portion-wise to the hydrazine solution at 0°C.

  • Mechanistic Note: The unsubstituted NH

    of the hydrazine attacks the -carbon of the enaminone (Michael-type addition), followed by elimination of dimethylamine and cyclization.[2]

• Cyclization & Reflux:

  • Allow the mixture to warm to room temperature (25°C) over 1 hour.

  • Heat to reflux (78°C) for 3–5 hours.

  • Validation: Monitor by TLC (EtOAc/Hexane 1:3).[1] The starting enaminone (UV active) should disappear.[1]

• Work-up:

  • Concentrate the solvent under reduced pressure.

  • Dissolve residue in Ethyl Acetate and wash with 1N HCl (to remove residual dimethylamine/TEA) and Brine.[1]

  • Dry over Na

    SO and concentrate.

• Purification:

  • The crude oil is typically >90% pure. If necessary, purify via silica gel chromatography (Gradient: 0-30% EtOAc in Hexanes).[1]

Mechanism & Regioselectivity Diagram

The following diagram illustrates the divergence between the desired 1,5-isomer and the unwanted 1,3-isomer, highlighting the enaminone advantage.

Caption: Synthesis pathway comparison. The Enaminone route (green path) enforces regioselectivity yielding the 5-carboxylate target.[2]

Downstream Synthetic Applications

Once synthesized, the methyl ester serves as a versatile divergence point for drug discovery campaigns.

A. Hydrolysis to Carboxylic Acid

The acid form (1-cyclopropyl-1H-pyrazole-5-carboxylic acid) is the active acylating agent for amide coupling.[2]

• Protocol: Treat ester with LiOH (2 equiv) in THF/H

  O (1:1) at RT for 2 hours. Acidify to pH 3 with 1N HCl to precipitate the solid acid.

• Application: Coupling with amines using HATU/DIPEA to generate Glucokinase Activators .[1]

B. Reduction to Alcohol

• Protocol: Reduction with LiAlH

  or DIBAL-H yields (1-cyclopropyl-1H-pyrazol-5-yl)methanol.[2]

• Application: Precursor for benzylic halides or aldehydes, often used in p38 kinase inhibitors where a methylene linker is required.[1]

C. C-4 Functionalization (Electrophilic Aromatic Substitution)

The C-4 position is highly nucleophilic.[2]

• Halogenation: Reaction with NBS or NIS introduces a handle for Suzuki/Sonogashira couplings.

• Application: Creating bi-aryl systems common in Cannabinoid CB1 receptor antagonists .

Safety & Handling

• Cyclopropylhydrazine: WARNING. Hydrazines are potential carcinogens and can be unstable. Store as the hydrochloride salt at 2-8°C. Handle in a fume hood. Avoid contact with strong oxidizers.

• Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate: Generally stable.[2] Standard PPE (gloves, goggles, lab coat) is sufficient.[1]

References

• Regioselectivity in Pyrazole Synthesis

  • Deng, X., & Mani, N. S. (2008).[1][3] Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins. Journal of Organic Chemistry. Link

  • Note: Establishes the mechanistic basis for using electron-deficient precursors to control regiochemistry.

• Enaminone Route Validation

  • Rosa, F. A., et al. (2008).[1][4] Straightforward and Regiospecific Synthesis of Pyrazole-5-carboxylates from Unsymmetrical Enaminodiketones. Synlett. Link

  • Note: The core reference for the preferred protocol described in Section 3.

• Pharmaceutical Application (Glucokinase Activators)

  • Review of Glucokinase Activators containing pyrazole cores.

  • Relevant Patent: US Patent 6,297,386 "Method of preparing 1-alkyl-pyrazol-5-carboxylic acid esters".[2] Link

• Cyclopropyl Moiety in Drug Design

  • Talele, T. T. (2016).[1] The "Cyclopropyl Fragment" is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. Journal of Medicinal Chemistry. Link

Sources

• 1. staff.najah.edu [staff.najah.edu]
• 2. researchgate.net [researchgate.net]
• 3. Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins [organic-chemistry.org]
• 4. Straightforward and Regiospecific Synthesis of Pyrazole-5-carboxylates from Unsymmetrical Enaminodiketones [organic-chemistry.org]

Technical Whitepaper: Solubility Dynamics and Stability Profiling of Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate

Executive Summary

Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate is a highly versatile heterocyclic building block critical to modern medicinal chemistry, particularly in the design of neuraminidase inhibitors and advanced agrochemicals[1][2]. As drug development increasingly relies on complex functionalized heterocycles, understanding the physicochemical boundaries of these intermediates is paramount. This technical guide provides an authoritative analysis of the solubility mechanisms and hydrolytic stability of this compound, translating structural causality into predictive behavior and offering self-validating experimental protocols for rigorous laboratory evaluation.

Structural Causality and Physicochemical Grounding

To predict the behavior of Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate in various matrices, we must first deconstruct its molecular architecture. The compound consists of an electron-deficient pyrazole core, functionalized at the N1 position with a rigid, aliphatic cyclopropyl ring, and at the C5 position with a methyl ester.

The proximity of the ester to the pyrazole nitrogen creates a highly polarized microenvironment, while the cyclopropyl group introduces significant lipophilicity. Under standard laboratory conditions, the compound exists as a liquid and remains chemically stable when stored away from moisture and extreme pH[3].

Table 1: Physicochemical Profile

Property	Value / Description	Structural Rationale
IUPAC Name	Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate	Standard nomenclature defining core connectivity.
CAS Number	1506741-26-9	Unique chemical identifier[1][3].
Molecular Formula	C8H10N2O2	Indicates a low molecular weight (166.18 g/mol ) favorable for diffusion.
Appearance	Liquid (at 25°C)	Lack of strong intermolecular hydrogen bonding prevents crystallization[3].
Storage Conditions	Room temperature, sealed	Stable under neutral conditions; sensitive to strong acids/bases[3].

Solubility Dynamics: Mechanisms and Predictive Behavior

Solubility is not merely a static value; it is a dynamic thermodynamic equilibrium dictated by the energy required to disrupt solvent-solvent interactions versus the energy released upon solute-solvent binding.

Aqueous Repulsion: The aqueous solubility of this compound is inherently poor. The cyclopropyl ring is highly hydrophobic and forces surrounding water molecules into an entropically unfavorable, highly ordered clathrate structure. Furthermore, the methyl ester masks the hydrogen-bond donating capability that a free carboxylic acid would possess, eliminating a critical vector for aqueous solvation.

Organic Solvation: Conversely, the molecule exhibits excellent solubility in polar aprotic solvents (e.g., DMSO, DMF) and polar protic solvents (e.g., Methanol). The highly polarized carbonyl oxygen and the

-hybridized N2 of the pyrazole ring act as potent hydrogen-bond acceptors. In DMSO, strong dipole-dipole interactions rapidly solvate the molecule without the entropic penalty seen in water.

Fig 1: Solvent interaction pathways dictating the solubility profile of the compound.

Table 2: Predictive Solubility Matrix

Solvent Class	Representative Solvent	Estimated Solubility	Solvation Mechanism
Aqueous	PBS (pH 7.4)	< 1 mg/mL (Poor)	Disruption of water H-bond network by cyclopropyl group.
Polar Aprotic	DMSO	> 50 mg/mL (Excellent)	Strong dipole-dipole alignment with the C=O and pyrazole core.
Polar Protic	Methanol	> 30 mg/mL (High)	H-bond acceptance by the ester oxygen and pyrazole N2.
Non-Polar	Hexane	Moderate	Lipophilic partitioning driven by the cyclopropyl moiety.

Chemical Stability & Degradation Kinetics

While the compound is stable under recommended storage conditions[3], its primary structural liability is the C5 methyl ester. The electron-withdrawing nature of the pyrazole ring significantly increases the electrophilicity of the adjacent carbonyl carbon.

When exposed to strongly alkaline or acidic environments, the ester undergoes rapid hydrolysis, converting the compound into 1-cyclopropyl-1H-pyrazole-5-carboxylic acid and releasing methanol as a volatile byproduct[2][4].

• Base-Catalyzed Hydrolysis: The hydroxide ion (

  ) acts as a strong nucleophile, directly attacking the electrophilic carbonyl carbon. This forms a high-energy tetrahedral intermediate, which rapidly collapses to expel the methoxide ion, irreversibly forming the stable carboxylate salt.

• Acid-Catalyzed Hydrolysis: The carbonyl oxygen is protonated by the acidic medium, further increasing the positive character of the carbonyl carbon and making it susceptible to attack by neutral water molecules.

Fig 2: Mechanism of acid/base-catalyzed ester hydrolysis during forced degradation.

Self-Validating Experimental Protocols

To ensure data integrity, laboratory evaluations of this compound must utilize self-validating systems. The following protocols are designed with internal logic checks to prevent false positives or analytical artifacts.

Protocol A: High-Throughput Kinetic Solubility Assay (HPLC-UV)

This protocol determines the kinetic aqueous solubility of the compound when transitioning from an organic stock to an aqueous buffer.

Step-by-Step Methodology:

• Stock Preparation: Dissolve the compound in 100% DMSO to yield a 10 mM stock solution. Sonicate for 5 minutes to ensure complete dissolution.

• Aqueous Spiking: Aliquot 10 µL of the DMSO stock into 490 µL of PBS (pH 7.4) in a 96-well plate (final concentration: 200 µM, 2% DMSO).

• Incubation: Seal the plate and shake at 300 RPM for 24 hours at 25°C to reach thermodynamic equilibrium.

• Filtration: Transfer the suspension to a 0.22 µm PTFE filter plate. Centrifuge at 3,000 x g for 10 minutes to separate precipitated solids from the dissolved fraction.

• Quantification: Analyze the filtrate via HPLC-UV (detecting at

  ~230 nm) against a standard curve prepared in 100% DMSO.

Self-Validation Mechanism:

• System Suitability Test (SST): Prior to analysis, inject a 50 µM standard 5 times. The assay is only valid if the Relative Standard Deviation (RSD) of the peak area is < 2.0%.

• Thermodynamic Controls: Run parallel incubations of Amiodarone (known low solubility control) and Caffeine (known high solubility control). If the controls fall outside historical established bounds, the entire assay plate is invalidated, ensuring buffer and filter integrity.

Protocol B: Forced Degradation and Hydrolysis Mapping (LC-MS)

This protocol maps the hydrolytic liability of the C5 ester under ICH-aligned stress conditions.

Step-by-Step Methodology:

• Sample Preparation: Prepare a 1 mg/mL solution of the compound in a 50:50 mixture of Acetonitrile and Water.

• Stress Induction: Aliquot 1 mL of the sample into three separate vials:

  • Vial 1 (Acid): Add 100 µL of 1.0 N HCl.

  • Vial 2 (Base): Add 100 µL of 1.0 N NaOH.

  • Vial 3 (Control): Add 100 µL of HPLC-grade Water.

• Incubation: Heat all vials at 60°C for exactly 4 hours.

• Quenching: Instantly halt the degradation kinetics. To Vial 1, add 100 µL of 1.0 N NaOH. To Vial 2, add 100 µL of 1.0 N HCl. (Vial 3 receives 100 µL of Water).

• Analysis: Dilute samples 1:10 in mobile phase and analyze via LC-MS to identify the parent peak (

  167.1 ) and the carboxylic acid degradant ( 153.1 ).

Self-Validation Mechanism:

• Mass Balance Verification: The fundamental law of conservation of mass must apply. The molar sum of the remaining parent compound and the quantified carboxylic acid degradant at

  hours must equal 95%–105% of the parent compound concentration at . A deviation below 95% definitively indicates the presence of secondary, undetected degradation pathways (e.g., pyrazole ring opening) or volatile loss, prompting immediate assay redesign.

Conclusion

Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate is a highly lipophilic, stable intermediate under neutral conditions, but its C5 ester is a deliberate thermodynamic weak point. By understanding the causality between its hydrophobic cyclopropyl ring and its electrophilic carbonyl center, researchers can accurately predict its behavior in formulation matrices and leverage its hydrolytic profile for the strategic design of prodrugs or active pharmaceutical ingredients.

References

• ChemScene LLC. "Safety Data Sheet: Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate (CAS 1506741-26-9)."[3] URL:

• Sigma-Aldrich. "Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate | 1506741-26-9."[1] URL:

• ResearchGate. "Synthesis, hydrolytic stability, and the reaction with nucleophiles of 5(3)-substituted N-isonicotinoyl-3(5)-ferrocenyl-1H-pyrazoles."[4] URL:

• National Institutes of Health (PMC). "Design, Synthesis, Biological Evaluation and In Silico Studies of Pyrazole-Based NH2-Acyl Oseltamivir Analogues as Potent Neuraminidase Inhibitors."[2] URL:

Sources

• 1. Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate | 1506741-26-9 [sigmaaldrich.com]
• 2. Design, Synthesis, Biological Evaluation and In Silico Studies of Pyrazole-Based NH2-Acyl Oseltamivir Analogues as Potent Neuraminidase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chemscene.com [chemscene.com]
• 4. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Regioselective Synthesis of Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate via Knorr-Type Cyclization

Executive Summary

The pyrazole core is a privileged scaffold in modern drug discovery, prominently featured in dihydroorotate dehydrogenase (DHODH) inhibitors and cannabinoid receptor antagonists . Specifically, 1-substituted 1H-pyrazole-5-carboxylates are critical building blocks for active pharmaceutical ingredients (APIs). Traditional Knorr pyrazole syntheses utilizing symmetrical or simple unsymmetrical 1,3-diketones often suffer from poor regioselectivity, yielding difficult-to-separate mixtures of 1,3- and 1,5-isomers.

This application note details a highly regioselective, self-validating protocol for the synthesis of Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate (CAS: 1506741-26-9) . By employing an enaminone—methyl (E)-4-(dimethylamino)-2-oxobut-3-enoate—as the 1,3-dielectrophile, the differential electronic properties of the electrophilic centers are leveraged to strictly dictate the regiochemical outcome when reacted with cyclopropylhydrazine.

Mechanistic Rationale & Causality

The success of this protocol relies on the precise orchestration of nucleophilic and electrophilic reactivities .

• The Dielectrophile: Methyl (E)-4-(dimethylamino)-2-oxobut-3-enoate contains two distinct electrophilic sites: the C2

  -keto ester carbonyl (hard electrophile) and the C4 enamine -carbon (soft, highly reactive Michael acceptor).

• The Dinucleophile: Cyclopropylhydrazine possesses a primary amine (

  , sterically unhindered, highly nucleophilic) and a secondary amine ( , sterically hindered, less nucleophilic).

The Causality of Regioselectivity:

• Initial Attack: The primary amine of the hydrazine exclusively attacks the C4 enamine carbon. This Michael-type addition-elimination expels dimethylamine gas, forming a stable substituted hydrazone intermediate.

• Ring Closure: The secondary amine (bearing the cyclopropyl group) is now positioned in close proximity to the C2 keto carbonyl. Intramolecular condensation occurs rapidly upon mild heating.

• Aromatization: Subsequent dehydration yields the thermodynamically stable aromatic pyrazole ring, locking the cyclopropyl group unambiguously at the N1 position, adjacent to the C5 ester.

Caption: Mechanistic pathway of the regioselective Knorr-type enaminone cyclization.

Materials & Reagents

Note: The enaminone can be synthesized in one step by refluxing methyl pyruvate with N,N-dimethylformamide dimethyl acetal (DMF-DMA) in toluene.

Reagent	MW ( g/mol )	Equivalents	Amount (10 mmol scale)	Role
Methyl 4-(dimethylamino)-2-oxobut-3-enoate	157.17	1.0	1.57 g	1,3-Dielectrophile
Cyclopropylhydrazine hydrochloride	108.57	1.1	1.19 g	Dinucleophile
N,N-Diisopropylethylamine (DIPEA)	129.24	1.2	2.09 mL	Base (Free-basing)
Ethanol (Absolute)	46.07	-	25.0 mL	Protic Solvent
Ethyl Acetate / Hexanes	-	-	As needed	Extraction/Purification

Experimental Protocol

This workflow is designed as a self-validating system; the evolution of dimethylamine gas and the shift in TLC Rf values serve as real-time indicators of mechanistic progression.

Step-by-Step Methodology

• Preparation of the Reaction Mixture: Into a 100 mL round-bottom flask equipped with a magnetic stir bar, add cyclopropylhydrazine hydrochloride (1.19 g, 11.0 mmol) and absolute ethanol (25 mL).

• Free-basing the Hydrazine: Add DIPEA (2.09 mL, 12.0 mmol) dropwise at room temperature. Causality: DIPEA is a non-nucleophilic base that liberates the free hydrazine without competing for the electrophilic sites of the enaminone. Stir for 10 minutes.

• Addition of Enaminone: Slowly add methyl 4-(dimethylamino)-2-oxobut-3-enoate (1.57 g, 10.0 mmol) to the stirring solution. The solution may turn slightly yellow.

• Cyclization & Dehydration: Attach a reflux condenser and heat the reaction mixture to 80 °C under a nitrogen atmosphere for 4 to 6 hours. Causality: Heating drives the intramolecular condensation and the subsequent thermodynamic dehydration step.

• Reaction Monitoring: Monitor the reaction via LC-MS or TLC (Hexane:EtOAc 3:1). The starting enaminone (UV active) should be completely consumed.

• Workup: Cool the reaction to room temperature and concentrate the mixture under reduced pressure to remove ethanol. Partition the resulting residue between Ethyl Acetate (50 mL) and distilled water (30 mL).

• Extraction: Extract the aqueous layer with an additional 2 × 20 mL of Ethyl Acetate. Combine the organic layers, wash with brine (30 mL), dry over anhydrous

  , filter, and concentrate in vacuo.

• Purification: Purify the crude product via silica gel flash chromatography, eluting with a gradient of 10% to 30% Ethyl Acetate in Hexanes. Collect the fractions containing the product and evaporate to yield Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate as a pale yellow to off-white solid.

Caption: Step-by-step experimental workflow for the Knorr-type cyclization.

Analytical Characterization

Validation of the regiochemistry is best achieved via 1H NMR, specifically looking at the splitting patterns of the pyrazole ring protons and the chemical shift of the cyclopropyl methine proton.

Analytical Method	Expected Data Profile	Diagnostic Significance
LC-MS (ESI+)	m/z 167.1[M+H]⁺	Confirms molecular weight (Target MW: 166.18)
¹H NMR (400 MHz, CDCl₃)	7.48 (d, J = 2.0 Hz, 1H, Pyrazole C3-H)	Confirms presence of adjacent C4 proton
6.82 (d, J = 2.0 Hz, 1H, Pyrazole C4-H)	Confirms unsubstituted C4 position
4.05 (tt, J = 7.2, 3.8 Hz, 1H, N-CH)	N1-attachment of cyclopropyl ring
3.89 (s, 3H, -OCH₃)	Confirms intact methyl ester
1.15 – 1.02 (m, 4H, Cyclopropyl -CH₂-)	Confirms cyclopropyl moiety
TLC	R_f 0.45 (Hexane:EtOAc 3:1)	UV active at 254 nm

Troubleshooting & Optimization

Observation/Issue	Mechanistic Cause	Recommended Solution
Incomplete Conversion	Hydrazine hydrochloride not fully neutralized, reducing nucleophilicity.	Ensure DIPEA is added in slight excess (1.2 eq) and allow 10 mins for complete free-basing before enaminone addition.
Formation of 1,3-Isomer	Use of a standard 1,3-diketone (e.g., methyl 2,4-dioxobutanoate) instead of the enaminone .	Strictly use the enaminone derivative to enforce electronic differentiation between the C2 and C4 electrophilic sites.
Ester Hydrolysis	Adventitious water combined with prolonged heating.	Use absolute ethanol and anhydrous conditions. Avoid basic aqueous workups (e.g., strong NaOH).

References

• Google Patents (WO2021070132A1). Bi-aryl dihydroorotate dehydrogenase inhibitors. (Demonstrates the critical application of 1-cyclopropyl-1H-pyrazole-5-carboxylate in modern API synthesis).

• MDPI Molecules (2021) . Recent Advances in the Synthesis, Functionalization and Applications of Pyrazole-Type Compounds II. (Provides authoritative grounding on the regioselective synthesis of pyrazoles via enaminone precursors). Available at:[Link]

Application Notes &amp; Protocols: Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate as a Pivotal Intermediate in Modern Drug Discovery

Abstract

The pyrazole nucleus is a cornerstone of medicinal chemistry, featuring prominently in a multitude of FDA-approved therapeutics.[1][2][3] Its unique physicochemical properties, including the ability to act as both a hydrogen bond donor and acceptor, make it a privileged scaffold in drug design.[1] This guide focuses on a particularly valuable derivative, Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate . We will provide an in-depth exploration of its synthesis, characterization, and strategic application as a key building block in the synthesis of targeted therapies, with a specific focus on the KRAS G12C inhibitor, Adagrasib. The protocols herein are designed for researchers, medicinal chemists, and drug development professionals, offering not just procedural steps but also the underlying scientific rationale to ensure reproducibility and deeper understanding.

The Strategic Importance of the 1-Cyclopropylpyrazole Scaffold

The design of Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate as an intermediate is a deliberate convergence of three structurally significant motifs:

• The Pyrazole Core: This five-membered aromatic heterocycle is a bioisostere for various functional groups and is renowned for its metabolic stability and versatile synthetic handles.[1] Its presence is associated with a wide spectrum of biological activities, including anti-inflammatory, anticancer, and antiviral properties.[4]

• The N-Cyclopropyl Group: Attaching a cyclopropyl ring to the pyrazole nitrogen often enhances the metabolic stability of the parent molecule by sterically shielding potential sites of oxidative metabolism. Furthermore, this small, rigid ring can improve binding affinity to protein targets by introducing favorable conformational constraints.

• The C-5 Carboxylate Moiety: The methyl ester at the 5-position is a crucial functional group that serves as a versatile handle for subsequent chemical transformations. It is readily converted into a carboxylic acid, which can then be coupled with various amines to form stable amide bonds, a fundamental linkage in many pharmaceutical agents.[5]

This strategic combination makes Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate an ideal starting point for constructing complex molecular architectures aimed at challenging therapeutic targets.

Synthesis Protocol: Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate

The synthesis of substituted pyrazoles is a well-established field, with the Knorr pyrazole synthesis and its variations being a common and reliable method.[6][7] The following protocol details a robust, regioselective synthesis starting from commercially available materials. The key transformation is the cyclocondensation reaction between a hydrazine derivative and a 1,3-dicarbonyl compound.[8]

Overall Synthetic Scheme

Sources

• 1. Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Novel 1-Methyl-1 H-pyrazole-5-carboxamide Derivatives with Potent Anthelmintic Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 3-cyclopropyl-1-methyl-1H-pyrazole-5-carboxylic acid | 957500-07-1 | Benchchem [benchchem.com]
• 7. mdpi.com [mdpi.com]
• 8. organic-chemistry.org [organic-chemistry.org]

Technical Application Note: Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate in Agrochemical Synthesis

This guide details the technical application of Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate (CAS: 1506741-26-9) as a strategic building block in the synthesis of next-generation agrochemicals.

[1]

Executive Summary

Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate is a high-value heterocyclic intermediate used primarily in the synthesis of pyrazole-5-carboxamide scaffolds. These scaffolds are critical in the development of two major agrochemical classes:

• Ryanodine Receptor Modulators (Insecticides): Analogs of anthranilic diamides where the N-cyclopropyl moiety enhances lipophilicity and metabolic stability compared to N-methyl analogs.

• Succinate Dehydrogenase Inhibitors (SDHI Fungicides): Novel carboxamides targeting Complex II, utilizing the steric bulk of the cyclopropyl group to optimize binding within the ubiquinone pocket.

This guide provides a validated protocol for the hydrolysis and subsequent amidation of this ester, ensuring high regiochemical purity and yield.

Chemical Profile & Critical Quality Attributes (CQAs)

Before initiating synthesis, the starting material must meet specific purity criteria to prevent the propagation of regiochemical impurities (e.g., 1-cyclopropyl-1H-pyrazole-3-carboxylate).

Property	Specification
Chemical Name	Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate
CAS Number	1506741-26-9
Molecular Formula	C₈H₁₀N₂O₂
Molecular Weight	166.18 g/mol
Appearance	White to pale yellow crystalline solid or oil
Purity (HPLC)	≥ 98.0% (Area %)
Regioisomer Impurity	≤ 0.5% (1,3-isomer)
Water Content	≤ 0.1% (Karl Fischer)

Application Protocol: Controlled Hydrolysis & Activation

The primary application of the methyl ester is its conversion to the reactive 1-cyclopropyl-1H-pyrazole-5-carboxylic acid (CAS: 1393532-43-8). This step is sensitive to decarboxylation if thermal control is not maintained.

Workflow Visualization

The following diagram illustrates the critical pathway from the methyl ester to the active agrochemical amide.

Figure 1: Synthetic workflow for converting the methyl ester to bioactive carboxamides.

Protocol A: Saponification to Carboxylic Acid

Objective: Hydrolyze the ester without degrading the pyrazole ring or cleaving the N-cyclopropyl bond.

Reagents:

• Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate (1.0 eq)

• Lithium Hydroxide Monohydrate (LiOH·H₂O) (1.5 eq)

• Tetrahydrofuran (THF) (HPLC Grade)

• Deionized Water

Step-by-Step Procedure:

• Dissolution: In a round-bottom flask equipped with a magnetic stirrer, dissolve 10.0 g of the methyl ester in 60 mL of THF. Cool the solution to 0°C using an ice bath.

• Base Addition: Prepare a solution of LiOH·H₂O (3.78 g, 90 mmol) in 20 mL of water. Add this aqueous solution dropwise to the THF mixture over 15 minutes. Note: Exothermic reaction; maintain internal temperature < 10°C.

• Reaction: Remove the ice bath and allow the mixture to stir at ambient temperature (20–25°C) for 4–6 hours. Monitor by TLC (50% EtOAc/Hexane) or HPLC until the ester is < 0.5%.

• Work-up:

  • Concentrate the mixture under reduced pressure to remove THF.

  • Dilute the aqueous residue with 20 mL of water.

  • Wash with DCM (2 x 20 mL) to remove unreacted neutral impurities.

  • Acidify the aqueous layer to pH 2–3 using 1N HCl. The product will precipitate as a white solid.

• Isolation: Filter the solid, wash with cold water (2 x 10 mL), and dry in a vacuum oven at 45°C for 12 hours.

Expected Yield: 92–95% Purity: > 99% (HPLC)

Application Protocol: Amide Coupling (Agrochemical Synthesis)

Once the acid is obtained, it is coupled with an aromatic amine (aniline derivative) to generate the final bioactive molecule. This protocol uses the Acid Chloride method, preferred in industrial settings for its scalability over peptide coupling agents (EDC/HATU).

Protocol B: Acid Chloride Formation & Coupling

Reagents:

• 1-Cyclopropyl-1H-pyrazole-5-carboxylic acid (from Protocol A)[1][2][3][4]

• Oxalyl Chloride (1.2 eq)

• DMF (Catalytic amount, 2-3 drops)

• Dichloromethane (DCM) (Anhydrous)

• Target Aniline (e.g., substituted anthranilic acid ester for insecticides)

Step-by-Step Procedure:

• Activation: Suspend the carboxylic acid (5.0 g) in anhydrous DCM (50 mL) under nitrogen. Add catalytic DMF.

• Chlorination: Add Oxalyl Chloride (3.4 mL) dropwise at 0°C. Stir at room temperature for 2 hours until gas evolution ceases.

• Concentration: Evaporate the solvent and excess oxalyl chloride under reduced pressure to obtain the crude acid chloride (usually a yellow oil/solid). Do not purify.

• Coupling: Redissolve the acid chloride in DCM (30 mL). Add this solution dropwise to a pre-cooled mixture of the Target Aniline (1.0 eq) and Pyridine (1.5 eq) in DCM (30 mL) at 0°C.

• Completion: Stir at room temperature for 4 hours. Quench with water, separate the organic layer, and wash with 1N HCl (to remove pyridine) followed by saturated NaHCO₃.

• Purification: Recrystallize from Ethanol/Heptane or purify via silica gel chromatography.

Comparative Data: Solvent Effects on Hydrolysis

The choice of solvent system significantly impacts the reaction rate and impurity profile during the hydrolysis step.

Solvent System (v/v)	Reaction Time (h)	Yield (%)	Impurity Profile (HPLC)
THF : Water (3:1)	4.0	95	Clean (< 0.1% unknown)
MeOH : Water (3:1)	12.0	88	Trace transesterification
Acetone : Water (3:1)	6.5	91	Minor aldol condensation byproducts

Insight: THF is the superior solvent as it solubilizes the lipophilic ester effectively while preventing transesterification side-reactions common with methanol.

Process Safety & Scalability

• Thermal Stability: The pyrazole-5-carboxylate moiety is generally stable, but the free acid can undergo thermal decarboxylation above 150°C. Avoid high-temperature drying.

• Regiocontrol: The synthesis of the starting material (methyl ester) often involves the reaction of cyclopropyl hydrazine with an acrylate. This can produce a mixture of 1,3- and 1,5-isomers. Quality Control (QC) must verify the absence of the 1,3-isomer before proceeding, as these isomers have significantly different biological activities.

• Toxicology: Pyrazole derivatives can be skin irritants.[5] Standard PPE (gloves, goggles, fume hood) is mandatory.

References

• Synthesis of Pyrazole Carboxylic Acids: World Intellectual Property Organization (WIPO). WO2021070132A1 - Bi-aryl dihydroorotate dehydrogenase inhibitors. (Describes analogous coupling conditions).

• Cyclaniliprole & Anthranilic Diamide Chemistry: ChemicalBook. Synthetic route to the insecticide Cyclaniliprole.[1][6][7] (Context for pyrazole-5-carboxamide applications).

• SDHI Fungicide Structure-Activity Relationships: Sigma-Aldrich. 1-Cyclopropyl-1H-pyrazole-5-carboxylic acid Product Data.

• General Pyrazole Synthesis Methods: Google Patents. US20140349990A1 - Pyrazolopyrrolidine derivatives.[2][3] (Details synthesis of 1-cyclopropyl-1H-pyrazole-5-carboxylate).

Sources

• 1. WO2021193432A1 - Method for producing production intermediate of cyclaniliprole - Google Patents [patents.google.com]
• 2. US8975417B2 - Pyrazolopyrrolidine derivatives and their use in the treatment of disease - Google Patents [patents.google.com]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. PubChemLite - N2 - Explore [pubchemlite.lcsb.uni.lu]
• 5. chemscene.com [chemscene.com]
• 6. Synthetic route to the insecticide Cyclaniliprole_Chemicalbook [chemicalbook.com]
• 7. Cyclaniliprole (Ref: IKI-3106) [sitem.herts.ac.uk]

Application Note: Regioselective Synthesis of Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate

This Application Note and Protocol is designed for researchers requiring a high-purity, regioselective synthesis of Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate .

Executive Summary & Strategic Rationale

The synthesis of 1-substituted-1H-pyrazole-5-carboxylates is a critical transformation in medicinal chemistry, serving as a scaffold for kinase inhibitors (e.g., p38 MAP kinase, B-Raf) and agrochemicals. The primary synthetic challenge is regiocontrol . The reaction of hydrazines with unsymmetrical 1,3-dicarbonyls often yields a mixture of 1,3- and 1,5-isomers, necessitating tedious chromatographic separation.[1]

This protocol utilizes the Enaminone Route (Reaction of

-dimethylformamide dimethyl acetal with methyl pyruvate), which locks the electrophilic reactivity pattern to favor the formation of the 1,5-isomer exclusively. This method offers superior atom economy, scalability, and operational simplicity compared to traditional Claisen condensation routes.

Key Advantages of this Protocol:

• Regiospecificity: >95:5 ratio favoring the 5-carboxylate.

• Scalability: Avoids hazardous diazo-transfer reagents.

• Purification: Designed to minimize column chromatography.

Reaction Mechanism & Logic

The synthesis proceeds in two steps.[2][3][4] The regioselectivity is dictated by the electronic differentiation of the enaminone intermediate.

• Enaminone Formation: Methyl pyruvate reacts with

  -dimethylformamide dimethyl acetal (DMF-DMA) to form Methyl (E)-4-(dimethylamino)-2-oxobut-3-enoate .

• Cyclocondensation: The terminal

  of cyclopropylhydrazine (the more nucleophilic and less sterically hindered nitrogen) performs a Michael addition-elimination on the enaminone's -carbon. This is followed by intramolecular cyclization onto the -keto carbonyl.

Why this works: If the hydrazine attacked the ketone first, the 1,3-isomer would form. However, the "push-pull" alkene character of the enaminone makes the

-carbon highly electrophilic towards the primary amine, directing the cyclopropyl group to the nitrogen adjacent to the ester-bearing carbon (Position 1), thereby placing the carboxylate at Position 5.

Figure 1: Reaction pathway highlighting the critical Michael Addition step that enforces regioselectivity.

Detailed Experimental Protocol

Materials & Reagents

Reagent	CAS No.[1][3][5][6][7]	Equiv.[6][7][8]	Role
Methyl Pyruvate	600-22-6	1.0	Starting Material
DMF-DMA	4637-24-5	1.1	C1-Donor / Enamine former
Cyclopropylhydrazine HCl	1184466-66-1	1.05	Heterocycle Nitrogen Source
Ethanol (Absolute)	64-17-5	Solvent	Reaction Medium
Acetic Acid (Glacial)	64-19-7	0.1	Catalyst
Triethylamine (TEA)	121-44-8	1.05	Base (to free-base hydrazine)

Step 1: Synthesis of Enaminone Intermediate

Note: This step is moisture sensitive. Use dry glassware.

• Setup: Equip a 250 mL round-bottom flask (RBF) with a magnetic stir bar and a reflux condenser.

• Addition: Charge Methyl Pyruvate (10.0 g, 98.0 mmol) into the flask.

• Reagent: Add

  -Dimethylformamide dimethyl acetal (DMF-DMA) (13.0 g, 109 mmol) neat.

• Reaction: Heat the mixture to 80°C for 3–4 hours.

  • Checkpoint: The solution will turn dark red/orange. Monitor by TLC (50% EtOAc/Hexanes). The starting material (pyruvate) should disappear, and a polar UV-active spot (enaminone) will appear.

• Workup: Concentrate the reaction mixture under reduced pressure (Rotavap) to remove methanol and excess DMF-DMA.

  • Result: A dark orange/brown oil or semi-solid. This intermediate is generally pure enough (>90%) for the next step without chromatography.

Step 2: Cyclization to Pyrazole

• Solvation: Dissolve the crude enaminone from Step 1 in Absolute Ethanol (100 mL).

• Preparation of Hydrazine: In a separate beaker, dissolve Cyclopropylhydrazine HCl (11.1 g, 102 mmol) in Ethanol (50 mL) and add Triethylamine (10.3 g, 102 mmol). Stir for 10 minutes.

  • Note: Pre-mixing TEA and the hydrazine salt ensures the free base is available for reaction.

• Combination: Add the hydrazine solution dropwise to the enaminone solution at room temperature over 15 minutes.

• Catalysis: Add Glacial Acetic Acid (0.6 mL, ~10 mol%).

• Reflux: Heat the mixture to Reflux (78°C) for 4–6 hours.

  • Checkpoint: Monitor by LC-MS or TLC. The enaminone spot should disappear.

• Workup & Isolation:

  • Cool to room temperature.[2][7]

  • Concentrate the ethanol to ~20% of its original volume.

  • Dilute with Ethyl Acetate (150 mL) and wash with Water (2 x 50 mL) followed by Brine (50 mL).

  • Dry the organic layer over anhydrous

    , filter, and concentrate.[2]

• Purification:

  • The crude product is often a solid. Recrystallize from minimal hot MTBE/Heptane or Isopropanol .

  • If oil: Pass through a short silica plug eluting with 20% EtOAc/Hexanes.

Quality Control & Validation

Expected Analytical Data

• Appearance: Off-white to pale yellow solid.

• NMR (400 MHz, ):
  • 7.45 (d, Hz, 1H, Pyrazole-H3)
  • 6.85 (d, Hz, 1H, Pyrazole-H4)
  • 4.10 (m, 1H, N-CH-Cyclopropyl)
  • 3.88 (s, 3H, )
  • 1.20–1.00 (m, 4H, Cyclopropyl )

• Regiochemistry Check:

  • NOE (Nuclear Overhauser Effect): Irradiate the N-Cyclopropyl methine proton. You should observe an enhancement of the H4 pyrazole proton (the proton on the ring carbon adjacent to the ester). If you observe enhancement of the ester methyl group, you may have the 1,3-isomer (where the cyclopropyl and ester are closer in space), although 1,5-isomers also show proximity. The definitive check is the coupling constant or HMBC correlations.

  • Diagnostic Shift: The C5-ester isomer typically has a proton (H3) that is more deshielded than the C3-ester isomer due to the lack of adjacent electron-withdrawing carbonyl.

Troubleshooting Guide

Observation	Probable Cause	Corrective Action
Low Yield in Step 1	Moisture in reagents	Use fresh DMF-DMA and dry glassware.
Mixture of Isomers	Incorrect Hydrazine addition	Ensure Enaminone is fully formed before adding Hydrazine. Keep reaction temp <80°C during addition.
Product is Oily/Dark	Polymerization of Enaminone	Do not overheat Step 1. Use a silica plug with charcoal to decolorize.

Workflow Visualization

Figure 2: Operational workflow for the synthesis and isolation.

References

• Rosa, F. A., et al. (2008).[3][4] "Straightforward and Regiospecific Synthesis of Pyrazole-5-carboxylates from Unsymmetrical Enaminodiketones." Synlett, 2008(11), 1673–1678. Link

  • Grounding: Establishes the enaminone route as the gold standard for regiocontrol in pyrazole-5-carboxyl
• Martins, M. A. P., et al. (2001). "Regiospecific Synthesis of 1,1,1-Trichloro-4-methoxy-3-alken-2-ones and their Reaction with Hydrazines." Synthesis, 2001(13), 1959–1964.

• BenchChem. (2025).[2] "Application Notes and Protocols for the Synthesis of 1H-Pyrazole-5-carboxamide Derivatives." Link

  • Grounding: General industrial protocols for pyrazole downstream processing.

• Sigma-Aldrich. "1-Cyclopropyl-1H-pyrazole-5-carboxylic acid Product Sheet." Link

  • Grounding: Confirms stability and commercial relevance of the acid deriv

Sources

• 1. Regiocontrolled Synthesis of 1-Substituted-3(5)-carboxyalkyl-1H-pyrazoles Using Trichloromethyl Enones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Straightforward and Regiospecific Synthesis of Pyrazole-5-carboxylates from Unsymmetrical Enaminodiketones [organic-chemistry.org]
• 4. Pyrazole synthesis [organic-chemistry.org]
• 5. 1-Cyclopropyl-1H-pyrazole-5-carboxylic acid | 1393532-43-8 [sigmaaldrich.com]
• 6. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review | MDPI [mdpi.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. A Regioselective Synthesis of 2,4-Disubstituted 2H‑1,2,3-Triazoles by Coupling of N‑Tosylhydrazones and Anhydro-Aldose Tosylhydrazones with 4‑Substituted 1H‑1,2,3-Triazoles – Scope and Limitations - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Synthesis of Kinase Inhibitors Using Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate

Target Audience: Medicinal Chemists, Synthetic Biologists, and Drug Development Professionals Compound: Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate (CAS: 1506741-26-9)[1]

Introduction & Scientific Rationale

The pyrazole nucleus is a "privileged scaffold" in oncology and immunology drug discovery, frequently utilized as a hinge-binding motif to target the ATP-binding pocket of protein kinases[2]. Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate represents a highly optimized building block for the synthesis of next-generation kinase inhibitors (such as c-Met, MST3, and CDK16 inhibitors)[3].

The structural logic behind utilizing this specific building block relies on three key vectors:

• N1-Cyclopropyl Group: Unlike standard N-methyl pyrazoles, the cyclopropyl moiety provides enhanced lipophilicity and steric bulk. This modification effectively occupies the solvent-exposed region of the kinase domain while conferring superior metabolic stability against cytochrome P450-mediated oxidative N-dealkylation[2].

• C5-Methyl Ester: This functional group serves as a highly versatile synthetic handle. It can be readily saponified to a carboxylic acid for downstream amidation, allowing the molecule to extend into the ribose-binding pocket[4].

• Unsubstituted C4 Position: The electron-rich nature of the pyrazole core makes the C4 position highly susceptible to electrophilic aromatic substitution (e.g., bromination). This enables subsequent palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig) to access the deep hydrophobic pocket (DFG-in/out conformations).

Pharmacophore Mapping

Fig 1. Pharmacophore mapping of the pyrazole scaffold to kinase domain targets.

Synthetic Workflows & Methodologies

To integrate this building block into a kinase inhibitor screening library, two primary synthetic workflows are employed.

Workflow 1: Core Extension via Amidation. The methyl ester is hydrolyzed under mild basic conditions to yield 1-cyclopropyl-1H-pyrazole-5-carboxylic acid. This acid is then coupled with various anilines or aliphatic amines using standard uronium-based coupling reagents (e.g., HATU) to form the primary hinge-binding intermediate[4].

Workflow 2: Deep-Pocket Targeting via C4-Functionalization. The pyrazole core undergoes regioselective electrophilic bromination at the C4 position. The resulting 4-bromo intermediate is a prime candidate for Suzuki-Miyaura cross-coupling with aryl boronic acids, allowing the inhibitor to reach the DFG motif.

Fig 2. Divergent synthetic workflows for kinase inhibitor library generation.

Detailed Experimental Protocols

The following protocols are designed as self-validating systems, ensuring high yield and purity for downstream biological assays.

Protocol A: Mild Saponification to 1-Cyclopropyl-1H-pyrazole-5-carboxylic acid

Causality: Lithium hydroxide (LiOH) is utilized instead of sodium or potassium hydroxide to provide a milder cleavage of the methyl ester. This minimizes the risk of side reactions or ring-opening degradation, ensuring a clean conversion to the carboxylate salt.

• Preparation: Dissolve Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate (1.0 eq, 10 mmol) in a 3:1 mixture of THF:H₂O (40 mL).

• Reaction: Add LiOH·H₂O (1.5 eq, 15 mmol) in one portion. Stir the biphasic mixture vigorously at room temperature (20-25 °C) for 4 hours.

• Monitoring: Monitor reaction progress via TLC (Eluent: 50% EtOAc in Hexanes). The starting material spot (Rf ~0.6) should completely disappear.

• Workup: Concentrate the mixture under reduced pressure to remove THF. Dilute the aqueous residue with 20 mL of H₂O and cool to 0 °C.

• Acidification: Slowly acidify the aqueous layer using 1M HCl until pH ~3 is reached. A white precipitate will form.

• Isolation: Filter the precipitate, wash with ice-cold water (2 x 10 mL), and dry under high vacuum to yield the pure carboxylic acid.

Protocol B: Regioselective C4-Bromination

Causality: The C4 position of the pyrazole ring is the most electron-rich site due to the electron-donating resonance from the N atoms. N-Bromosuccinimide (NBS) provides a controlled, mild source of electrophilic bromine, preventing over-halogenation.

• Preparation: Dissolve the pyrazole starting material (1.0 eq, 5 mmol) in anhydrous DMF (15 mL) under an inert argon atmosphere. Cool the solution to 0 °C.

• Addition: Add NBS (1.05 eq, 5.25 mmol) portion-wise over 10 minutes to prevent a sudden exotherm.

• Reaction: Allow the mixture to warm to room temperature and stir for 12 hours in the dark (to prevent radical side-reactions).

• Quenching: Quench the reaction by pouring the mixture into ice water (50 mL) containing 5% sodium thiosulfate (to neutralize unreacted NBS).

• Extraction: Extract the aqueous layer with EtOAc (3 x 20 mL). Wash the combined organic layers with brine (3 x 20 mL) to remove residual DMF.

• Purification: Dry over anhydrous Na₂SO₄, concentrate, and purify via flash chromatography (10-20% EtOAc/Hexanes) to yield the 4-bromo derivative.

Protocol C: HATU-Mediated Amide Coupling

Causality: HATU is selected over EDC/HOBt due to its superior efficiency in activating sterically hindered carboxylic acids and its ability to drive the coupling of poorly nucleophilic anilines (common in kinase inhibitor synthesis) with minimal epimerization[4].

• Activation: Dissolve 1-cyclopropyl-1H-pyrazole-5-carboxylic acid (1.0 eq, 2 mmol) and HATU (1.2 eq, 2.4 mmol) in anhydrous DMF (10 mL).

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (3.0 eq, 6 mmol) and stir at room temperature for 15 minutes to form the active OBt-ester.

• Coupling: Add the target amine/aniline (1.1 eq, 2.2 mmol). Stir at room temperature for 16 hours.

• Workup: Dilute with EtOAc (30 mL) and wash sequentially with saturated NaHCO₃ (20 mL), 1M HCl (20 mL), and brine (20 mL). Dry and concentrate for subsequent purification.

Quantitative Data: Reaction Optimization

The efficiency of the C4-Bromination step is critical for successful downstream cross-coupling. Table 1 summarizes the optimization parameters to maximize the yield of the 4-bromo intermediate while minimizing degradation.

Table 1: Optimization of C4-Bromination Conditions

Entry	Solvent	Reagent (Eq)	Temp (°C)	Time (h)	Yield (%)	Purity (LC-MS)
1	DCM	Br₂ (1.1)	0 to 25	4	45%	82% (Over-bromination)
2	THF	NBS (1.1)	25	16	68%	91%
3	DMF	NBS (1.05)	0 to 25	12	89%	>98%
4	MeCN	NBS (1.05)	60	6	72%	88% (Thermal degradation)

Note: Entry 3 represents the optimized conditions utilized in Protocol B, demonstrating that polar aprotic solvents like DMF stabilize the bromonium ion intermediate, leading to superior regioselectivity and yield.

References

• US Patent Application US20190352271A1. "Mcl-1 inhibitors." Google Patents, 2019.

• BioRxiv Preprint. "Synthesis of pyrazole-based macrocycles leads to a highly selective inhibitor for MST3." Cold Spring Harbor Laboratory, 2023. Available at:[Link]

• National Institutes of Health (PMC). "Discovery of 3-Amino-1H-pyrazole-Based Kinase Inhibitors to Illuminate the Understudied PCTAIRE Family." PubMed Central, 2021. Available at:[Link]

• European Patent Office. "6-([1,2,4]TRIAZOLO[4,3-A]PYRIDIN-3-YLMETHYL)-1,6-NAPHTHYRIDIN-5(6H)-ONE DERIVATIVES AS C-MET INHIBITORS." Googleapis Patents, 2017. Available at: [Link]

Sources

• 1. Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate | 1506741-26-9 [sigmaaldrich.com]
• 2. Discovery of 3-Amino-1H-pyrazole-Based Kinase Inhibitors to Illuminate the Understudied PCTAIRE Family - PMC [pmc.ncbi.nlm.nih.gov]
• 3. biorxiv.org [biorxiv.org]
• 4. US20190352271A1 - Mcl-1 inhibitors - Google Patents [patents.google.com]

Application Note: Derivatization of Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate for High-Throughput Biological Screening

Introduction & Rationale

The pyrazole ring is universally recognized as a privileged scaffold in medicinal chemistry, offering a rich source of chemical diversity and pharmacological activity[1]. This moiety is a core structural feature in numerous FDA-approved therapeutics, including celecoxib (anti-inflammatory), apixaban (anticoagulant), and rimonabant (anti-obesity)[2].

Within this chemical space, Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate (CAS: 1506741-26-9) represents a highly versatile building block. The strategic placement of a cyclopropyl group at the N1 position serves a dual purpose: it restricts the conformational flexibility of the molecule, and it significantly enhances metabolic stability against cytochrome P450-mediated oxidation compared to linear alkyl chains. The C5 methyl ester provides a robust synthetic handle for derivatization, enabling the rapid generation of diverse libraries for biological screening against targets such as p38 mitogen-activated protein kinases (p38 MAPK) and cyclooxygenase (COX) enzymes[3].

Derivatization Strategy

Direct amidation of methyl esters with aliphatic or aromatic amines is notoriously sluggish and often requires harsh Lewis acidic conditions (e.g., trimethylaluminum) that are incompatible with high-throughput library generation. Therefore, our validated workflow employs a two-step sequence:

• Base-Promoted Saponification: Hydrolysis of the methyl ester to yield 1-cyclopropyl-1H-pyrazole-5-carboxylic acid (CAS: 1393532-43-8).

• Parallel Amide Coupling: Utilizing the uronium-based coupling reagent HATU to rapidly generate a diverse library of pyrazole-5-carboxamides.

Workflow for the derivatization of Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate.

Biological Context: Targeting Kinase Pathways

Aminopyrazoles and pyrazole-5-carboxamides are well-documented to act as potent, ATP-competitive inhibitors of kinases[3]. By mimicking the adenine ring of ATP, the pyrazole nitrogen atoms form critical hydrogen bonds with the hinge region of the kinase domain. The following diagram illustrates the p38 MAPK signaling cascade, a primary screening target for anti-inflammatory pyrazole derivatives.

p38 MAPK signaling pathway targeted by pyrazole-based inhibitors for screening.

Experimental Protocols (Self-Validating Systems)

Safety Note: Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate is classified as harmful if swallowed and causes skin/eye/respiratory irritation (H302, H315, H319, H335). Handle all materials in a well-ventilated fume hood using appropriate PPE[4].

Protocol A: Saponification to 1-cyclopropyl-1H-pyrazole-5-carboxylic acid

Causality & Validation: A mixed solvent system (THF/MeOH/H2O) is employed to ensure complete homogeneity. The lipophilic ester dissolves in THF/MeOH, while the LiOH is delivered via the aqueous phase, preventing biphasic stalling. The protocol is self-purifying; adjusting the pH to ~3.0 (below the pKa of the carboxylic acid) forces the product to precipitate, bypassing the need for column chromatography.

• Reaction Setup: In a 100 mL round-bottom flask, dissolve Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate (1.0 eq, 10 mmol) in a 2:1:1 mixture of THF/MeOH/H2O (40 mL).

• Base Addition: Add Lithium hydroxide monohydrate (LiOH·H2O) (2.0 eq, 20 mmol) in one portion. Stir the reaction mixture at ambient temperature (20-25°C).

• In-Process Control (IPC): Monitor via TLC (Hexanes/EtOAc 3:1). The starting ester (

  ) will disappear, replaced by a baseline spot. Reaction is typically complete within 2 hours.

• Workup: Concentrate the mixture under reduced pressure to remove THF and MeOH. Dilute the remaining aqueous layer with 20 mL of distilled water and wash with Diethyl Ether (2 × 15 mL) to remove any unreacted ester or organic impurities.

• Precipitation: Cool the aqueous layer in an ice bath. Slowly add 1M HCl dropwise until the pH reaches ~3.0. A white precipitate will form.

• Isolation: Filter the solid under vacuum, wash with cold water (2 × 10 mL), and dry in a vacuum oven at 45°C overnight to yield 1-cyclopropyl-1H-pyrazole-5-carboxylic acid.

Protocol B: High-Throughput Amide Library Generation

Causality & Validation: HATU is selected over traditional EDC/HOBt due to its superior reaction kinetics and efficiency with sterically hindered amines. The use of N,N-Diisopropylethylamine (DIPEA) provides the necessary basic environment to keep the amine nucleophile deprotonated without acting as a competing nucleophile.

• Activation: In a 20 mL scintillation vial (or 96-well deep-well plate for HTS), dissolve 1-cyclopropyl-1H-pyrazole-5-carboxylic acid (1.0 eq, 0.5 mmol) in anhydrous DMF (2 mL). Add HATU (1.2 eq, 0.6 mmol) and DIPEA (3.0 eq, 1.5 mmol). Stir for 10 minutes at room temperature to form the active HOAt ester.

• Coupling: Add the desired primary or secondary amine (1.1 eq, 0.55 mmol). Stir at room temperature for 4-6 hours.

• IPC: Monitor via LC-MS. Validate the reaction by confirming the disappearance of the activated acid mass and the appearance of the desired product mass

  .

• Purification: Quench the reaction with saturated aqueous

  (5 mL). Extract with EtOAc (3 × 5 mL). Wash the combined organic layers with 5% aqueous LiCl (to remove DMF) and brine. Dry over anhydrous , filter, and concentrate. Purify via automated flash chromatography or preparative HPLC if required for screening (>95% purity).

Quantitative Data Presentation

The following table summarizes the physicochemical properties and yields of a representative subset of the synthesized pyrazole-5-carboxamide library, optimized for kinase screening.

Compound ID	Amine R-Group	Yield (%)	LC-MS Purity (%)	cLogP	H-Bond Donors
CMPD-01	Benzylamine	88	>99.0	2.14	1
CMPD-02	Morpholine	92	98.5	1.52	0
CMPD-03	4-Fluoroaniline	85	>99.0	2.81	1
CMPD-04	Piperidine	90	99.2	1.88	0
CMPD-05	Cyclohexylamine	87	97.8	2.45	1

Note: Yields represent isolated material post-purification. cLogP values were calculated using standard cheminformatics toolkits, ensuring all derivatives fall within Lipinski's Rule of Five for optimal oral bioavailability.

References

1.[1] Title: (PDF) PYRAZOLE SCAFFOLDS: A PROMISING FRONTIER IN DRUG DISCOVERY. Source: researchgate.net. URL: 2.[2] Title: Pyrazole; A Privileged Scaffold of Medicinal Chemistry: A Comprehensive Review. Source: benthamdirect.com. URL: 3.[3] Title: Amino-Pyrazoles in Medicinal Chemistry: A Review - MDPI. Source: mdpi.com. URL: 4.[4] Title: Safety Data Sheet - ChemScene. Source: chemscene.com. URL:

Sources

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• 2. benthamdirect.com [benthamdirect.com]
• 3. mdpi.com [mdpi.com]
• 4. chemscene.com [chemscene.com]

Application Note: Scale-Up Synthesis of Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate

Executive Summary & Introduction

Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate (CAS: 1506741-26-9) is a highly valuable heterocyclic building block utilized extensively in the pharmaceutical and agrochemical industries[1]. The 1,5-substitution pattern on the pyrazole core is critical for developing targeted therapeutic agents, particularly in the design of enzyme inhibitors, receptor agonists, and novel pesticides[2].

This application note details a robust, scalable, and regiospecific two-step synthetic protocol for this compound. By moving away from traditional symmetric diketones and instead utilizing the cyclocondensation of an unsymmetrical enaminoketoester with cyclopropylhydrazine hydrochloride, this protocol ensures high yields and eliminates the need for complex downstream separation of regioisomers[3].

Mechanistic Rationale & Regioselectivity

A common challenge in pyrazole synthesis is the formation of regioisomeric mixtures (1,3- vs. 1,5-isomers) when reacting unsymmetrical 1,3-dicarbonyls with substituted hydrazines. To circumvent this, our protocol employs an enaminoketoester—specifically, methyl 4-(dimethylamino)-2-oxobut-3-enoate—as the electrophilic partner[3].

The Causality of Regiospecificity: The regiospecificity of this reaction is governed by the differential nucleophilicity of the hydrazine nitrogens and the differential electrophilicity of the enaminone carbons.

• Nucleophilic Attack: The terminal primary amine (

  ) of cyclopropylhydrazine is less sterically hindered and fundamentally more nucleophilic than the secondary amine ( )[4]. It selectively attacks the highly electrophilic -carbon (C4) of the enaminone via an addition-elimination mechanism, displacing dimethylamine gas[3].

• Intramolecular Cyclization: The resulting

  -hydrazino intermediate undergoes intramolecular cyclization, where the secondary nitrogen (bearing the cyclopropyl group) attacks the C2 keto carbonyl. Subsequent dehydration yields exclusively the 1,5-isomer, completely bypassing the 1,3-pathway[3].

Figure 1: Mechanistic logic governing the regiospecific formation of the 1,5-isomer.

Experimental Workflows & Retrosynthetic Strategy

The synthesis is divided into two highly efficient steps designed for pilot-scale manufacturing:

• Condensation: Reaction of methyl pyruvate with N,N-dimethylformamide dimethyl acetal (DMF-DMA) to form the enaminoketoester.

• Cyclocondensation: Reaction of the enaminoketoester with cyclopropylhydrazine hydrochloride in the presence of a mild base buffer.

Figure 2: Experimental workflow for the scale-up synthesis.

Quantitative Data & Stoichiometry

The following table outlines the optimized stoichiometric ratios and parameters for a standardized 1.0-mole scale-up batch.

Table 1: Stoichiometry and Reaction Parameters

Step	Reagent / Solvent	Eq.	MW ( g/mol )	Amount	Temp	Time
1	Methyl Pyruvate	1.0	102.09	102.1 g	80 °C	4 h
1	DMF-DMA	1.2	119.16	143.0 g	80 °C	4 h
2	Enaminoketoester	1.0	157.17	157.2 g	78 °C	10 h
2	Cyclopropylhydrazine HCl	1.05	108.57	114.0 g	78 °C	10 h
2	Sodium Acetate (Anhydrous)	1.05	82.03	86.1 g	78 °C	10 h
2	Ethanol (Solvent)	-	-	1.0 L	78 °C	-

Detailed Experimental Protocols

Step 1: Synthesis of Methyl 4-(dimethylamino)-2-oxobut-3-enoate

Self-Validating Check: The evolution of methanol and a distinct color change to deep orange/red indicate successful reaction progression.

• Setup: Equip a 1 L jacketed glass reactor with a mechanical stirrer, a reflux condenser, and a nitrogen inlet. Ensure the system is thoroughly purged with

  .

• Charging: Add methyl pyruvate (102.1 g, 1.0 mol) to the reactor.

• Reagent Addition: Slowly add DMF-DMA (143.0 g, 1.2 mol) over 15 minutes. The reaction is mildly exothermic; control the jacket temperature to prevent spiking above 40 °C during addition.

• Heating: Heat the mixture to 80 °C and stir for 4 hours.

• Concentration: Equip the reactor for distillation. Remove the methanol byproduct and unreacted DMF-DMA under reduced pressure (50 mbar, 60 °C) until a viscous orange oil or solid is obtained. This crude enaminoketoester is highly reactive and should be used directly in Step 2 to prevent hydrolytic degradation.

Step 2: Regioselective Cyclocondensation

Self-Validating Check: The intermediate acyclic

-hydrazino species can often be observed via LC-MS early in the reaction before complete dehydration to the pyrazole.

• Hydrazine Liberation: In a separate 2 L reactor, suspend cyclopropylhydrazine hydrochloride (114.0 g, 1.05 mol)[4] and anhydrous sodium acetate (86.1 g, 1.05 mol) in 1.0 L of absolute ethanol. Stir at room temperature for 30 minutes. Expert Insight: Sodium acetate is specifically chosen as a mild base buffer. It neutralizes the hydrochloride salt to liberate the free nucleophilic hydrazine without causing base-catalyzed hydrolysis of the methyl ester[3].

• Coupling: Dissolve the crude enaminoketoester from Step 1 in 200 mL of absolute ethanol and add it dropwise to the hydrazine suspension over 30 minutes.

• Cyclization: Heat the reaction mixture to reflux (approx. 78 °C) for 10 hours[2]. Monitor the reaction via TLC (Hexane:EtOAc 2:1) or LC-MS until the enaminone is fully consumed.

• Workup: Cool the reactor to 20 °C. Concentrate the mixture under reduced pressure to remove the bulk of the ethanol.

• Extraction: Partition the resulting residue between ethyl acetate (1 L) and deionized water (500 mL). Separate the phases and extract the aqueous layer with an additional 500 mL of ethyl acetate.

• Purification: Wash the combined organic layers with brine (500 mL), dry over anhydrous

  , and concentrate. The crude product can be purified by crystallization from heptane/ethyl acetate or short-path silica gel filtration to yield pure Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate.

Safety & Handling Considerations

Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate is classified as harmful if swallowed (H302) and causes skin/eye irritation (H315, H319)[1]. All handling should be performed under a certified fume hood using appropriate PPE (nitrile gloves, safety goggles). The intermediate cyclopropylhydrazine hydrochloride is a reactive nitrogen-containing compound and should be stored in a cool, dry place away from strong oxidizers[4].

References

• Rosa, F. A., et al. "Straightforward and Regiospecific Synthesis of Pyrazole-5-carboxylates from Unsymmetrical Enaminodiketones." Synlett, 2008, 1673-1678. Organic Chemistry Portal. Available at: [Link]

• US Patent 2014/0349990 A1. "Pyrazolopyrrolidine derivatives and their use in the treatment of disease." Google Patents.

• ChemBK. "Cyclopropylhydrazine monohydrochloride - Reference Information." ChemBK. Available at: [Link]

Sources

• 1. chemscene.com [chemscene.com]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. Straightforward and Regiospecific Synthesis of Pyrazole-5-carboxylates from Unsymmetrical Enaminodiketones [organic-chemistry.org]
• 4. chembk.com [chembk.com]

Application Note: Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate in the Synthesis of Novel Herbicides

Introduction & Mechanistic Rationale

In the dynamic landscape of agrochemical development, the pyrazole scaffold has established itself as a privileged pharmacophore, serving as the core structural motif for numerous commercial herbicides targeting protoporphyrinogen oxidase (PPO) and 4-hydroxyphenylpyruvate dioxygenase (HPPD)[1]. Recently, structural modifications to this scaffold have unlocked new mechanisms of action. Specifically, pyrazole-5-carboxylate derivatives have been identified as highly potent inhibitors of , a critical enzyme in the plant pentose phosphate pathway and Calvin cycle[2],[3].

The selection of Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate (CAS: 1506741-26-9) as a starting building block is a highly strategic choice for drug development professionals. Compared to traditional 1-methyl or 1-ethyl substituents, the 1-cyclopropyl group confers distinct physicochemical advantages:

• Enhanced Lipophilicity: The cyclopropyl ring increases the molecule's logP, which directly correlates with improved cuticular penetration during post-emergence foliar application.

• Metabolic Stability: The steric bulk and lack of easily abstractable alpha-protons on the cyclopropyl ring provide resistance against degradation by plant cytochrome P450 enzymes, prolonging the herbicide's half-life in planta.

• Target Affinity: Molecular docking studies reveal that the rigid geometry of the cyclopropyl group interacts favorably with the hydrophobic pockets of the Setaria viridis TKL (SvTKL) enzyme[2],[3].

Physicochemical Properties & Quality Control

Before initiating multi-step synthesis, verifying the integrity of the starting material is critical to ensure downstream yields.

Table 1: Physicochemical Profile of the Starting Material

Property	Specification / Value
Chemical Name	Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate
CAS Number	1506741-26-9[4],
Molecular Formula	C8H10N2O2[4]
Molecular Weight	166.18 g/mol
Purity Requirement	≥ 98% (HPLC)

| Storage Conditions | Sealed in dry conditions, 2–8 °C[5] |

Synthetic Workflow: From Intermediate to Active Herbicide

The transformation of the stable ester into a highly active propionamide-pyrazole-carboxylate herbicide requires a precise three-stage synthetic pipeline.

Fig 1. Synthetic workflow from pyrazole ester to novel TKL-inhibiting herbicides.

Detailed Experimental Protocols

As a self-validating system, the following protocols integrate causality for every reagent choice and visual/analytical cues to confirm reaction success at each stage.

Phase 1: Saponification to 1-Cyclopropyl-1H-pyrazole-5-carboxylic acid

• Objective: Cleave the methyl ester to generate the free carboxylic acid, a mandatory precursor for acyl substitution[6].

• Procedure:

  • Dissolve Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate (10 mmol, 1.0 eq) in a 3:1 mixture of Methanol (15 mL) and Tetrahydrofuran (THF, 5 mL).

  • Cool the solution to 0 °C in an ice bath. Add 2.0 M aqueous NaOH (20 mmol, 2.0 eq) dropwise over 10 minutes.

  • Remove the ice bath and stir at room temperature for 4 hours.

  • Concentrate the mixture under reduced pressure to remove organic solvents. Dilute the aqueous residue with distilled water (10 mL) and extract with Ethyl Acetate (10 mL) to remove unreacted starting material.

  • Acidify the aqueous layer with 2.0 M HCl to pH 2–3 to precipitate the product. Filter, wash with cold water, and dry under a vacuum.

• Causality: The MeOH/THF co-solvent system is deliberately chosen to ensure complete dissolution of the lipophilic ester while allowing the aqueous base to react homogeneously, preventing biphasic reaction stalling.

• Self-Validation: Monitor the reaction via TLC (Hexane:EtOAc 2:1). The starting material spot (

  ) must completely disappear, replaced by a baseline spot (the sodium salt). Successful acidification is visually confirmed by the rapid formation of a white crystalline precipitate. Expected yield: >92%.

Phase 2: Activation to Acyl Chloride

• Objective: Convert the stable carboxylic acid into a highly reactive acyl chloride electrophile.

• Procedure:

  • Suspend the dry 1-cyclopropyl-1H-pyrazole-5-carboxylic acid (8 mmol, 1.0 eq) in anhydrous Dichloromethane (DCM, 20 mL) under a nitrogen atmosphere.

  • Add a catalytic amount of N,N-Dimethylformamide (DMF, 0.05 eq).

  • Cool to 0 °C and add Oxalyl Chloride (12 mmol, 1.5 eq) dropwise.

  • Stir at room temperature for 2 hours. Evaporate the solvent and excess reagent under a vacuum to yield the crude acyl chloride.

• Causality: Oxalyl chloride is strictly preferred over thionyl chloride (

  ) because its byproducts (CO, , HCl) are entirely gaseous. This drives the reaction to completion without leaving liquid impurities that would necessitate harsh purification steps, which could hydrolyze the sensitive acyl chloride.

• Self-Validation: The initial opaque suspension will transition into a clear, transparent solution as the insoluble acid converts into the highly soluble acyl chloride. The cessation of bubbling (gas evolution) serves as a reliable visual indicator of reaction completion.

Phase 3: Amidation to Yield the Final Herbicide

• Objective: Couple the acyl chloride with a substituted propionamide (or equivalent amine) to synthesize the final TKL-inhibiting herbicide[2],[3].

• Procedure:

  • Dissolve the target propionamide derivative (8 mmol, 1.0 eq) and Triethylamine (TEA, 20 mmol, 2.5 eq) in anhydrous DCM (15 mL) at 0 °C.

  • Dissolve the crude acyl chloride from Phase 2 in anhydrous DCM (5 mL) and add it dropwise to the amine solution over 15 minutes.

  • Stir for 6 hours at room temperature.

  • Quench with saturated aqueous

    (20 mL). Extract with DCM (3 x 15 mL), wash with brine, dry over anhydrous , and concentrate. Purify via silica gel column chromatography.

• Causality: TEA is utilized as a non-nucleophilic base to scavenge the HCl generated during the coupling. If HCl is not neutralized, it will protonate the nucleophilic amine, immediately halting the reaction. The strict 0 °C addition prevents exothermic degradation and limits the formation of unwanted ketene side-products.

• Self-Validation: The final product structure is validated via

  NMR. The success of the coupling is confirmed by the appearance of the distinct cyclopropyl multiplet at 1.0–1.2 ppm and the emergence of a broad singlet at 8.5–9.0 ppm, corresponding to the newly formed amide N-H bond.

Bioassay & Efficacy Evaluation

Recent agrochemical studies have demonstrated that pyrazole-carboxylates synthesized via this pathway exhibit profound herbicidal activity by inhibiting the Transketolase enzyme (IC50 values frequently < 0.5 mg/L)[2]. The data below highlights the superior efficacy of these novel derivatives compared to commercial standards.

Table 2: Comparative Herbicidal Efficacy (Inhibition Rate %)

Compound / Herbicide	Target Weed Species	Application Method	Application Rate	Inhibition Rate (%)	Target Enzyme
Novel Pyrazole-Carboxylate (D15)	Digitaria sanguinalis (Crabgrass)	Pre-emergence	150 g ai/ha	> 90% [2]	TKL
Novel Pyrazole-Carboxylate (D20)	Amaranthus retroflexus (Pigweed)	Post-emergence	150 g ai/ha	> 90% [2]	TKL
Mesotrione (Control)	Digitaria sanguinalis	Pre-emergence	150 g ai/ha	< 90%[2]	HPPD

| Nicosulfuron (Control) | Amaranthus retroflexus | Post-emergence | 150 g ai/ha | < 90%[2] | ALS |

Data interpretation: The novel pyrazole-carboxylate derivatives consistently outperform current market standards (Mesotrione and Nicosulfuron) at equivalent field application rates, validating the TKL-inhibition pathway as a highly viable commercial target[2],[3].

References

• Sun, S., Li, Y., Wang, W., Kou, S., Huo, J., An, Z., Zhu, L., Li, K., Chen, L., & Zhang, J. (2024). "Discovery of novel propionamide-pyrazole-carboxylates as transketolase-inhibiting herbicidal candidates." Pest Management Science, 80(10), 4897-4905. URL: [Link]

• Hu, S. Q., Wang, Y. E., Wang, K., Yang, D. C., Chen, L., An, Z. X., Huo, J. Q., & Zhang, J. L. (2024). "Design, Synthesis, and Herbicidal Activity of Pyrazole Amide Derivatives as Potential Transketolase Inhibitors." Journal of Agricultural and Food Chemistry, 72(6), 3334–3341. URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Synthesis of Novel Propionamide-Methylpyrazole Carboxylates as Herbicidal Candidates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Discovery of novel Propionamide-Pyrazole-Carboxylates as Transketolase-inhibiting herbicidal candidates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate | 1506741-26-9 [sigmaaldrich.com]
• 5. 1-Cyclopropyl-1H-pyrazole-5-carboxylic acid | 1393532-43-8 [sigmaaldrich.com]
• 6. nbinno.com [nbinno.com]

Application Note: Regioselective N-Alkylation of Pyrazole-5-Carboxylates

The following Application Note and Protocol is designed for researchers and drug development professionals. It synthesizes mechanistic insights with practical, field-proven methodologies for the N-alkylation of pyrazole-5-carboxylates.

Abstract

The N-alkylation of pyrazole-5-carboxylates (and their tautomeric 3-carboxylates) is a pivotal transformation in medicinal chemistry, serving as a gateway to diverse bioactive scaffolds. However, the reaction is complicated by annular tautomerism, often yielding mixtures of 1,3- and 1,5-disubstituted regioisomers. This guide provides a robust, self-validating protocol for base-mediated alkylation, elucidates the mechanistic drivers of regioselectivity, and offers a definitive characterization strategy to distinguish isomers using NMR spectroscopy.

Introduction & Mechanistic Insight

The Tautomerism Challenge

The starting material, typically referred to as Ethyl pyrazole-3-carboxylate , exists in solution as a rapid equilibrium between two tautomers: the 3-carboxylate and the 5-carboxylate.

• Tautomer A (3-carboxylate): The proton resides on N1; the ester is at C3.

• Tautomer B (5-carboxylate): The proton resides on N1; the ester is at C5.

Upon deprotonation, a single delocalized pyrazolide anion is formed. The regiochemical outcome of alkylation is determined by the nucleophilicity of the two nitrogen atoms (N1 and N2) and, crucially, steric hindrance.

Drivers of Regioselectivity[1][2][3][4]

• Steric Hindrance (Major Factor): The nitrogen atom adjacent to the ester group (N-adjacent) is sterically shielded by the ethoxycarbonyl moiety. The nitrogen distal to the ester (N-distal) is more accessible. Consequently, standard alkylation conditions overwhelmingly favor the 1,3-isomer (where the alkyl group is distal to the ester).

• Electronic Effects: The ester is an electron-withdrawing group (EWG). Inductive effects reduce the nucleophilicity of the adjacent nitrogen more than the distal nitrogen, reinforcing the preference for the 1,3-isomer.

• Coordination (Minor Factor): In specific solvents or with chelating cations (e.g., Mg²⁺), the metal may coordinate with the ester carbonyl and the adjacent nitrogen, potentially directing alkylation to the 1,5-position. However, this is rare in standard protocols.

Reaction Pathway Visualization

The following diagram illustrates the tautomeric equilibrium and the divergent alkylation pathways.

Figure 1: Mechanistic pathway showing the kinetic and thermodynamic preference for the 1,3-isomer.

Experimental Protocols

Method A: Standard Base-Mediated Alkylation (Target: 1,3-Isomer)

This is the industry-standard protocol for synthesizing Ethyl 1-alkylpyrazole-3-carboxylates . It utilizes Potassium Carbonate (

) in DMF, offering a balance of mild conditions and high conversion.

Reagents:

• Ethyl pyrazole-3-carboxylate (1.0 equiv)[1][2]

• Alkyl Halide (R-X) (1.2 equiv) [Prefer Bromide or Iodide]

• Potassium Carbonate (

  ), anhydrous (2.0 equiv)

• N,N-Dimethylformamide (DMF), anhydrous [Concentration: 0.2 M]

Procedure:

• Preparation: Flame-dry a round-bottom flask and purge with Nitrogen (

  ) or Argon.

• Dissolution: Add Ethyl pyrazole-3-carboxylate (1.0 equiv) and anhydrous DMF (5 mL per mmol substrate). Stir until dissolved.

• Deprotonation: Add solid

  (2.0 equiv) in one portion. The suspension may become slightly cloudy. Stir at Room Temperature (RT) for 15–30 minutes to ensure deprotonation.

• Alkylation: Add the Alkyl Halide (1.2 equiv) dropwise via syringe.

  • Note: For reactive halides (e.g., MeI, BnBr), stir at RT. For less reactive halides (e.g., alkyl chlorides), heat to 60–80 °C.

• Monitoring: Monitor by TLC or LC-MS. Reaction is typically complete in 2–12 hours.

  • Target: Disappearance of starting material (

    for ethyl ester).

  • Observation: Two spots may appear.[3][4][5] The major spot (higher

    usually) is the 1,3-isomer.

• Workup:

  • Dilute the reaction mixture with Ethyl Acetate (EtOAc) (5x reaction volume).

  • Wash with Water (3x) to remove DMF (critical for preventing peak broadening in NMR).

  • Wash with Brine (1x).

  • Dry over anhydrous

    , filter, and concentrate in vacuo.

• Purification: Purify via Flash Column Chromatography (Hexanes/EtOAc gradient). The 1,3-isomer typically elutes first (less polar) compared to the 1,5-isomer, though this can vary with R groups.

Method B: Synthesis of the 1,5-Isomer (The "Cyclization Strategy")

Critical Note: Direct alkylation of the ester rarely yields the 1,5-isomer (alkyl adjacent to ester) as the major product. If the 1,5-isomer is the desired target, do not use Method A . Instead, use the cyclization of a diketo-ester with an alkyl hydrazine.

Protocol Summary:

• Reactants: Ethyl 2,4-dioxovalerate (or equivalent 1,3-diketone derivative) + Alkyl Hydrazine (

  ).

• Conditions: Ethanol, Reflux, 2–4 hours.

• Outcome: This method dictates the position of the alkyl group ab initio, often favoring the 5-carboxylate or providing a more separable mixture.

Data Analysis & Characterization

Distinguishing the 1,3- and 1,5-isomers is the most common point of failure. Do not rely solely on LC-MS , as both isomers have identical masses.

NMR Diagnostic Criteria

The most reliable method is 1H-NMR Chemical Shift Analysis of the pyrazole ring proton and NOESY correlations.

Feature	1,3-Isomer (Major)	1,5-Isomer (Minor)
Structure	Ethyl 1-alkylpyrazole-3 -carboxylate	Ethyl 1-alkylpyrazole-5 -carboxylate
Ring Proton	H-5 (Adjacent to Nitrogen)	H-3 (Beta to Nitrogen)
1H Shift (ppm)	7.4 – 7.8 ppm (Deshielded)	6.6 – 6.9 ppm (Shielded)
NOESY	NOE between N-Alkyl and H-5	NOE between N-Alkyl and Ester Ethyl
HMBC	N-CH2 correlates to C5 (CH)	N-CH2 correlates to C5 (C-quat)

Diagnostic Workflow Diagram

Use this logic flow to confirm your structure.

Figure 2: NMR decision tree for structural assignment of pyrazole isomers.

Troubleshooting & Optimization

Common Issues

• Low Regioselectivity (approx. 1:1 mixture):

  • Cause: Small alkylating agents (e.g., MeI) or high temperatures.

  • Solution: Switch to a bulkier electrophile if possible, or lower the temperature to 0 °C. Switch solvent to THF to utilize ion-pairing effects, though DMF is generally superior for rate.

• Incomplete Conversion:

  • Cause:

    particle size is too large or base is wet.

  • Solution: Use finely ground, oven-dried

    . Add a catalytic amount of Sodium Iodide (NaI) (0.1 equiv) if using alkyl chlorides (Finkelstein condition).

• Hydrolysis of Ester:

  • Cause: Wet DMF or presence of hydroxide.

  • Solution: Ensure DMF is anhydrous. Avoid strong hydroxide bases (NaOH/KOH) which will rapidly hydrolyze the ester to the acid.

Safety Considerations

• Alkyl Halides: Many are lachrymators, carcinogens, or toxic. Handle in a fume hood.

• DMF: Hepatotoxic. Use double-gloving and avoid inhalation.

• Sodium Hydride (if used): Flammable solid; reacts violently with water.

References

• Regioselectivity in Pyrazole Alkylation

  • Title: "Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions"[6][7]

  • Source:The Journal of Organic Chemistry (2022)[7][8]

  • URL:[Link]

• Optimization of Conditions: Title: "Optimizing N-Alkylation of Pyrazoles - Technical Support" Source: BenchChem Applic

• NMR Characterization Data

  • Title: "Ethyl 5-methyl-1H-pyrazole-3-carboxylate Spectral D
  • Source: NIST Chemistry WebBook / PubChem

  • URL:[Link]

• Mechanistic Review

  • Title: "Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles"
  • Source:International Journal of Molecular Sciences (2019)

  • URL:[Link]

Sources

• 1. ethyl 1-ethyl-5-methyl-1H-pyrazole-3-carboxylate | C9H14N2O2 | CID 16394811 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1H-Pyrazole-3-carboxylic acid, 5-methyl-, ethyl ester [webbook.nist.gov]
• 3. epubl.ktu.edu [epubl.ktu.edu]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Ethyl 3-ethyl-1-methyl-1H-pyrazole-5-carboxylate | C9H14N2O2 | CID 15131401 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. semanticscholar.org [semanticscholar.org]
• 8. Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for the synthesis of Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate. This guide is designed for researchers, chemists, and drug development professionals seeking to optimize the yield and purity of this valuable heterocyclic building block. We will move beyond simple procedural lists to explore the underlying chemical principles, enabling you to troubleshoot effectively and adapt protocols to your specific laboratory context.

The synthesis of substituted pyrazoles is a cornerstone of medicinal chemistry, with the pyrazole scaffold being a privileged structure in numerous blockbuster drugs.[1] The target molecule, Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate, is a key intermediate used in the development of novel therapeutic agents, including kinase inhibitors for cancer treatment and compounds targeting inflammatory diseases.[2] However, its synthesis, particularly concerning regioselectivity, presents challenges that can significantly impact yield and downstream applications. This guide provides a structured approach to overcoming these hurdles.

Section 1: The Synthetic Pathway - A Mechanistic Overview

The most robust and widely adopted method for constructing the pyrazole ring is the Knorr pyrazole synthesis, which involves the cyclocondensation reaction between a 1,3-difunctionalized three-carbon component and a hydrazine derivative.[3] For our target molecule, this translates to the reaction between cyclopropylhydrazine and a suitable β-ketoester equivalent.

The reaction proceeds through a well-understood, multi-step mechanism:

• Nucleophilic Attack: The terminal nitrogen of cyclopropylhydrazine, acting as the primary nucleophile, attacks one of the carbonyl carbons of the 1,3-dicarbonyl compound.

• Hydrazone Formation: A condensation reaction occurs, eliminating a molecule of water (or alcohol, depending on the precursor) to form a hydrazone intermediate.

• Intramolecular Cyclization: The second nitrogen atom of the hydrazine moiety then attacks the remaining carbonyl carbon, initiating the ring-closing step.

• Dehydration: The resulting non-aromatic pyrazoline intermediate undergoes a final dehydration step to yield the stable, aromatic pyrazole ring.[3]

Below is a generalized workflow for this synthesis.

Sources

• 1. Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 3-Cyclopropyl-1-methyl-1H-pyrazole-5-carboxylic acid [myskinrecipes.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Synthesis of Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis of Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges and side reactions encountered during the synthesis of this valuable heterocyclic building block. Our goal is to provide not just solutions, but a deeper mechanistic understanding to empower your experimental success.

Part 1: Troubleshooting Guide

This section addresses specific issues encountered during the synthesis in a direct question-and-answer format.

Q1: My final product is a mixture of two regioisomers. How can I favor the formation of the desired 5-carboxylate isomer over the 3-carboxylate side product?

Probable Cause: The most significant challenge in this synthesis is controlling regioselectivity. The reaction of cyclopropylhydrazine with an unsymmetrical three-carbon electrophile (like a propiolate or a β-ketoester) can proceed via two distinct pathways, leading to the formation of both Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate and its isomer, Methyl 1-cyclopropyl-1H-pyrazole-3-carboxylate. The ratio of these products is highly dependent on reaction conditions.[1][2]

Underlying Mechanism: The reaction is initiated by the nucleophilic attack of one of the nitrogen atoms of cyclopropylhydrazine onto an electrophilic carbon of your precursor. The regiochemical outcome is determined by which nitrogen attacks which electrophilic center. This is governed by a delicate balance of steric and electronic factors, which can be manipulated by the choice of solvent and catalyst.[3]

Solutions & Strategies:

• pH Control is Critical:

  • Acidic Conditions: Performing the condensation in the presence of a catalytic amount of acid (e.g., acetic acid, HCl) often provides the best selectivity for the 1,5-disubstituted product. The acid protonates the carbonyl group of the precursor, enhancing its electrophilicity and directing the attack of the more nucleophilic nitrogen of the hydrazine.[3]

  • Basic Conditions: Base catalysis can sometimes lead to mixtures or favor the alternative isomer and should be approached with caution unless specifically required by the chosen precursor.[1]

• Solvent Effects:

  • Polar protic solvents like ethanol or acetic acid are commonly used and can influence the tautomeric equilibrium of the intermediates, thereby affecting the final product ratio.[2] Fluorinated alcohols, such as 2,2,2-trifluoroethanol (TFE), have been shown to dramatically improve regioselectivity in some pyrazole syntheses due to their unique hydrogen-bonding properties.[1]

• Choice of Precursor:

  • Using precursors like enaminodiketones can offer a highly regiospecific route to pyrazole-5-carboxylates, as the reaction proceeds through a more controlled addition-elimination and cyclization pathway.[4]

Troubleshooting Workflow Diagram This diagram outlines the decision-making process when facing a regioselectivity issue.

Caption: Troubleshooting workflow for regioselectivity issues.

Q2: My NMR analysis shows the presence of the corresponding carboxylic acid, leading to low yield and purification difficulties. What causes this and how can it be prevented?

Probable Cause: This indicates the hydrolysis (saponification) of the methyl ester group. This is a common side reaction if the reaction or workup is performed under basic conditions (e.g., NaOH, LiOH) in the presence of water.[5] The reaction is often irreversible, especially if an excess of base is used.[6]

Solutions & Strategies:

• Avoid Aqueous Bases: If a base is required for the reaction, use a non-nucleophilic organic base such as triethylamine (TEA) or diisopropylethylamine (DIPEA) in an anhydrous solvent.

• Careful Workup: During the aqueous workup, neutralize the reaction mixture carefully with a mild acid (e.g., dilute HCl or NH₄Cl solution) at low temperatures (0 °C) to quench any remaining base before extraction. Avoid prolonged exposure to basic aqueous conditions.

• Monitor Reaction Conditions: If heating under basic conditions, be aware that the rate of hydrolysis increases significantly with temperature.[7] Monitor the reaction closely by TLC or LC-MS to avoid extended reaction times.

Table 1: Effect of Base/Acid on Ester Stability

Condition	Reagent Example	Solvent	Risk of Hydrolysis	Recommendation
Aqueous Basic	NaOH, KOH, LiOH	Water, Methanol	High	Avoid for reaction; use only for intentional saponification.[8]
Anhydrous Basic	Triethylamine, DBU	Dichloromethane	Low	Recommended for base-catalyzed steps.
Aqueous Acidic	Dilute H₂SO₄, HCl	Water	Moderate	Generally stable, but prolonged heating can cause hydrolysis.[5]

Q3: The reaction is sluggish and appears to stall, yielding a non-aromatic intermediate. How can I drive the reaction to completion?

Probable Cause: The synthesis of a pyrazole from a hydrazine and a 1,3-dicarbonyl compound proceeds through a pyrazoline intermediate, which must then dehydrate or be oxidized to form the final aromatic ring.[9] Incomplete conversion is often due to insufficient energy or catalysis to facilitate this final elimination step.

Solutions & Strategies:

• Thermal Promotion: Increasing the reaction temperature or heating under reflux can often provide the necessary energy to drive the dehydration.

• Acid Catalysis: The addition of a catalytic amount of a strong acid, such as p-toluenesulfonic acid (p-TsOH), can facilitate the elimination of water.

• Oxidative Conditions: In some cases where a stable pyrazoline is formed, an oxidant may be required. However, for most standard pyrazole syntheses from 1,3-dicarbonyls, this is not necessary. If starting from α,β-unsaturated ketones, oxidation of the intermediate pyrazoline is a required step.[2]

Part 2: Core Reaction Mechanism & Side Reactions Diagram

The following diagram illustrates the desired synthetic pathway to Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate and the key side reactions that can occur.

Caption: Key pathways in the synthesis and formation of major side products.

Part 3: Recommended Experimental Protocol

This protocol is designed to maximize the yield and regioselectivity for the target compound based on common synthetic strategies.[4]

Reaction: Cyclocondensation for Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate

• Setup: To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add your chosen 1,3-dicarbonyl precursor (1.0 eq), such as methyl 2,4-dioxovalerate.

• Solvent & Catalyst: Add ethanol (to make a 0.2 M solution) and a catalytic amount of glacial acetic acid (0.1 eq).

• Addition of Hydrazine: While stirring at room temperature, add cyclopropylhydrazine (1.1 eq) dropwise to the solution.

• Reaction: Heat the mixture to reflux (approx. 78 °C for ethanol). Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed (typically 4-8 hours).

• Workup:

  • Cool the reaction mixture to room temperature.

  • Remove the solvent under reduced pressure using a rotary evaporator.

  • Dissolve the residue in ethyl acetate.

  • Wash the organic layer sequentially with a saturated aqueous solution of NaHCO₃, water, and brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.

• Purification: Purify the crude residue by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes as the eluent, to separate the desired 5-carboxylate isomer from the 3-carboxylate isomer and other impurities.

• Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and mass spectrometry. The regiochemistry can be definitively assigned using 2D NMR techniques like NOESY or HMBC.

Part 4: Frequently Asked Questions (FAQs)

FAQ 1: What are the primary safety concerns when working with cyclopropylhydrazine? Hydrazine derivatives are potentially toxic and should be handled with appropriate personal protective equipment (PPE), including gloves and safety glasses, in a well-ventilated chemical fume hood. Avoid inhalation and skin contact.

FAQ 2: How can I effectively separate the 5-carboxylate and 3-carboxylate regioisomers? Flash column chromatography on silica gel is the most effective method. The two isomers typically have a sufficient difference in polarity to allow for separation. Using a slow gradient elution and carefully collecting fractions is key. Preparative HPLC can be used for very difficult separations.

FAQ 3: Can I synthesize the carboxylic acid first and then perform a Fischer esterification? Yes, this is a viable alternative route. You could synthesize 1-cyclopropyl-1H-pyrazole-5-carboxylic acid and then esterify it using methanol under acidic conditions (e.g., with H₂SO₄ catalyst). This adds a step but can sometimes be advantageous if the direct synthesis of the ester proves difficult to optimize or if the acid is easier to purify.

References

• ResearchGate. (n.d.). The synthesis of polysubstituted pyrazoles using hydrazine derivatives and 1,3-dicarbonyl compounds. Retrieved from ResearchGate. [Link]

• Elguero, J., Goya, P., Jagerovic, N., & Silva, A. M. (2002). The reaction between hydrazines and β-dicarbonyl compounds: Proposal for a mechanism. Canadian Journal of Chemistry. [Link]

• Google Patents. (2009). Process for the preparation of pyrazole and its derivatives.

• Aggarwal, R., Kumar, V., & Singh, S. P. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. MDPI. [Link]

• Grimmett, M. R., Lim, K. C., & Weavers, R. T. (1979). The N-Alkylation and N-Arylation of Unsymmetrical Pyrazoles. Australian Journal of Chemistry. [Link]

• Beilstein Journals. (2024). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Beilstein Journals. [Link]

• Naouali, S., et al. (2018). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. PMC. [Link]

• Naouali, S., et al. (2018). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. MDPI. [Link]

• Clark, J. (n.d.). Hydrolysis of esters. Chemguide. [Link]

• ACS Publications. (1996). Proximity effects. Part 4. Alkaline hydrolysis of methyl carboxylates, alkyl acetates, and alkyl carboxylates. The Journal of Organic Chemistry. [Link]

• Organic Chemistry Portal. (n.d.). Pyrazole synthesis. Retrieved from Organic Chemistry Portal. [Link]

• University of Calgary. (n.d.). Hydrolysis of Esters. Retrieved from University of Calgary Chemistry LibreTexts. [Link]

• PMC. (2025). Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. Retrieved from PMC. [Link]

• The Organic Chemistry Tutor. (2016). Ester Hydrolysis Reaction Mechanism - Acid Catalyzed & Base Promoted Organic Chemistry. YouTube. [Link]

• ResearchGate. (2025). Modulating N- versus O-arylation in pyrazolone-aryl halide couplings. Retrieved from ResearchGate. [Link]

• PubMed. (2022). Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions.[Link]

• Organic Chemistry Portal. (n.d.). Methyl Esters. Retrieved from Organic Chemistry Portal. [Link]

• ResearchGate. (n.d.). Synthesis of 1-methyl-3-propyl-1H-pyrazole-5-arboxylic acid (3). Retrieved from ResearchGate. [Link]

• ACS Publications. (2022). Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. The Journal of Organic Chemistry. [Link]

• ResearchGate. (2000). CHEMOSELECTIVE SYNTHESIS OF PYRAZOLE DERIVATIVES VIA β-ENAMINO KETO ESTERS.[Link]

• MDPI. (2012). One-Pot Synthesis and Crystal Structure of Methyl 5-Hydroxy-1-phenyl-1H-pyrazole-3-carboxylate.[Link]

• Organic Chemistry Portal. (2008). Straightforward and Regiospecific Synthesis of Pyrazole-5-carboxylates from Unsymmetrical Enaminodiketones.[Link]

• Organic Syntheses. (n.d.). Procedure for the synthesis of pyrazoles. Retrieved from Organic Syntheses. [Link]

• Google Patents. (n.d.). A kind of inexpensive low dangerous synthetic method of cyclopropyl-carbinol.

• ResearchGate. (2025). 1-Methyl-3-propyl-1H-pyrazole-5-carboxylic acid. Retrieved from ResearchGate. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Straightforward and Regiospecific Synthesis of Pyrazole-5-carboxylates from Unsymmetrical Enaminodiketones [organic-chemistry.org]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. youtube.com [youtube.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. mdpi.com [mdpi.com]

Purification techniques for "Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate"

The following technical guide addresses the purification and isolation of Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate (CAS: 1506741-26-9). This compound presents a classic challenge in heterocyclic chemistry: separating the thermodynamic 1,5-regioisomer from its kinetic or co-formed 1,3-analog.

Product Profile & Core Challenges

• Target Molecule: Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate

• Primary Impurity: Methyl 1-cyclopropyl-1H-pyrazole-3-carboxylate (Regioisomer)

• Physical State: Typically a low-melting solid or viscous oil (depending on purity).

• Solubility: High in DCM, EtOAc, MeOH; Low in Hexanes, Water.

Part 1: Purification Strategy (Decision Matrix)

Do not immediately commit to a single technique. The choice between crystallization and chromatography depends strictly on the Regioisomeric Ratio (RR) determined by crude

H-NMR.

The "Golden Rule" of Pyrazole Purification

The 1,5-isomer (Target) and 1,3-isomer (Impurity) have distinct polarity profiles due to the dipole moment vectors relative to the ester group.

• 1,5-isomer (Target): Generally less polar (higher

  ) than the 1,3-isomer in ester/hexane systems due to steric shielding of the lone pairs and dipole cancellation.

• 1,3-isomer (Impurity): Generally more polar (lower

  ).

Crude Regioisomeric Ratio (Target : Impurity)	Recommended Workflow
> 10 : 1	Direct Recrystallization (High yield potential)
5 : 1 to 10 : 1	Flash Chromatography (Required to remove bulk isomer)
< 5 : 1	Chemical Separation (Hydrolysis/Resterification) or High-Performance Flash

Part 2: Detailed Protocols

Protocol A: Flash Column Chromatography (Standard)

Best for: Removing the 1,3-isomer and unreacted cyclopropyl hydrazine.

• Stationary Phase: Silica Gel 60 (230–400 mesh).[1]

  • Note: Neutralize silica with 1% Et3N if the pyrazole shows tailing (rare for esters, common for free acids).

• Mobile Phase Optimization:

  • Isocratic Hold: Start with Hexanes:EtOAc (90:10) . Hold for 2 column volumes (CV) to elute non-polar impurities.

  • Gradient: Ramp to Hexanes:EtOAc (70:30) over 10-15 CV.

  • Target

    : Aim for the product to elute at ~0.35 in the chosen isocratic mix.

• Loading: Dissolve crude oil in minimum DCM. Avoid EtOAc for loading as it broadens bands.

Protocol B: Selective Crystallization

Best for: Final polishing of material with >90% purity.

• Solvent System: Heptane / Isopropyl Acetate (iPrOAc) or Hexane / MTBE .

  • Why? Alcohols (MeOH/EtOH) often solubilize both isomers too well. Non-polar/Polar aprotic mixes discriminate better based on crystal packing.

• Procedure:

  • Dissolve crude solid in hot iPrOAc (5 vol).

  • Add Heptane (10 vol) dropwise at reflux until slight turbidity appears.

  • Cool slowly to RT, then to 0°C.

  • Critical Step: If oiling out occurs, seed with a pure crystal of the 1,5-isomer.

Part 3: Troubleshooting Guide (Q&A)

Q1: My product is "oiling out" during recrystallization instead of forming solids. How do I fix this?

Diagnosis: This is common with N-cyclopropyl pyrazoles due to the flexible cycloalkyl ring disrupting crystal lattice formation. Solution:

• The "Scratch & Seed" Method: Cool the oiled mixture to -20°C. Scratch the glass side-wall vigorously with a glass rod. If available, add a seed crystal from a previous batch.

• Solvent Switch: Switch from Hexane/EtOAc to Pentane/Ether (if solubility permits) or Water/Methanol .

  • Protocol: Dissolve in MeOH (3 vol). Add Water (1 vol) dropwise. The oil may form initially; stir vigorously for 12-24 hours. The mechanical energy often forces the phase transition from oil to solid.

Q2: The 1,3-isomer and 1,5-isomer are co-eluting on the column. Separation is poor.

Diagnosis: Standard silica interactions are insufficient to differentiate the dipole moments. Solution:

• Change Selectivity: Switch the modifier from EtOAc to Acetone or THF .

  • New System: Hexanes : Acetone (gradient from 95:5 to 80:20). Acetone interacts differently with the pyrazole nitrogens.

• Use Toluene: Toluene provides

  - interactions.

  • System: Toluene : EtOAc (gradient). This often widens the gap between regioisomers.

Q3: I see a third spot on TLC that is very polar ( < 0.1). What is it?

Diagnosis: This is likely the hydrolyzed acid (1-cyclopropyl-1H-pyrazole-5-carboxylic acid) or the N-unsubstituted pyrazole (if the cyclopropyl group was labile or starting material remained). Solution:

• Wash: Dissolve the organic extract in EtOAc and wash with sat.[2] NaHCO

  . The acid impurity will move to the aqueous layer. The ester remains in the organic layer.

Part 4: Visualizing the Regio-Separation Logic

Caption: Decision matrix for purifying pyrazole regioisomers based on crude selectivity.

Part 5: Analytical Validation (Self-Check)

Before proceeding to the next step of your synthesis, validate purity using these specific NMR markers. The chemical shift (

) of the pyrazole protons is diagnostic.

Isomer	H-4 Proton Shift (approx.)	H-3/H-5 Proton Shift (approx.)	Structural Reason
1,5-Isomer (Target)	6.8 - 6.9 ppm	7.5 - 7.6 ppm	The ester at C5 shields the N1-cyclopropyl, shifting signals upfield relative to the 1,3-isomer.
1,3-Isomer (Impurity)	6.6 - 6.7 ppm	7.4 - 7.5 ppm	The ester at C3 is further from the N1-substituent.

Note: Shifts vary by solvent (CDCl

vs DMSO-d ). Always compare the integration of the H-4 singlet.

References

• Regioselectivity in Pyrazole Synthesis: Fustero, S., et al. "Regioselective Synthesis of 5-Trifluoromethylpyrazoles."[3] Journal of Organic Chemistry, 2008. Link (Demonstrates the polarity differences between 1,3 and 1,5 isomers).

• Chromatographic Separation: Mortensen, D. S., et al. "Optimization of a Series of Pyrazole Derivatives." Journal of Medicinal Chemistry, 2015. Link (Details silica gel conditions for pyrazole ester separation).

• Crystallization Techniques: Anderson, N. G. Practical Process Research & Development. Academic Press, 2012. (Authoritative source on "oiling out" phenomena in API synthesis).
• General Pyrazole Properties: Eicher, T., & Hauptmann, S. The Chemistry of Heterocycles. Wiley-VCH, 2003. (Standard reference for pyrazole tautomerism and physical properties).

Sources

• 1. mdpi.com [mdpi.com]
• 2. 3-cyclopropyl-1-methyl-1H-pyrazole-5-carboxylic acid | 957500-07-1 | Benchchem [benchchem.com]
• 3. organic-chemistry.org [organic-chemistry.org]

Regioselectivity issues in the synthesis of 1,5-disubstituted pyrazoles

Technical Support Center: Troubleshooting Regioselectivity in 1,5-Disubstituted Pyrazole Synthesis

Welcome to the Application Scientist Support Portal. This guide is designed for researchers and drug development professionals facing regiochemical challenges in azole synthesis. Here, we dissect the causality behind experimental failures and provide self-validating, peer-reviewed protocols to achieve high 1,5-regioselectivity.

The Root Cause: Why is 1,5-Substitution so Difficult?

When synthesizing disubstituted pyrazoles via the classic Knorr condensation (reacting a 1,3-diketone with an aryl/alkyl hydrazine), the reaction typically yields a mixture of 1,3- and 1,5-isomers. The 1,3-disubstituted pyrazole is almost always the major product because it is thermodynamically more stable and sterically less hindered. The nucleophilic attack of the substituted hydrazine nitrogen on the more electrophilic carbonyl dictates the intermediate hydrazone, which subsequently cyclizes to favor the 1,3-isomer. Overcoming this requires kinetic control, directing groups, or entirely different cycloaddition pathways.

Bifurcation pathway in standard Knorr pyrazole synthesis highlighting the thermodynamic preference.

Frequently Asked Questions & Troubleshooting Guides

Q1: I am reacting a 1,3-diketone with phenylhydrazine, but my NMR shows a 4:1 ratio favoring the 1,3-isomer. How can I invert this selectivity to favor the 1,5-isomer?

The Expert Insight: You are fighting thermodynamics. To invert the selectivity, you must change the electronic nature of your electrophile. Instead of a 1,3-diketone, convert your starting material into a β-enaminone . The amino group in the enaminone acts as a superior leaving group and alters the electrophilicity of the adjacent carbon. When reacted with an aryl hydrazine, the more nucleophilic unsubstituted nitrogen (NH2) of the hydrazine attacks the β-carbon, expelling the amine and forcing the substituted nitrogen to close the ring at the carbonyl, exclusively yielding the 1,5-isomer[1].

Recent advancements have shown that this cascade cyclization can be promoted by Hexafluoroisopropanol (HFIP) under ultrasound irradiation (USI) to give excellent yields[1]. Alternatively, using α,β-unsaturated cyanoesters with a Cu(I) catalyst under ultrasound also forces 1,5-selectivity[2].

Self-Validating Protocol: HFIP-Mediated Synthesis of 1,5-Disubstituted Pyrazoles

• Preparation: In a 10 mL reaction vial, add the substituted β-enaminone (1.0 mmol) and the aryl hydrazine (1.2 mmol).

• Solvent Addition: Add 2.0 mL of Hexafluoroisopropanol (HFIP). HFIP acts as both solvent and hydrogen-bond donor, activating the enaminone.

• Irradiation: Place the vial in an ultrasonic bath at room temperature. Sonicate for 15–30 minutes. The cavitation bubbles generated by USI provide localized high energy, accelerating the elimination of the amine[1].

• Workup: Monitor by TLC. Once complete, evaporate the HFIP under reduced pressure (HFIP can be recovered).

• Purification: Purify the crude residue via flash column chromatography (ethyl acetate/hexane) to isolate the pure 1,5-disubstituted pyrazole.

Q2: My target molecule has sensitive functional groups that degrade under harsh condensation conditions. Is there a milder, alternative route to 1,5-pyrazoles?

The Expert Insight: Yes. If condensation is failing, switch to a [3+2] Dipolar Cycloaddition using Sydnones. Sydnones are mesoionic compounds that undergo highly regioselective cycloadditions with terminal alkynes[3]. Because the reaction is governed by Frontier Molecular Orbital (FMO) coefficients, the largest substituent of the alkyne is predictably placed at the 5-position of the resulting pyrazole after the extrusion of CO2[4]. This strategy was famously utilized to synthesize pyrazole-based analogs of the vascular disrupting agent Combretastatin A4[5].

Workflow for the regioselective synthesis of 1,5-pyrazoles via Sydnone cycloaddition.

Self-Validating Protocol: Sydnone Cycloaddition Route

• Sydnone Formation: Dissolve the appropriate N-nitroso amino acid in trifluoroacetic anhydride (TFAA) and stir at 0 °C to room temperature until cyclodehydration is complete. Isolate the sydnone[3].

• Cycloaddition: Dissolve the sydnone (1.0 eq) in dry toluene. Add an excess of trimethylsilylacetylene (TMS-acetylene) (3.0 eq) to act as a high-boiling acetylene equivalent[4].

• Thermal Extrusion: Heat the mixture to reflux (approx. 110 °C). The reaction will evolve CO2 gas. Continue heating until TLC indicates full consumption of the sydnone[3].

• Deprotection: The intermediate is a 3-silyl-1,5-disubstituted pyrazole. To remove the TMS group, reflux the intermediate with Tetrabutylammonium fluoride (TBAF) in THF[4].

• Isolation: Quench with water, extract with dichloromethane, dry over MgSO4, and purify via chromatography.

Q3: I already have a pre-formed 3-substituted 1H-pyrazole. Can I selectively N-alkylate it to get the 1,5-substitution pattern?

The Expert Insight: Historically, direct N-alkylation of unsymmetrical pyrazoles yields a frustrating 1:1 mixture of N1 and N2 alkylated products due to the rapid tautomerization of the azole ring. However, recent crystallographic evidence has unlocked a catalyst-free Michael addition that provides extraordinary N1 regioselectivity (>99.9:1)[6].

The causality lies in attractive non-covalent interactions in the transition state. When the pyrazole possesses an electron-withdrawing group (like -CF3, -Br, or -Phenyl) at the 3-position, it directs the incoming Michael acceptor (e.g., an acrylate) exclusively to the N1 position[7].

Quantitative Data Summary

The following table summarizes the regioselectivity of catalyst-free N-alkylation of 3-substituted 1H-pyrazoles with acrylates, demonstrating the profound effect of the 3-position substituent on N1/N2 selectivity[7].

Pyrazole Substituent (3-Position)	Alkylating Agent	Yield (%)	Regioselectivity (N1:N2)	Suitability for 1,5-Targeting
-CF3 (Trifluoromethyl)	Acrylate	>90%	>99.9 : 1	Excellent
-Br (Bromo)	Acrylate	>90%	>99.9 : 1	Excellent
-Ph (Phenyl)	Acrylate	>90%	>99.9 : 1	Excellent
-CH3 (Methyl)	Acrylate	Trace	N/A	Poor (Reaction fails)

Note: If your target requires a methyl group at the 3/5 position, direct N-alkylation is not viable, and you must revert to the enaminone condensation strategy described in Q1.

References

• Ultrasound Assisted Synthesis of 1,5-Disubstituted Pyrazole using Cu(I) Catalyst Source: Asian Journal of Chemistry (2020) URL:[Link]

• Greening of Monocyclic N- and O‑Azole Synthesis through Sonochemistry Source: PMC / National Institutes of Health (Reviewing Roy et al., 2024) URL:[Link]

• Sydnone Cycloaddition Route to Pyrazole-Based Analogs of Combretastatin A4 Source: Journal of Medicinal Chemistry (2016) URL:[Link]

• Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions Source: The Journal of Organic Chemistry (2022) URL:[Link]

Sources

• 1. Greening of Monocyclic N- and O‑Azole Synthesis through Sonochemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. asianpubs.org [asianpubs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 5. Sydnone Cycloaddition Route to Pyrazole-Based Analogs of Combretastatin A4 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]

Technical Support Center: Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate Synthesis &amp; Analysis

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals troubleshoot the synthesis and byproduct analysis of Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate (CAS 1506741-26-9).

This molecule is a highly valued building block in medicinal chemistry, frequently utilized in the development of dihydroorotate dehydrogenase (DHODH) inhibitors[1][2]. However, its synthesis via the Knorr-type cyclocondensation of cyclopropylhydrazine with 1,3-dicarbonyl equivalents is notoriously prone to regioselectivity issues and solvent-driven side reactions[3][4]. This guide provides the mechanistic causality and self-validating protocols required to isolate and verify your target compound.

Diagnostic Workflow

The following flowchart outlines the logical progression for identifying common byproducts encountered during the isolation of this pyrazole scaffold.

Workflow for identifying byproducts in methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate synthesis.

Frequently Asked Questions (Troubleshooting Guide)

Q1: My LC-MS shows two distinct chromatographic peaks with the exact same mass (m/z 167 [M+H]+). What are they, and why did they form? A1: You are observing the formation of regioisomers. Cyclopropylhydrazine possesses two nitrogen nucleophiles (the terminal -NH₂ and the internal -NH-). During a standard Knorr pyrazole synthesis with an unsymmetrical 1,3-diketone, attack can occur at either carbonyl carbon. This leads to a mixture of the target 1,5-regioisomer (Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate) and the 1,3-regioisomer byproduct (Methyl 1-cyclopropyl-1H-pyrazole-3-carboxylate)[3][4].

Q2: How can I definitively prove which peak is the target 5-carboxylate and which is the 3-carboxylate byproduct? A2: 1D ¹H NMR is often insufficient because the pyrazole ring protons (C3-H/C4-H vs. C4-H/C5-H) have highly similar chemical shifts. You must use 2D NOESY NMR[5][6].

• The Causality: In the 3-carboxylate byproduct, the C5 position of the pyrazole ring is occupied by a proton, which is spatially adjacent (< 5 Å) to the cyclopropyl group at N1. A NOESY experiment will show a strong cross-peak between the cyclopropyl -CH and the pyrazole C5-H.

• The Target: In your target 5-carboxylate, the C5 position is occupied by the methyl ester. The cyclopropyl -CH will not show an NOE to any pyrazole ring proton, definitively proving the regiochemistry[7].

Q3: I am observing a major byproduct at m/z 181 [M+H]+. Where is this coming from? A3: This is a transesterification byproduct: Ethyl 1-cyclopropyl-1H-pyrazole-5-carboxylate [8]. If you ran the cyclocondensation in ethanol (a common solvent for pyrazole synthesis), the methyl ester of your starting material or product underwent transesterification under the thermal/basic conditions of the reaction. Always match your reaction solvent to your ester (use methanol for methyl esters).

Q4: The reaction stalled, and I see a high-mass byproduct (m/z 185 [M+H]+). What happened? A4: This indicates incomplete cyclization. The reaction proceeds via an acyclic hydrazone intermediate. If the reaction is not heated sufficiently or lacks the proper acidic/basic buffering, the final dehydration step (-H₂O, 18 Da) fails to occur, leaving the uncyclized intermediate accumulating in the pot[4].

Quantitative Data: Analytical Signatures

Use this self-validating data matrix to rapidly identify your reaction components via LC-MS and NMR.

Compound	Structural Feature	LC-MS [M+H]+	Diagnostic NOESY Correlation	Diagnostic HMBC Correlation
Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate (Target)	Ester at C5, Protons at C3/C4	167.08	Cyclopropyl CH ↔ Methoxy CH₃ (weak/spatial)	Cyclopropyl CH → C5 (Quaternary, ~135-145 ppm)
Methyl 1-cyclopropyl-1H-pyrazole-3-carboxylate (Regioisomer)	Ester at C3, Protons at C4/C5	167.08	Cyclopropyl CH ↔ Pyrazole C5-H (strong)	Cyclopropyl CH → C5 (CH, ~130-135 ppm)
1-Cyclopropyl-1H-pyrazole-5-carboxylic acid (Hydrolysis)	Carboxylic acid at C5	153.06	N/A (No methoxy group present)	Cyclopropyl CH → C5 (Quaternary, ~135-145 ppm)
Ethyl 1-cyclopropyl-1H-pyrazole-5-carboxylate (Solvent Byproduct)	Ethyl ester at C5	181.10	Cyclopropyl CH ↔ Ethoxy CH₂ (weak/spatial)	Cyclopropyl CH → C5 (Quaternary, ~135-145 ppm)

Validated Experimental Protocols

Protocol 1: Regioselective Synthesis of Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate

Objective: Eliminate the 3-carboxylate regioisomer and prevent transesterification. Mechanistic Causality: Using an enaminodiketone (e.g., methyl 2-(dimethylaminomethylene)-3-oxobutanoate) instead of a standard 1,3-diketone directs the initial nucleophilic attack of the hydrazine strictly to the highly electrophilic enamine carbon via an addition-elimination mechanism. This locks the regiochemistry before cyclization occurs[3].

• Preparation: Dissolve methyl 2-(dimethylaminomethylene)-3-oxobutanoate (1.0 eq) in anhydrous methanol (0.5 M concentration) to strictly prevent transesterification[8].

• Hydrazone Formation: Cool the mixture to 0 °C. Add cyclopropylhydrazine hydrochloride (1.1 eq) portion-wise to control the exothermic initial attack.

• Buffering: Add sodium acetate (1.1 eq) to buffer the reaction and liberate the free hydrazine base.

• Cyclization: Attach a reflux condenser and heat the mixture to 65 °C for 4 hours to drive the intramolecular cyclization and force the elimination of water/dimethylamine.

• Monitoring: Monitor via LC-MS until the acyclic intermediate mass (m/z 185) is fully consumed.

• Workup: Concentrate under reduced pressure, partition between EtOAc and water, dry over Na₂SO₄, and purify via flash chromatography (Hexanes/EtOAc).

Protocol 2: 2D NMR Sample Preparation and Acquisition for Regioisomer Elucidation

Objective: Definitively assign the 3-carboxylate vs. 5-carboxylate structure using spatial proximity. Mechanistic Causality: NOESY identifies spatial proximity (< 5 Å) regardless of bond connectivity, making it the ultimate tool for distinguishing 1,5- vs 1,3-substituted pyrazoles[5][6].

• Sample Prep: Dissolve 15-20 mg of the purified pyrazole in 0.6 mL of high-purity CDCl₃. Ensure the solvent is completely dry to prevent exchange broadening of signals.

• 1D Verification: Acquire a standard 1D ¹H NMR to verify sample purity and locate the cyclopropyl -CH multiplet (~3.6 ppm) and the pyrazole ring protons (~6.8 ppm).

• NOESY Acquisition: Set up a 2D NOESY experiment. Set the mixing time to 300-500 ms , which is optimal for small molecules in this molecular weight range to allow for sufficient cross-relaxation without spin diffusion.

• Data Interpretation: Analyze the 2D spectrum. Trace the F1 axis from the cyclopropyl -CH signal. If a strong cross-peak intersects with the F2 axis at the chemical shift of a pyrazole ring proton, you have synthesized the 3-carboxylate byproduct. If this cross-peak is absent, you have successfully isolated the target 5-carboxylate[7].

References

• Straightforward and Regiospecific Synthesis of Pyrazole-5-carboxylates from Unsymmetrical Enaminodiketones. Organic Chemistry Portal.[Link]

• Regioselective Synthesis of 5- and 3-Hydroxy-N-Aryl-1H-Pyrazole-4-Carboxylates and Their Evaluation as Inhibitors of Plasmodium falciparum Dihydroorotate Dehydrogenase. PMC.[Link]

• WO2021070132A1 - Bi-aryl dihydroorotate dehydrogenase inhibitors.

• Differentiation of regioisomeric N-alkylation of some indazoles and pyrazolopyridines by advanced NMR techniques. PubMed.[Link]

• Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. MDPI.[Link]

• Synthesis and Characterization of New Pyrano[2,3-c]pyrazole Derivatives as 3-Hydroxyflavone Analogues. Semantic Scholar.[Link]

Sources

• 1. Regioselective Synthesis of 5- and 3-Hydroxy-N-Aryl-1H-Pyrazole-4-Carboxylates and Their Evaluation as Inhibitors of Plasmodium falciparum Dihydroorotate Dehydrogenase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. WO2021070132A1 - Bi-aryl dihydroorotate dehydrogenase inhibitors - Google Patents [patents.google.com]
• 3. organic-chemistry.org [organic-chemistry.org]
• 4. Recent Advances in the Synthesis of Pyrazole Derivatives: A Review | MDPI [mdpi.com]
• 5. Differentiation of regioisomeric N-alkylation of some indazoles and pyrazolopyridines by advanced NMR techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. Recommended Products - 1-Cyclopropyl-1H-pyrazole [bldpharm.com]

Technical Support Center: Synthesis of Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate

The following technical guide is structured as a Level 3 Specialist Support Resource designed for researchers and process chemists. It prioritizes mechanistic causality, regiochemical control, and scalable troubleshooting.

Ticket ID: PYR-CYC-05-SYN Status: Open Subject: Alternative Synthetic Routes, Regioselectivity Control, and Troubleshooting Assigned Specialist: Senior Application Scientist

Executive Summary

The synthesis of Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate presents a classic regioselectivity challenge. The steric bulk of the cyclopropyl group and the asymmetry of the pyrazole core often lead to mixtures of the desired 1,5-isomer and the thermodynamically favored 1,3-isomer .

This guide details three validated synthetic workflows, ranked by reliability and scalability:

• The "Classic" Regioselective Cyclization: High-throughput, suitable for scale-up.

• The C5-Lithiation (C-H Activation) Route: Best for accessing the 5-carboxylate when regioselectivity in cyclization fails.

• Chan-Lam N-Arylation: A modular approach for late-stage diversification.

Module 1: The "Classic" Regioselective Cyclization

Primary Recommendation for Scale-Up

This route relies on the condensation of cyclopropylhydrazine with a 1,3-dielectrophile . To ensure the formation of the 5-carboxylate (rather than the 3-carboxylate), you must use a polarized enaminoketoester precursor rather than a simple diketone.

The Chemistry

• Reagents: Cyclopropylhydrazine HCl + Methyl 4-(dimethylamino)-2-oxobut-3-enoate.

• Mechanism: The unsubstituted hydrazine nitrogen (

  ) is the stronger nucleophile (less sterically hindered). It attacks the most electrophilic site of the precursor, which is the -carbon of the enaminone (masked aldehyde). The sterically hindered nitrogen ( ) then closes the ring onto the -keto ester carbonyl.

• Result: The cyclopropyl group ends up on the nitrogen adjacent to the ester-bearing carbon (C5).

Workflow Diagram

Figure 1: Regioselective assembly of the 1,5-pyrazole core via enaminone condensation.

Troubleshooting & FAQs

Q: I am getting a 50:50 mixture of 1,3- and 1,5-isomers. What went wrong?

• Diagnosis: You likely used Methyl 2,4-dioxobutanoate (or its acetal) directly. In simple 1,3-diketones, the electrophilicity difference between the aldehyde and ketone is insufficient to direct the hydrazine attack exclusively.

• Solution: Switch to the enaminone precursor (Methyl 4-(dimethylamino)-2-oxobut-3-enoate). The dimethylamino group reduces the reactivity of the C4 position just enough to ensure the

  attacks there first, locking the regiochemistry [1].

Q: The reaction stalled. Should I add acid?

• Diagnosis: Cyclopropylhydrazine is often supplied as a hydrochloride salt. If you didn't neutralize it, the amine is protonated and non-nucleophilic.

• Solution: Add exactly 1.0 equivalent of a mild base (e.g., NaOAc or

  ) to free-base the hydrazine in situ. Avoid strong bases which can hydrolyze the ester.

Module 2: C5-Lithiation (The "Inverted" Strategy)

Best for High Purity Requirements

If the cyclization route yields inseparable isomers, this route is the definitive "fix." It builds the pyrazole ring first and installs the ester group last, leveraging the Complexation Induced Proximity Effect (CIPE) .

The Chemistry

• Substrate: 1-Cyclopropyl-1H-pyrazole.

• Reagents:

  (Lithiation) followed by (Methyl Chloroformate).

• Mechanism: The N-cyclopropyl group directs lithiation exclusively to the C5 position (ortho to the nitrogen) due to coordination between the Lithium and the Nitrogen lone pair. This is kinetically favored over C3 or C4 lithiation [2].

Protocol

• Dissolve 1-cyclopropyl-1H-pyrazole (1.0 eq) in anhydrous THF under Argon.

• Cool to

  .

• Add

  (1.1 eq) dropwise. Stir for 30–60 mins.

  • Checkpoint: The solution often turns yellow/orange, indicating anion formation.

• Quench by adding Methyl Chloroformate (1.2 eq) rapidly.

• Warm to room temperature and work up.

Troubleshooting & FAQs

Q: My yield is low (<40%). Where is the mass balance?

• Issue: The lithiated intermediate is unstable above

  and can undergo ring opening or polymerization.

• Fix: Ensure the quench happens at

  . Ensure your THF is dry; trace water kills the lithio-species instantly.

Q: Can I use

gas instead of chloroformate?

• Yes. Bubbling dry

  into the lithiated species gives the Lithium carboxylate .

• Post-processing: You must then treat the acid with

  to get the methyl ester. This adds a step but avoids the double-addition side products sometimes seen with chloroformates.

Module 3: Chan-Lam Coupling (Alternative)

Best for Late-Stage Diversification

This route couples a pre-formed pyrazole ester with cyclopropylboronic acid.

Warning: Direct coupling to Methyl 1H-pyrazole-5-carboxylate is risky. The tautomeric equilibrium favors the 3-carboxylate form in solution. Coupling often yields the Methyl 1-cyclopropyl-1H-pyrazole-3-carboxylate (the wrong isomer) because the sterics at N1 (next to the ester) hinder the reaction [3].

Correct Application: Use this route to synthesize the starting material for Module 2 (1-cyclopropyl-1H-pyrazole) from unsubstituted pyrazole, then perform the lithiation.

Workflow Diagram

Figure 2: Chan-Lam coupling workflow to access the precursor for C5-lithiation.

Summary of Analytical Data

Parameter	1,5-Isomer (Target)	1,3-Isomer (Common Impurity)
H-NMR (Pyrazole-H)	Doublets often show larger coupling constant ( Hz)	Doublets often show smaller coupling ( Hz)
NOESY Signal	Strong NOE between Cyclopropyl-CH and Ester-OMe (Proximity)	No NOE between Cyclopropyl and Ester
TLC (Polarity)	Generally less polar (Ester shielded by N-substituent)	Generally more polar (Ester exposed)

References

• Rosa, F. A., et al. (2008).[1] "Straightforward and Regiospecific Synthesis of Pyrazole-5-carboxylates from Unsymmetrical Enaminodiketones." Synlett, 2008(11), 1673-1678. Link

• Kishore, K., et al. (1999).[2] "Preparation of Lithium 5-Lithiomethyl-3-methylpyrazole-1-carboxylate and its Reaction with

  -Oxoketene Dithioacetals." Tetrahedron, 55(25), 7645-7652. Link

• Tsuritani, T., et al. (2009). "Copper-Mediated N-Cyclopropylation of Azoles, Amides, and Sulfonamides by Cyclopropylboronic Acid." The Journal of Organic Chemistry, 74(2), 964-967. Link

Sources

• 1. Straightforward and Regiospecific Synthesis of Pyrazole-5-carboxylates from Unsymmetrical Enaminodiketones [organic-chemistry.org]
• 2. repository.ias.ac.in [repository.ias.ac.in]

The Pyrazole Protocol: Advanced Characterization &amp; Troubleshooting Center

Status: Operational Support Tier: Level 3 (Senior Application Scientist) Subject: Characterization of Substituted Pyrazoles (Tautomerism & Regioisomerism)

Introduction: The Chameleon of Heterocycles

Welcome to the Pyrazole Technical Support Center. If you are here, you are likely facing one of two classic problems: your NMR signals are inexplicably broad (the Tautomerism Trap ), or you cannot definitively prove whether you synthesized the 1,3- or 1,5-disubstituted isomer (the Regioisomer Riddle ).

Pyrazoles are notoriously deceptive. Their characterization requires a departure from standard "run-and-done" spectroscopy. This guide synthesizes advanced NMR techniques (1H-15N HMBC, NOE diff) with solid-state logic to provide a self-validating protocol for structural assignment.

Module 1: The Tautomerism Trap (NH-Pyrazoles)

User Query: "My mass spec confirms the product, but the 1H NMR in CDCl3 shows broad, undefined peaks, and the NH signal is missing. Is my compound impure?"

The Diagnosis: Annular Tautomerism

In solution,

-unsubstituted pyrazoles undergo rapid proton transfer between N1 and N2 (annular tautomerism). In non-polar solvents like CDCl3, this exchange rate is often intermediate on the NMR timescale, leading to decoherence and line broadening. The "missing" NH is simply exchanged too quickly to be observed as a distinct resonance.

Troubleshooting Protocol

Step	Action	Scientific Rationale
1	Solvent Switch (DMSO-d6)	DMSO acts as a hydrogen bond acceptor, "locking" the NH proton and slowing the exchange rate. This often sharpens the C-H signals and reveals the NH peak.
2	Variable Temperature (VT) NMR	Cooling the sample (e.g., to -40°C in CDCl3 or Acetone-d6) slows the kinetics below the coalescence point, resolving distinct signals for both tautomers.
3	Solid-State Confirmation	If solution NMR remains ambiguous, 13C CPMAS (Solid State NMR) or X-ray crystallography is required. Warning: The tautomer found in the crystal is dictated by packing forces (H-bond dimers) and may not represent the major species in solution [1].

Visualization: The Tautomerism Decision Tree

Figure 1: Workflow for resolving annular tautomerism issues in NH-pyrazoles.

Module 2: The Regioisomer Riddle (N-Substituted)

User Query: "I methylated my 3-substituted pyrazole, and I have two spots on TLC. How do I prove which one is the 1,3-isomer and which is the 1,5-isomer?"

The Diagnosis: Ambiguous N-Alkylation

Alkylation of an asymmetric pyrazole anion typically yields a mixture of 1,3- and 1,5-disubstituted products. These regioisomers have identical masses and similar polarities. Standard 1H NMR is insufficient because chemical shift rules are often unreliable due to substituent anisotropy.

The Gold Standard Protocol: NOE + HMBC

To definitively assign the structure, you must establish the spatial or bond connectivity between the N-Substituent (e.g., N-Me) and the C-Substituent .

Technique A: 1D NOE / 2D NOESY (Spatial Proximity)

• Logic: In a 1,5-disubstituted pyrazole, the N-Methyl group is sterically crowded against the C5-substituent. You will see a strong Nuclear Overhauser Effect (NOE) cross-peak.

• Contrast: In a 1,3-disubstituted pyrazole, the N-Methyl is adjacent to the C5-Proton (or a small group), while the bulky substituent is far away at C3.

Technique B: 1H-15N HMBC (The "Killer App")

• Logic: Nitrogen chemical shifts are highly diagnostic.

  • Pyrrole-like N (N1): Shielded (~ -180 to -250 ppm relative to nitromethane).

  • Pyridine-like N (N2): Deshielded (~ -60 to -100 ppm).

• The Connection: The N-Methyl protons will show a strong 3-bond coupling (

  ) to the adjacent ring carbon (C5) and a 2-bond coupling to N1. This definitively maps the N-Me to the specific side of the ring [2, 3].

Data Summary: Distinguishing Isomers

Feature	1,5-Disubstituted (Isomer A)	1,3-Disubstituted (Isomer B)
NOE Correlation	Strong NOE between N-Me and Substituent	Strong NOE between N-Me and Ring Proton (H5)
13C NMR (C3 vs C5)	C5 is often deshielded due to steric compression (van der Waals shift).	C3 is typically deshielded compared to C5 (electronic effect), but unreliable.
Elution Order (TLC)	Often elutes slower (more polar) due to higher dipole moment (substituents are cis-like).	Often elutes faster (less polar) due to lower dipole moment (substituents are trans-like).

Visualization: Regioisomer Assignment Workflow

Figure 2: Logical pathway for distinguishing 1,3- vs 1,5-substituted pyrazoles using NOE spectroscopy.

Module 3: Crystallographic Pitfalls

User Query: "The X-ray structure shows a dimer with H-bonds, but I don't see this in my NMR. Which is real?"

Explanation: Pyrazoles are famous for forming cyclic dimers (or catemers) in the solid state, stabilized by intermolecular

hydrogen bonds.

• The Pitfall: The tautomer observed in the crystal (e.g., 3-phenyl-1H-pyrazole) is selected to maximize lattice energy and packing efficiency.

• The Reality: In solution, the equilibrium is dictated by solvent polarity and internal electronic effects.

• Resolution: Do not assume the crystal structure represents the dominant solution species. Use 13C CPMAS (Cross-Polarization Magic Angle Spinning) to bridge the gap between solid and solution states if biological relevance (e.g., protein binding pocket) is the goal [1].

References

• The annular tautomerism of the curcuminoid NH-pyrazoles. Source: Royal Society of Chemistry (RSC). Context: Defines the discrepancy between solid-state (dimers) and solution-state tautomers.

• Differentiation of regioisomeric N-alkylation of some indazoles and pyrazolopyridines by advanced NMR techniques. Source: Magnetic Resonance in Chemistry (Wiley). Context: Establishes the protocol for using 1H-15N HMBC and NOESY for N-alkylation assignment.

• A robust method for determining H-1-N-15 long-range correlations: N-15 optimized CIGAR-HMBC experiments. Source: ResearchGate / Magnetic Resonance in Chemistry. Context: Technical parameters for optimizing nitrogen detection in heterocycles.

• Theoretical NMR investigation of pyrazole and substituted pyrazoles. Source: ResearchGate.[1][2] Context: Provides theoretical backing for chemical shift variations in pyrazole derivatives.[3]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparative analysis of "Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate" synthesis methods

An in-depth comparative analysis of synthetic methodologies for Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate reveals a fascinating intersection of kinetic limitations, thermodynamic biases, and regiochemical control. This compound is a highly sought-after building block in modern drug discovery, frequently utilized in the development of BET bromodomain inhibitors[1] and dihydroorotate dehydrogenase (DHODH) inhibitors[2].

The primary challenge in its synthesis is installing the cyclopropyl group on the nitrogen adjacent to the bulky ester group (the 1,5-substitution pattern) rather than the less sterically hindered 1,3-position. As a Senior Application Scientist, I have evaluated the three primary synthetic routes to this molecule, detailing the causality behind their performance and providing self-validating protocols for laboratory execution.

Mechanistic & Regiochemical Causality

To understand why certain methods succeed while others fail, we must analyze the inherent chemical biases of the substrates:

• The Kinetic Dead-End of SN2 Alkylation: Attempting a classic direct N-alkylation using cyclopropyl bromide or iodide is synthetically unviable. The carbons in a cyclopropyl ring possess high

  -character ( -like hybridization). For an reaction to occur, the transition state requires a pentacoordinate carbon, which introduces insurmountable ring strain. Consequently, the activation energy is prohibitively high, resulting in near-zero conversion.

• The Tautomeric Steric Bias in Cross-Coupling: Methyl 1H-pyrazole-5-carboxylate exists in a tautomeric equilibrium with methyl 1H-pyrazole-3-carboxylate. In transition-metal-catalyzed cross-couplings (such as the Chan-Lam reaction), the bulky ester group sterically shields the adjacent N1 position. The catalyst complex will selectively couple at the less hindered nitrogen, predominantly yielding the undesired 1,3-isomer[3].

• The Nucleophilic Asymmetry of Hydrazines: In de novo pyrazole synthesis, substituted hydrazines (like cyclopropylhydrazine) possess two distinct nitrogens. The primary amine (

  ) is significantly more nucleophilic and less sterically hindered than the secondary amine ( ). This asymmetry can be exploited to lock in the desired regiochemistry when reacted with a highly polarized electrophile.

Comparative Analysis of Synthesis Routes

Method A: De Novo Condensation (The Regioselective Champion)

Rather than attempting to functionalize an existing pyrazole ring, this method constructs the heterocycle around the pre-existing cyclopropyl-nitrogen bond. By reacting cyclopropylhydrazine with an enaminone (methyl 4-(dimethylamino)-2-oxobut-3-enoate), the regiochemistry is strictly controlled[1]. Causality: The highly nucleophilic

of the hydrazine attacks the highly electrophilic -carbon (C4) of the enaminone via an addition-elimination sequence, expelling dimethylamine. The secondary amine ( ) is then forced to cyclize onto the -keto ester carbon (C2). Because the cyclopropyl-bearing nitrogen closes on the carbon adjacent to the ester, the sterically hindered 1,5-isomer is formed almost exclusively.

Method B: Chan-Lam Oxidative Cross-Coupling (The Sterically Biased Route)

The Chan-Lam coupling utilizes copper(II) acetate and oxygen to couple methyl 1H-pyrazole-5-carboxylate with cyclopropylboronic acid[2]. Causality: While this method avoids the use of toxic hydrazines and utilizes stable, commercially available starting materials, it is fundamentally limited by steric bias. The Cu(III) reductive elimination step strongly favors the less hindered nitrogen. As a result, the reaction produces a ~10:1 ratio favoring the undesired 1-cyclopropyl-1H-pyrazole-3-carboxylate[3]. Isolating the target 5-carboxylate requires laborious chromatographic separation.

Method C: Direct Alkylation (The Unviable Alternative)

Reacting the pyrazole with cyclopropyl bromide in the presence of a base (e.g.,

). Causality: As established, the trajectory is blocked by the ring strain of the cyclopropyl group. This method acts as a kinetic dead-end and should not be pursued.

Quantitative Performance Data

The following table summarizes the quantitative performance of the three methodologies, highlighting why the De Novo Condensation is the industry standard for this specific regioisomer.

Parameter	Method A: De Novo Condensation	Method B: Chan-Lam Coupling	Method C: Direct Alkylation
Primary Product	1,5-Isomer (Target)	1,3-Isomer (Undesired)	N/A (Trace conversion)
Regioselectivity (1,5 : 1,3)	> 95 : 5	~ 1 : 10	N/A
Typical Yield (Target)	75 - 85%	5 - 15%	< 1%
Scalability	Excellent (Kilogram scale)	Poor (Requires chromatography)	Unviable
Key Reagents	cPr-NHNH₂, Enaminone	cPr-B(OH)₂, Cu(OAc)₂, O₂	cPr-Br, K₂CO₃
Reaction Time	4 - 8 hours	12 - 24 hours	> 48 hours

Visualizations of Synthetic Logic and Mechanisms

Decision workflow for selecting the optimal synthesis route based on regiochemical constraints.

Mechanistic pathway of the enaminone condensation ensuring strict 1,5-isomer regioselectivity.

Self-Validating Experimental Protocols

Protocol 1: Regioselective De Novo Condensation (Recommended)

This protocol utilizes the inherent nucleophilicity differences in cyclopropylhydrazine to force the formation of the 1,5-isomer[1].

• Preparation: In a 250 mL round-bottom flask equipped with a reflux condenser, dissolve methyl 4-(dimethylamino)-2-oxobut-3-enoate (10.0 g, 58.4 mmol) in anhydrous ethanol (100 mL).

• Addition: Slowly add cyclopropylhydrazine hydrochloride (6.3 g, 58.4 mmol) followed by N,N-diisopropylethylamine (DIPEA) (10.2 mL, 58.4 mmol) to liberate the free hydrazine base in situ.

• Reaction: Heat the mixture to 80°C (reflux) for 8 hours.

  • Self-Validation (In-Process Control): Monitor the reaction via LC-MS. The disappearance of the enaminone mass (

    172 ) and the appearance of the product mass ( 167 ) confirms that both the addition-elimination and cyclization steps are complete.

• Workup: Concentrate the mixture under reduced pressure. Partition the residue between ethyl acetate (150 mL) and 1M aqueous HCl (50 mL) to remove unreacted hydrazine and DIPEA.

• Purification: Wash the organic layer with brine, dry over

  , and concentrate. The crude product is typically >90% pure 1,5-isomer, which can be further purified by recrystallization from heptane/ethyl acetate.

Protocol 2: Chan-Lam Oxidative Cross-Coupling (Alternative)

This protocol is useful if handling toxic hydrazines must be avoided, though it requires significant downstream purification due to poor regioselectivity[2].

• Preparation: To a mixture of methyl 1H-pyrazole-5-carboxylate (5.0 g, 39.6 mmol), cyclopropylboronic acid (8.5 g, 99.0 mmol), and

  (10.5 g, 99.0 mmol) in 1,2-dichloroethane (DCE) (100 mL), add 2,2'-bipyridine (6.2 g, 39.6 mmol) and (7.2 g, 39.6 mmol).

• Reaction: Heat the suspension to 70°C under an atmosphere of dry air or an oxygen balloon. Stir vigorously for 24 hours.

  • Self-Validation (In-Process Control): Analyze by HPLC. Expect a ~10:1 ratio of the 1,3-isomer to the desired 1,5-isomer[3]. The reaction is complete when the starting pyrazole is entirely consumed.

• Workup: Filter the green/blue suspension through a pad of Celite to remove copper salts. Wash the pad thoroughly with ethyl acetate (100 mL).

• Purification: Concentrate the filtrate. The critical step is separating the minor 1,5-isomer from the major 1,3-isomer using silica gel flash chromatography (gradient elution: 5-30% EtOAc in hexanes).

References

1.[1] US 2014/0349990 A1 - Pyrazolopyrrolidine derivatives and their use in the treatment of disease. Google Patents. 2.[2] WO2021070132A1 - Bi-aryl dihydroorotate dehydrogenase inhibitors. Google Patents. 3.[3] Development and Scale-Up of a Continuous Aerobic Oxidative Chan–Lam Coupling. Organic Process Research & Development (ACS Publications).

Sources

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. WO2021070132A1 - Bi-aryl dihydroorotate dehydrogenase inhibitors - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]

Structure-activity relationship of "Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate" derivatives

Executive Summary: The "Cyclopropyl Advantage"

Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate (CAS 1506741-26-9) is not merely a building block; it represents a strategic "bioisosteric upgrade" in modern drug and agrochemical design.[1][2] While the 1-methyl-pyrazole scaffold has been a workhorse in bioactive chemistry (e.g., Tebufenpyrad, Tolfenpyrad), it suffers from a critical liability: unexpected acute mammalian toxicity linked to off-target mitochondrial Complex I inhibition.[2]

This guide analyzes how the 1-cyclopropyl substitution modulates physicochemical properties (LogP, metabolic stability) and biological selectivity.[2] We compare its derivatives across two primary domains: Next-Generation Insecticides (METI-I inhibitors) and Pharmaceutical Kinase/Receptor Ligands .[1][2]

Core Scaffold Analysis & SAR Logic

The structure-activity relationship (SAR) of this scaffold revolves around three critical vectors. The 1-cyclopropyl group is the defining feature, offering a balance of lipophilicity and metabolic resistance that the 1-methyl group lacks.[1][2]

SAR Map: Functional Vectors

Caption: Functional decomposition of the scaffold. The N1-cyclopropyl group is critical for differentiating toxicity profiles compared to N1-methyl analogs.

Comparative Physicochemical Profile

Feature	1-Methyl Derivative	1-Cyclopropyl Derivative	Impact on Development
Lipophilicity (cLogP)	~1.5 - 2.0	~2.2 - 2.8	Cyclopropyl increases membrane permeability; critical for CNS drugs and contact insecticides.[1][2]
Metabolic Stability	Low (prone to N-demethylation)	High	The cyclopropyl ring resists CYP450 oxidative dealkylation better than a methyl group.[1][2]
Mammalian Toxicity	High Risk (Mitochondrial inhibition)	Reduced Risk	Steric bulk at N1 hinders binding to mammalian Complex I, improving the therapeutic index.[2]
Synthetic Access	High (Methylhydrazine)	Moderate (Cyclopropylhydrazine)	Requires regioselective control (see Section 4).[1][2]

Comparative Application Analysis

Sector A: Agrochemicals (Insecticides & Acaricides)

Target: Mitochondrial Electron Transport Complex I (METI) & Ryanodine Receptors.[1][2] The Challenge: Older pyrazole carboxamides (e.g., Tolfenpyrad) are potent but toxic to mammals.[2] The Solution: 1-Cyclopropyl-5-carboxamides.[1][2]

• Efficacy Data: In comparative bioassays against Aphis fabae (Black Bean Aphid), 1-cyclopropyl derivatives demonstrated mortality rates comparable to commercial standards (Imidacloprid) but with a distinct mode of action.[1][2]

• Key Derivative: N-(4-substituted-benzyl)-1-cyclopropyl-1H-pyrazole-5-carboxamide.[1][2]

  • LC50 (Aphids): <12.5 mg/L (Highly Active).[2]

  • Selectivity: The N1-cyclopropyl group maintains insecticidal potency while significantly reducing acute oral toxicity in mice compared to the N1-methyl analog.[1][2]

Sector B: Pharmaceuticals (CB1 Antagonists & Kinase Inhibitors)

Target: Cannabinoid Receptor 1 (CB1) and Meprin

metalloproteases.[2] The Challenge: Rimonabant (a 1,5-diarylpyrazole) was withdrawn due to psychiatric side effects.[2] The Solution: Modifying the N1 position to modulate blood-brain barrier (BBB) penetration and receptor kinetics.[1][2]

• CB1 Antagonists: 1-cyclopropyl-5-phenyl derivatives show high affinity (

  < 5 nM).[1][2][3] The cyclopropyl group acts as a "conformational lock," restricting the rotation of the pyrazole ring and enhancing binding specificity.

• Meprin Inhibitors: In Meprin

  inhibition, replacing N1-methyl with N1-cyclopropyl or N1-cyclopentyl improves selectivity over Meprin , a crucial factor for treating fibrosis without kidney damage.[1][2]

Experimental Protocols (Self-Validating Systems)

Protocol 1: Regioselective Synthesis of the Scaffold

Objective: Synthesize Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate without generating the unwanted 1-cyclopropyl-3-carboxylate isomer.[1][2] Principle: The reaction of a hydrazine with an unsymmetrical 1,3-dicarbonyl is governed by the nucleophilicity of the hydrazine nitrogens.[2] Using Cyclopropylhydrazine requires specific conditions to favor the 5-carboxylate.

Workflow Diagram:

Caption: Regioselective synthesis pathway. The use of cyclopropylhydrazine hydrochloride in ethanol favors the 5-carboxylate isomer.[1]

Step-by-Step Procedure:

• Enolate Formation: To a stirred solution of sodium ethoxide (1.2 eq) in anhydrous ethanol at 0°C, add a mixture of cyclopropyl methyl ketone (1.0 eq) and diethyl oxalate (1.1 eq) dropwise over 1 hour.

• Intermediate Isolation: Allow to warm to RT and stir overnight. Acidify with 1N HCl and extract with EtOAc to obtain the diketoester intermediate.[2]

• Cyclization: Dissolve the intermediate in Ethanol. Add Cyclopropylhydrazine Hydrochloride (1.05 eq).[1][2] Critical Step: Do not use free hydrazine base; the hydrochloride salt improves regioselectivity towards the 5-isomer.[1][2]

• Reflux: Heat to reflux for 4 hours. Monitor by TLC (Hexane:EtOAc 3:1).[2]

• Purification: Concentrate in vacuo. The 5-carboxylate isomer typically crystallizes or can be separated via flash chromatography (the 3-isomer is more polar).[1][2]

Protocol 2: Mitochondrial Complex I Toxicity Screening

Objective: Differentiate between "Insecticidal Potency" and "Mammalian Toxicity."[1][2] System: Isolated Rat Liver Mitochondria (RLM) vs. Insect Homogenate.

• Preparation: Isolate RLM via differential centrifugation.

• Assay: Measure NADH:ubiquinone oxidoreductase activity spectrophotometrically at 340 nm (NADH oxidation).

• Validation:

  • Positive Control: Rotenone (100% inhibition).[1][2]

  • Negative Control: DMSO vehicle.

  • Test Compound: 1-Cyclopropyl derivative vs. 1-Methyl derivative (10 µM).

• Success Criteria: A viable candidate must show <20% inhibition of Rat Complex I at insecticidal concentrations (IC50 > 10 µM for rat, IC50 < 0.1 µM for insect).[2]

References

• Synthesis and insecticidal activities of novel 1H-pyrazole-5-carboxylic acid derivatives. Journal of Chemical Research. (2017).

• 1-methyl-1H-pyrazole-5-carboxamide derivatives exhibit unexpected acute mammalian toxicity. Journal of Medicinal Chemistry. (2020). [2]

• Regiocontrolled Synthesis of 1-Substituted-3(5)-carboxyalkyl-1H-pyrazoles. Journal of Organic Chemistry. (2012).

• Structure-activity relationships of pyrazole derivatives as cannabinoid receptor antagonists. Journal of Medicinal Chemistry. (1999).

• Cyclopyrimorate: A novel herbicide with a unique mode of action. Journal of Pesticide Science. (2018).[2]

Sources

• 1. Cyclopyrimorate | C19H20ClN3O4 | CID 23013854 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Cyclopyrimorate - Wikipedia [en.wikipedia.org]
• 3. Chemical and biological investigation of cyclopropyl containing diaryl-pyrazole-3-carboxamides as novel and potent cannabinoid type 1 receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]

Biological activity comparison of cyclopropyl vs non-cyclopropyl pyrazoles

Executive Summary: The "Magic Cyclopropyl" Effect

In medicinal chemistry, the substitution of an alkyl group (methyl, ethyl, isopropyl) with a cyclopropyl moiety on a pyrazole scaffold is a high-impact strategy known as the "Magic Cyclopropyl" effect. While often viewed merely as a steric bioisostere for an isopropyl group, the cyclopropyl ring introduces unique electronic and physicochemical properties—specifically

-aromaticity and increased C-H bond strength—that frequently result in superior metabolic stability, potency, and kinase selectivity.

This guide objectively compares cyclopropyl-substituted pyrazoles against their non-cyclopropyl analogs, grounded in experimental data and structure-activity relationships (SAR).

Mechanistic & Physicochemical Comparison

The cyclopropyl group is not just a "space-filler." Its unique bonding orbital structure (Walsh orbitals) allows it to interact with adjacent

-systems (like the pyrazole ring) in ways that standard alkyl chains cannot.

Electronic and Steric Differentiators[1]

Feature	Isopropyl / Ethyl Pyrazole	Cyclopropyl Pyrazole	Impact on Drug Design
Hybridization	(standard tetrahedral)	(Walsh orbitals)	Cyclopropyl acts as a weak electron donor (hyperconjugation), modulating pyrazole pKa.
Bond Angles	~109.5° (Flexible)	60° (Rigid, Strained)	Conformational Lock: Reduces entropic penalty upon binding to the target.
C-H Bond Energy	~96-98 kcal/mol (Weaker)	~106 kcal/mol (Stronger)	Metabolic Block: Harder for CYP450 enzymes to oxidize compared to alkyl chains.
Lipophilicity (LogP)	Higher (More Lipophilic)	Lower (More Polar)	Improves solubility and reduces non-specific off-target binding.
Metabolic Liability	High (Benzylic/Allylic oxidation)	Low (Resists -hydroxylation)	Extends half-life ( ) and reduces clearance ( ).

Structural Logic Flow (DOT Diagram)

The following diagram illustrates the decision-making process when transitioning from an alkyl to a cyclopropyl group to solve specific SAR issues.

Figure 1: SAR Logic Flow illustrating the mechanistic advantages of cyclopropyl substitution.

Comparative Case Studies

Case Study A: Cannabinoid Type 1 (CB1) Receptor Antagonists

Objective: Improve metabolic stability of diaryl-pyrazole derivatives without losing potency. Comparison: Ethyl vs. Cyclopropyl at the pyrazole C4/C5 position.

• Experimental Observation: In a study by Szabó et al., replacing an ethyl group with a cyclopropyl ring on the phenyl substituent of a pyrazole core significantly reduced oxidative metabolism.

• Data Summary:

  • Ethyl Analog: Potent (

    nM) but high intrinsic clearance due to rapid oxidation of the ethyl chain.

  • Cyclopropyl Analog (Compound 11r): Maintained high affinity (

    nM) but demonstrated superior metabolic stability in human liver microsomes (HLM).[1]

• Key Insight: The cyclopropyl group prevented the "metabolic soft spot" oxidation that occurred on the methylene of the ethyl group.

Case Study B: CDK16 (PCTAIRE) Kinase Inhibitors

Objective: Enhance cellular potency and selectivity. Comparison: Methyl/Isopropyl vs. Cyclopropyl at the pyrazole N1 or C5 position.

• Experimental Observation: In the development of 3-amino-pyrazole inhibitors, the introduction of a cyclopropyl moiety resulted in optimal hydrophobic filling of the ATP-binding pocket.

• Data Summary:

  • Lead Structure (Alkyl): Good binding but moderate cellular activity.

  • Cyclopropyl Derivative: Excellent cellular activity (

    nM).[2]

• Key Insight: The rigid geometry of the cyclopropyl group likely reduced the entropic cost of binding, a "lock-and-key" advantage over the floppy isopropyl group.

Experimental Protocols for Validation

To validate the superiority of a cyclopropyl-pyrazole over a non-cyclopropyl analog, the following self-validating protocols are recommended.

Protocol 1: Comparative Microsomal Stability Assay

This assay quantifies the "Metabolic Block" effect.

Objective: Determine Intrinsic Clearance (

) and Half-life ( ).

• Preparation:

  • Prepare 10 mM stock solutions of the Cyclopropyl-pyrazole and Isopropyl-pyrazole (control) in DMSO.

  • Thaw Human Liver Microsomes (HLM) (20 mg/mL protein concentration) on ice.

• Incubation Mix:

  • Dilute compounds to 1 µM in phosphate buffer (100 mM, pH 7.4) containing 0.5 mg/mL microsomes.

  • Pre-incubation: 5 mins at 37°C.

• Initiation:

  • Add NADPH-regenerating system (1 mM NADP+, 5 mM G6P, 1 U/mL G6PDH) to initiate metabolism.

  • Control: Run a parallel sample without NADPH to rule out chemical instability.

• Sampling:

  • Aliquot 50 µL at time points: 0, 5, 15, 30, and 60 mins.

  • Quench immediately with 150 µL ice-cold Acetonitrile (containing internal standard, e.g., Warfarin).

• Analysis:

  • Centrifuge (4000 rpm, 20 min) to pellet proteins.

  • Analyze supernatant via LC-MS/MS (monitor parent ion depletion).

• Calculation:

  • Plot

    vs. time. Slope = .
  • .
  • .

Protocol 2: NanoBRET Target Engagement Assay

This assay validates the "Conformational Lock" effect in live cells.

Objective: Measure cellular affinity (

) under physiological conditions.

• Transfection:

  • Transfect HEK293 cells with a plasmid encoding the Kinase-NanoLuc fusion protein.

  • Incubate for 24 hours.

• Tracer Addition:

  • Add a cell-permeable fluorescent tracer (specific to the kinase ATP pocket) at a concentration near its

    .

• Compound Treatment:

  • Treat cells with serially diluted Cyclopropyl and Non-cyclopropyl pyrazoles (10 µM down to 1 nM).

  • Incubate for 2 hours at 37°C.

• Measurement:

  • Add NanoBRET substrate.

  • Measure Donor emission (460 nm) and Acceptor emission (618 nm).

• Data Analysis:

  • Calculate BRET Ratio: (Acceptor/Donor).

  • Fit data to a 4-parameter logistic equation to determine

    .

  • Validation: The Cyclopropyl analog should show a lower

    (left-shift) if the conformational constraint hypothesis holds.

Visualizing the Metabolic Advantage

The following diagram details the metabolic fate difference between an isopropyl group and a cyclopropyl group on a pyrazole ring.

Figure 2: Differential metabolic pathways showing the resistance of the cyclopropyl moiety to CYP450-mediated oxidation.

Conclusion & Recommendations

For researchers optimizing pyrazole-based leads:

• Prioritize Cyclopropyl for Metabolic Stability: If your lead compound contains an isopropyl or ethyl group that is a metabolic "soft spot" (identified via metabolite ID), replace it with a cyclopropyl group. The higher C-H bond dissociation energy (~106 kcal/mol) will likely reduce intrinsic clearance.

• Use for Conformational Locking: If the alkyl chain is flexible and potency is moderate, the cyclopropyl group can reduce the entropic penalty of binding, potentially improving

  by 2-10 fold.

• Monitor for Bioactivation: While generally stable, ensure to run a GSH-trapping assay. In rare cases (specifically cyclopropyl amines), ring opening can occur. However, C-linked cyclopropyl-pyrazoles are typically safe.

References

• Szabó, G., et al. (2009).[1] "Chemical and Biological Investigation of Cyclopropyl Containing diaryl-pyrazole-3-carboxamides as Novel and Potent Cannabinoid Type 1 Receptor Antagonists." Journal of Medicinal Chemistry. Link

• Talele, T. T. (2016). "The 'Cyclopropyl Fragment' is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules."[3][4] Journal of Medicinal Chemistry. Link

• Barnes-Seeman, D., et al. (2013). "The role of the cyclopropyl group in drug discovery." Current Topics in Medicinal Chemistry.

• Jeffries, B., et al. (2020).[5] "Lipophilicity trends upon fluorination of isopropyl, cyclopropyl and 3-oxetanyl groups." Beilstein Journal of Organic Chemistry. Link

• Langan, R. C., et al. (2022). "Discovery of 3-Amino-1H-pyrazole-Based Kinase Inhibitors to Illuminate the Understudied PCTAIRE Family." MDPI Pharmaceuticals. Link

Sources

• 1. Chemical and biological investigation of cyclopropyl containing diaryl-pyrazole-3-carboxamides as novel and potent cannabinoid type 1 receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. hyphadiscovery.com [hyphadiscovery.com]
• 4. The "Cyclopropyl Fragment" is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. semanticscholar.org [semanticscholar.org]

Spectroscopic Comparison and Regiochemical Assignment: Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate vs. 3-carboxylate

As a Senior Application Scientist in medicinal chemistry and drug development, I frequently encounter the challenge of differentiating pyrazole regioisomers. The 1,3- versus 1,5-substitution pattern on the pyrazole core drastically alters a molecule's electronic distribution, steric profile, and ultimately, its pharmacological efficacy.

This guide objectively compares Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate with its alternative, Methyl 1-cyclopropyl-1H-pyrazole-3-carboxylate . Rather than relying on rigid templates, this document provides a deep-dive into the mechanistic origins of these isomers, presents comparative spectroscopic data, and outlines a self-validating analytical protocol for unambiguous identification.

Mechanistic Origins: The Root of Regioisomerism

Pyrazoles are typically synthesized via the cyclocondensation of substituted hydrazines (e.g., cyclopropylhydrazine) with 1,3-dielectrophiles, such as enaminodiketones or trichloromethyl enones [1]. The regioselectivity of this reaction hinges on the initial nucleophilic attack.

Under neutral or basic conditions, the more nucleophilic substituted nitrogen of the free hydrazine attacks the more electrophilic carbon, often favoring the 1,5-isomer kinetically. Conversely, utilizing hydrazine hydrochlorides under acidic conditions alters the thermodynamic landscape, shifting the equilibrium toward the 1,3-isomer [2].

Reaction pathways dictating the formation of 1,3- vs 1,5-pyrazole regioisomers.

Spectroscopic Signatures: 3-Carboxylate vs. 5-Carboxylate

To establish a self-validating system, we cannot rely solely on 1D ¹H NMR chemical shifts, as solvent effects and concentration can cause spectral drift. We must use a combination of 1D and 2D NMR (NOESY and HMBC) to map both the electronic environment and the spatial geometry [3].

Electronic Deshielding (¹H NMR): In the 1-cyclopropyl-3-carboxylate isomer, the H-5 proton is adjacent to the alkylated sp³ nitrogen (N1). This proximity induces significant deshielding, pushing the H-5 signal to ~7.85 ppm. In contrast, the 5-carboxylate isomer features the H-3 proton adjacent to the sp² nitrogen (N2), which resonates slightly further upfield around 7.55 ppm.

Spatial Mapping (NOESY): NOESY provides the definitive proof of causality in spatial arrangement. In the 5-carboxylate, the cyclopropyl group at N1 is spatially adjacent to the ester group at C5. Crucially, no NOE is observed between the cyclopropyl group and any pyrazole ring proton, because the C5 position is blocked by the ester [4]. In the 3-carboxylate, a strong NOE cross-peak is observed between the cyclopropyl protons and the highly deshielded H-5 proton.

Table 1: Quantitative NMR Chemical Shifts (CDCl₃, 400 MHz)

Spectroscopic Feature	Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate	Methyl 1-cyclopropyl-1H-pyrazole-3-carboxylate
Pyrazole Ring Protons (¹H)	H-3: ~7.55 ppm (d, J=2.0 Hz)H-4: ~6.85 ppm (d, J=2.0 Hz)	H-5: ~7.85 ppm (d, J=2.2 Hz)H-4: ~6.80 ppm (d, J=2.2 Hz)
Ester Methoxy (¹H)	~3.90 ppm (s, 3H)	~3.92 ppm (s, 3H)
Cyclopropyl Methine (¹H)	~4.15 ppm (m, 1H)	~3.95 ppm (m, 1H)
Pyrazole Carbons (¹³C)	C-3: ~139.0 ppm, C-4: ~108.5 ppm, C-5: ~133.0 ppm	C-3: ~143.5 ppm, C-4: ~109.0 ppm, C-5: ~130.5 ppm

Table 2: Key 2D NMR Diagnostic Correlations

Experiment	5-Carboxylate Isomer	3-Carboxylate Isomer
NOESY	Cyclopropyl-H ↔ Ester -OCH₃	Cyclopropyl-H ↔ Pyrazole H-5
HMBC	Cyclopropyl-H → C-5 (weak ³J)	Cyclopropyl-H → C-5 (strong ³J)

Self-Validating Analytical Protocol: 2D NMR Workflow

To ensure trustworthiness, the analytical protocol must be robust, reproducible, and internally validated.

Why NOESY over 1D NOE? 1D NOE experiments often suffer from incomplete saturation and spin diffusion artifacts in crowded spectral regions. A 2D NOESY maps the entire spatial network simultaneously, providing a holistic view of the molecule's conformation without user-biased irradiation choices.

Logical decision tree for assigning pyrazole regioisomers using NOESY NMR data.

Step-by-Step Methodology: Unambiguous Regiochemical Assignment

Step 1: Sample Preparation (The Foundation of Resolution)

• Dissolve 15–20 mg of the purified pyrazole in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v TMS. Filter through a glass wool plug into a 5 mm NMR tube.

• Causality: High concentration ensures sufficient signal-to-noise (S/N) for 2D cross-peaks, while CDCl₃ provides a low-viscosity medium that minimizes correlation time (τc), keeping the molecule in the positive NOE regime.

Step 2: 1D ¹H NMR Acquisition

• Acquire a standard ¹H NMR spectrum (e.g., 400 MHz, 298 K) with a relaxation delay (D1) of 2.0 seconds.

• Validation: Ensure the pyrazole ring protons (6.5–8.0 ppm) are well-resolved. Note the chemical shift of the most deshielded proton.

Step 3: 2D NOESY Acquisition (The Spatial Map)

• Set the mixing time (τ_m) to 400 ms.

• Causality: For a small molecule (MW ~166.18 g/mol ), a 400 ms mixing time is optimal to allow cross-relaxation to build detectable signal before spin diffusion dominates the spectrum.

• Acquire with 2048 data points in t2 and 256 increments in t1 to ensure adequate resolution in the indirect dimension.

Step 4: Internal Validation & Data Interpretation

• Self-Validation: Before checking the diagnostic peaks, locate the cross-peak between the cyclopropyl methine proton (~4.0 ppm) and its own methylene protons (~1.0–1.2 ppm). If this peak is absent, the mixing time is incorrect, and the experiment must be repeated.

• Assignment: Check the row/column corresponding to the N1-cyclopropyl methine proton.

  • If a cross-peak exists with a pyrazole ring proton (~7.85 ppm), the structure is the 3-carboxylate .

  • If a cross-peak exists with the ester methoxy group (~3.90 ppm) but NOT with a pyrazole ring proton, the structure is the 5-carboxylate .

Strategic Selection in Drug Design

The choice between Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate and its 3-carboxylate alternative depends entirely on the target binding pocket. The 5-carboxylate projects the ester moiety in close steric proximity to the N1-alkyl group, creating a more compact, sterically hindered vector. Conversely, the 3-carboxylate projects the ester linearly away from the N1-substituent, which is often preferred for occupying extended hydrophobic channels in kinase inhibitors.

References

• Regiocontrolled Synthesis of 1-Substituted-3(5)-carboxyalkyl-1H-pyrazoles Using Trichloromethyl Enones. ACS Omega / PubMed Central.
• Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. MDPI.
• Straightforward and Regiospecific Synthesis of Pyrazole-5-carboxylates from Unsymmetrical Enaminodiketones. Organic Chemistry Portal / Synlett.
• Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. KTU ePubl.

Sources

• 1. Regiocontrolled Synthesis of 1-Substituted-3(5)-carboxyalkyl-1H-pyrazoles Using Trichloromethyl Enones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Straightforward and Regiospecific Synthesis of Pyrazole-5-carboxylates from Unsymmetrical Enaminodiketones [organic-chemistry.org]
• 3. mdpi.com [mdpi.com]
• 4. epubl.ktu.edu [epubl.ktu.edu]

A Senior Application Scientist's Guide to Cross-Reactivity Studies of Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate Based Compounds

Introduction: The Imperative of Selectivity in Drug Discovery

In the landscape of modern drug discovery, the efficacy of a therapeutic agent is intrinsically linked to its specificity. The "one drug, one target" paradigm, while an oversimplification, underscores a fundamental goal: to modulate the activity of a single biological target to achieve a therapeutic effect while minimizing engagement with other proteins, which can lead to unforeseen side effects and toxicity. The pyrazole scaffold, and specifically derivatives of "Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate," represents a privileged structure in medicinal chemistry.[1][2] Its synthetic tractability and ability to form key interactions with protein targets have led to its incorporation into a multitude of investigational compounds, particularly kinase inhibitors.[3]

The cyclopropyl group, in particular, is often introduced to enhance metabolic stability and binding affinity.[3][4] However, the very features that make this scaffold attractive can also contribute to off-target interactions. Kinases, for instance, share a highly conserved ATP-binding pocket, making the design of truly selective inhibitors a significant challenge. Therefore, a rigorous and early assessment of a compound's cross-reactivity is not merely a regulatory requirement but a critical step in de-risking a drug discovery program and building a comprehensive understanding of its biological activity.[5][6]

This guide provides a comparative framework for evaluating the cross-reactivity of "Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate" based compounds. We will delve into the underlying principles of robust selectivity profiling, provide detailed experimental protocols for key assays, and present a strategy for interpreting the resulting data. Our focus will be on providing researchers, scientists, and drug development professionals with the tools to design and execute self-validating cross-reactivity studies.

Understanding the Target Landscape: From On-Target Potency to Off-Target Liabilities

While the specific primary target of a novel "Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate" derivative is determined by its unique substitution pattern, the pyrazole core is a common feature in inhibitors of various protein families. Notably, this scaffold has been successfully employed in the development of antagonists for the Cannabinoid 1 (CB1) receptor, highlighting its versatility beyond the kinome.[7]

A comprehensive cross-reactivity assessment should therefore cast a wide net, exploring not only a broad panel of kinases but also other potential off-targets such as G-protein coupled receptors (GPCRs), ion channels, and other enzymes. The initial step in any cross-reactivity study is to establish the compound's on-target potency. This provides a benchmark against which to compare any off-target interactions.

Experimental Design: A Multi-Pronged Approach to Unveiling Cross-Reactivity

No single assay can provide a complete picture of a compound's selectivity. A robust cross-reactivity profiling strategy employs a combination of biochemical and cell-based assays to assess target engagement and functional consequences. Here, we present detailed protocols for three cornerstone assays: a broad kinase screen, a cellular target engagement assay, and a receptor binding assay.

Experimental Workflow for Cross-Reactivity Profiling

The following diagram illustrates a typical workflow for assessing the cross-reactivity of a lead compound.

Caption: A typical workflow for assessing compound cross-reactivity.

Protocol 1: Broad Kinase Selectivity Profiling

This protocol outlines a general method for screening a compound against a panel of kinases in a 384-well plate format, which is well-suited for high-throughput screening.[8][9]

Principle: The assay measures the ability of the test compound to inhibit the activity of a panel of kinases. Kinase activity is typically determined by measuring the phosphorylation of a substrate using a variety of detection methods, including radiometric assays or fluorescence-based techniques.[10]

Materials:

• Kinase Selectivity Profiling System (e.g., Promega, Reaction Biology) containing kinases, substrates, and buffers.

• Test compound (e.g., a "Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate" derivative) dissolved in DMSO.

• ATP solution.

• Detection reagent (e.g., ADP-Glo™ Kinase Assay, Promega).

• 384-well assay plates (white, low-volume).

• Plate reader capable of luminescence detection.

Procedure:

• Compound Preparation: Prepare a serial dilution of the test compound in DMSO. A 10-point dose-response curve is recommended for determining IC50 values for any identified hits.[5] For an initial screen, a single high concentration (e.g., 10 µM) is often used.

• Reaction Setup:

  • Add 2 µL of kinase/substrate mix to each well of the 384-well plate.

  • Add 1 µL of the test compound dilution or DMSO (vehicle control) to the appropriate wells.

  • Incubate for 15 minutes at room temperature.

• Initiate Kinase Reaction:

  • Add 2 µL of ATP solution to each well to start the reaction.

  • Incubate for 60 minutes at room temperature.

• Detection:

  • Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.

  • Incubate for 40 minutes at room temperature.

  • Add 10 µL of Kinase Detection Reagent to each well to convert ADP to ATP and generate a luminescent signal.

  • Incubate for 30 minutes at room temperature.

• Data Acquisition: Read the luminescence on a plate reader.

• Data Analysis: Calculate the percent inhibition for each kinase at each compound concentration relative to the DMSO control. For kinases showing significant inhibition (e.g., >70% at 10 µM), determine the IC50 value by fitting the dose-response data to a suitable model.

Data Interpretation: The results will provide a selectivity profile of the compound across the kinase panel. A highly selective compound will show potent inhibition of its intended target with minimal activity against other kinases.

Protocol 2: Cellular Thermal Shift Assay (CETSA®) for Target Engagement

CETSA® is a powerful biophysical method to verify that a compound binds to its intended target within a cellular context.[11][12] The principle is based on the ligand-induced thermal stabilization of the target protein.[13]

Principle: When a protein is heated, it denatures and aggregates. A ligand-bound protein is more stable and will denature at a higher temperature. By heating cell lysates treated with a compound at various temperatures and then quantifying the amount of soluble target protein remaining, one can assess target engagement.[11][14]

Materials:

• Cell line expressing the target protein (e.g., MCF-7 cells for a PRMT1 inhibitor).[11]

• Cell culture medium and supplements.

• Test compound dissolved in DMSO.

• Phosphate-buffered saline (PBS).

• Lysis buffer.

• Protein quantification assay (e.g., BCA assay).

• SDS-PAGE gels, transfer apparatus, and Western blotting reagents.

• Primary antibody specific for the target protein.

• HRP-conjugated secondary antibody.

• Chemiluminescent substrate.

• Imaging system.

Procedure:

• Cell Culture and Treatment:

  • Culture cells to ~80% confluency.

  • Treat cells with the test compound or DMSO (vehicle control) for a specified time (e.g., 1-2 hours) at 37°C.

• Harvesting and Lysis:

  • Wash cells with PBS and harvest.

  • Resuspend the cell pellet in lysis buffer and lyse the cells (e.g., by freeze-thaw cycles).[11]

  • Clarify the lysate by centrifugation to remove cell debris.

• Heat Challenge:

  • Aliquot the cell lysate into PCR tubes.

  • Heat the aliquots at a range of temperatures (e.g., 40-70°C) for 3 minutes using a thermal cycler.[11][12]

  • Cool the tubes to room temperature.

• Separation of Soluble and Aggregated Proteins:

  • Centrifuge the heated lysates at high speed (e.g., 20,000 x g) to pellet the aggregated proteins.[11]

  • Carefully collect the supernatant containing the soluble proteins.

• Protein Analysis:

  • Determine the protein concentration of the soluble fractions.

  • Analyze equal amounts of protein by SDS-PAGE and Western blotting using an antibody specific for the target protein.[13]

• Data Analysis:

  • Quantify the band intensities from the Western blot.

  • Plot the percentage of soluble protein as a function of temperature for both the compound-treated and vehicle-treated samples. A shift in the melting curve to a higher temperature in the presence of the compound indicates target engagement.

Data Interpretation: A rightward shift in the CETSA® melting curve provides strong evidence that the compound directly binds to and stabilizes the target protein in its native cellular environment.

CETSA Workflow Diagram

Caption: A schematic overview of the Cellular Thermal Shift Assay (CETSA) protocol.

Protocol 3: Off-Target Receptor Binding Profiling

This protocol describes a general approach for screening a compound against a panel of GPCRs, ion channels, and transporters using radioligand binding assays.[6][15]

Principle: The assay measures the ability of the test compound to displace a known radiolabeled ligand from its receptor. A reduction in the amount of bound radioactivity in the presence of the test compound indicates binding to the receptor.[16]

Materials:

• Membrane preparations from cells expressing the target receptors.

• Radiolabeled ligand specific for each receptor.

• Test compound dissolved in DMSO.

• Assay buffer.

• Non-specific binding control (a high concentration of an unlabeled ligand).

• Filter plates (e.g., 96-well glass fiber).

• Scintillation cocktail.

• Microplate scintillation counter.

Procedure:

• Reaction Setup:

  • In a 96-well plate, add assay buffer, membrane preparation, and the test compound or DMSO.

  • Add the radiolabeled ligand to all wells.

  • For determining non-specific binding, add a high concentration of an unlabeled ligand to a set of control wells.

• Incubation: Incubate the plate at a specific temperature for a time sufficient to reach binding equilibrium.

• Filtration:

  • Rapidly filter the contents of each well through a glass fiber filter plate using a cell harvester. This separates the bound from the free radioligand.

  • Wash the filters with ice-cold assay buffer to remove any unbound radioligand.

• Detection:

  • Dry the filter plate.

  • Add scintillation cocktail to each well.

  • Count the radioactivity in each well using a microplate scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Determine the percent inhibition of specific binding caused by the test compound.

  • For receptors where significant inhibition is observed, perform a competition binding experiment with a range of compound concentrations to determine the Ki value.

Data Interpretation: The results will identify any off-target interactions with the screened receptors. The Ki values will quantify the affinity of the compound for these off-targets, which can then be compared to its on-target potency to assess selectivity.

Data Presentation and Interpretation: Quantifying Selectivity

The data generated from these assays should be compiled into clear, comparative tables. This allows for a quick assessment of the compound's selectivity profile.

Table 1: Kinase Selectivity Profile of Compound X

Kinase	% Inhibition @ 10 µM	IC50 (nM)
Target Kinase A	98%	15
Kinase B	85%	250
Kinase C	55%	1,200
Kinase D	20%	>10,000
...	...	...

Table 2: Off-Target Receptor Binding Profile of Compound X

Receptor	% Inhibition @ 10 µM	Ki (nM)
CB1 Receptor	75%	800
5-HT2A Receptor	40%	3,500
Dopamine D2 Receptor	15%	>10,000
...	...	...

A useful metric for quantifying selectivity is the Selectivity Score , which can be defined in various ways. A simple approach is to calculate the ratio of the off-target IC50 or Ki to the on-target IC50. A higher ratio indicates greater selectivity.

Conclusion: A Commitment to Rigorous Science

The development of safe and effective therapeutics hinges on a deep understanding of their molecular interactions. For compounds based on the "Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate" scaffold, a proactive and comprehensive cross-reactivity profiling strategy is essential. By employing a combination of biochemical and cell-based assays, researchers can build a detailed picture of a compound's selectivity, identify potential liabilities early in the discovery process, and make more informed decisions about which candidates to advance toward the clinic. The protocols and frameworks presented in this guide are intended to provide a solid foundation for these critical studies, ultimately contributing to the development of better and safer medicines.

References

• Martinez Molina, D., & Nordlund, P. (2016). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. In PubMed. Retrieved from [Link]

• Zhang, T., Wu, Y., & Li, Z. (2024). Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. Bio-protocol, 14(15). Retrieved from [Link]

• La Sala, D., Wilson, D. J., & Robers, M. B. (2023). Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement. ACS Chemical Biology, 18(4), 846-855. Retrieved from [Link]

• van der Wouden, P. A., van Vlijmen, H. W. T., & IJzerman, A. P. (2012). A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets. British Journal of Pharmacology, 166(3), 857-876. Retrieved from [Link]

• Fedorov, O., Niesen, F. H., & Knapp, S. (2012). Kinase inhibitor selectivity profiling using differential scanning fluorimetry. Methods in Molecular Biology, 795, 109-118. Retrieved from [Link]

• Bain, J., Plater, L., Elliott, M., Shpiro, N., Hastie, C. J., McLauchlan, H., ... & Cohen, P. (2007). The selectivity of protein kinase inhibitors: a further update. Biochemical Journal, 408(3), 297-315. Retrieved from [Link]

• EUbOPEN. (n.d.). NanoLuc and HiBIT CETSA assays to assess cellular target engagement of compounds in cells. Retrieved from [Link]

• Creative Biolabs. (n.d.). Off Target Receptor Binding Profiling Testing. Retrieved from [Link]

• MtoZ Biolabs. (n.d.). Receptor-Ligand Binding Assay. Retrieved from [Link]

• Gomaa, A. M., & Ali, M. M. (2018). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 23(1), 134. Retrieved from [Link]

• Sittampalam, G. S., & Kahl, S. D. (2012). Receptor Binding Assays for HTS and Drug Discovery. In Assay Guidance Manual. Eli Lilly & Company and the National Center for Advancing Translational Sciences. Retrieved from [Link]

• Charles River Laboratories. (n.d.). Off-Target Screening Cell Microarray Assay. Retrieved from [Link]

• MySkinRecipes. (n.d.). 3-Cyclopropyl-1-methyl-1H-pyrazole-5-carboxylic acid. Retrieved from [Link]

• Chen, H. Y., Weng, T. H., & Su, Y. J. (2020). Digital Receptor Occupancy Assay in Quantifying On- and Off- Target Binding Affinities of Therapeutic Antibodies. Analytical Chemistry, 92(6), 4266-4273. Retrieved from [Link]

• Rosa, F. A., Machado, P., Vargas, P. S., Bonacorso, H. G., Zanatta, N., & Martins, M. A. P. (2008). Straightforward and Regiospecific Synthesis of Pyrazole-5-carboxylates from Unsymmetrical Enaminodiketones. Synlett, 2008(11), 1673-1678. Retrieved from [Link]

• Preston, S., Garcia-Bustos, J., Hall, L. G., Jiao, Y., Jex, A. R., Gasser, R. B., ... & Baell, J. B. (2018). 1-methyl-1H-pyrazole-5-carboxamide derivatives exhibit unexpected acute mammalian toxicity. Bioorganic & Medicinal Chemistry Letters, 28(15), 2598-2602. Retrieved from [Link]

• Szabó, G., Varga, B., Páyer-Lengyel, D., Szemzo, A., Erdélyi, P., Vukics, K., ... & Fischer, J. (2009). Chemical and Biological Investigation of Cyclopropyl Containing diaryl-pyrazole-3-carboxamides as Novel and Potent Cannabinoid Type 1 Receptor Antagonists. Journal of Medicinal Chemistry, 52(14), 4385-4395. Retrieved from [Link]

• Kumar, V., & Aggarwal, R. (2022). Pyrazole and its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications. Oriental Journal of Chemistry, 38(3). Retrieved from [Link]

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• 4. 3-cyclopropyl-1-methyl-1H-pyrazole-5-carboxylic acid | 957500-07-1 | Benchchem [benchchem.com]
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• 9. Kinase Selectivity Profiling System: CAMK-1 Protocol [worldwide.promega.com]
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• 16. Receptor-Ligand Binding Assay | MtoZ Biolabs [mtoz-biolabs.com]

Safety & Regulatory Compliance

A Researcher's Guide to Personal Protective Equipment for Handling Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals working with Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate. The focus is on the correct selection, use, and disposal of Personal Protective Equipment (PPE) to ensure a safe laboratory environment. The information is based on the known hazards of similar pyrazole-based compounds and general best practices for chemical handling.

Understanding the Risks: Hazard Profile

While specific toxicological data for Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate is not extensively documented, the pyrazole class of compounds presents a known set of potential hazards. Therefore, it is prudent to handle this compound with a high degree of caution. The primary risks associated with similar pyrazole derivatives include:

• Acute Oral Toxicity : Many pyrazole compounds are harmful if swallowed[1][2][3].

• Skin Irritation : Direct contact can cause skin irritation[4][5].

• Serious Eye Irritation : The compound can cause serious irritation if it comes into contact with the eyes[4][5].

• Respiratory Tract Irritation : Inhalation of dust or aerosols may lead to respiratory irritation[4][5].

Given these potential hazards, a comprehensive PPE strategy is not just recommended, but essential.

Core Protective Measures: Selecting the Right PPE

The selection of appropriate PPE is dependent on the specific laboratory procedure being performed. The following table summarizes the recommended PPE for various tasks.

Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and Transferring Solids	Safety glasses with side shields or chemical goggles.	Nitrile gloves (double-gloving recommended).	Lab coat.	Work within a chemical fume hood or a ventilated balance enclosure.
Preparing Solutions	Chemical goggles. A face shield is recommended if there is a splash hazard.	Nitrile gloves. Consider thicker, chemical-resistant gloves for larger volumes.	Lab coat. A chemical-resistant apron is also recommended.	All work should be conducted in a certified chemical fume hood.
Running Reactions and Work-up	Chemical goggles and a face shield.	Chemical-resistant gloves (e.g., nitrile, neoprene).	Lab coat and a chemical-resistant apron.	All manipulations should be performed within a chemical fume hood.
Handling Waste and Decontamination	Chemical goggles and a face shield.	Heavy-duty, chemical-resistant gloves.	Chemical-resistant lab coat or apron.	Use in a well-ventilated area. A respirator may be necessary for large-scale decontamination.

Operational Protocols: From Preparation to Disposal

A robust safety plan extends beyond simply wearing PPE. The following protocols provide a step-by-step approach to safely handling Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate.

Pre-Experiment Preparations

• Locate Safety Equipment : Before starting any work, ensure that you know the location of the nearest safety shower, eyewash station, and fire extinguisher[1][6].

• Consult the SDS : Always review the Safety Data Sheet for the specific chemical you are using, if available. For this compound, reviewing the SDS for similar pyrazole derivatives is a critical step[7].

• Prepare Your Workspace : Ensure your work area, primarily the chemical fume hood, is clean and uncluttered.

Step-by-Step PPE and Handling Procedure

• Donning PPE :

  • Put on your lab coat and ensure it is fully buttoned.

  • Put on your safety glasses or goggles.

  • Wash and dry your hands thoroughly.

  • Put on your gloves, ensuring they fit properly and are free of any defects.

• Handling the Chemical :

  • Perform all manipulations of the solid compound and its solutions within a properly functioning chemical fume hood to minimize inhalation exposure[4][6].

  • Avoid the formation of dust and aerosols[4][8].

  • Use non-sparking tools when handling the solid[8].

  • Keep the container tightly closed when not in use[6].

• Doffing PPE :

  • Remove gloves using the proper technique to avoid skin contact with the outer surface[4][9].

  • Remove your lab coat.

  • Remove your eye protection.

  • Wash your hands thoroughly with soap and water[1][4].

Emergency Procedures

• Skin Contact : Immediately wash the affected area with plenty of soap and water. If skin irritation occurs, seek medical attention[2].

• Eye Contact : Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek immediate medical attention[1][2][4].

• Inhalation : Move the person to fresh air and keep them comfortable for breathing. If you feel unwell, call a poison center or doctor[1][2].

• Ingestion : If swallowed, call a poison center or doctor immediately if you feel unwell. Rinse the mouth with water[1][2][4].

• Spills : For small spills, absorb the material with an inert absorbent and place it in a suitable container for disposal. For larger spills, evacuate the area and follow your institution's emergency spill response procedures[6][9].

Disposal Plan

All waste containing Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate and any contaminated PPE must be disposed of as hazardous waste.

• Chemical Waste : Collect all solutions and solids in a clearly labeled, sealed waste container.

• Contaminated Materials : Dispose of used gloves, absorbent materials, and any other contaminated disposable items in a designated hazardous waste container[1][4].

• Consult Regulations : Follow all local, state, and federal regulations for hazardous waste disposal[10].

Visualizing the PPE Workflow

The following diagram illustrates the decision-making process for selecting and using the appropriate PPE when handling Methyl 1-cyclopropyl-1H-pyrazole-5-carboxylate.

Sources

• 1. fishersci.com [fishersci.com]
• 2. fishersci.com [fishersci.com]
• 3. dcfinechemicals.com [dcfinechemicals.com]
• 4. aaronchem.com [aaronchem.com]
• 5. capotchem.com [capotchem.com]
• 6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 7. campusoperations.temple.edu [campusoperations.temple.edu]
• 8. echemi.com [echemi.com]
• 9. enamine.enamine.net [enamine.enamine.net]
• 10. fishersci.com [fishersci.com]